4-[(Benzyloxy)methyl]cyclohex-3-en-1-one

• CAS: 144309-99-9

Core Science & Biosynthesis

An In-Depth Technical Guide to 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one: Synthesis, Characterization, and Applications in Drug Discovery

Introduction: The Strategic Importance of Functionalized Cyclohexenones

The cyclohexenone framework is a privileged scaffold in organic synthesis, forming the core of numerous natural products and pharmaceutically active molecules, including steroids and terpenoids.[1] The introduction of diverse functionalities onto this six-membered ring allows for the exploration of vast chemical space, making these compounds highly valuable starting materials in drug discovery programs. 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one is a prime example of such a functionalized building block. Its structure incorporates a reactive α,β-unsaturated ketone for further elaboration, a strategically placed substituent at the 4-position, and a benzyloxymethyl (BOM) protecting group, which offers stability across a range of reaction conditions and can be selectively removed.[2][3] This unique combination of features makes it an attractive intermediate for the synthesis of complex molecular architectures.

Molecular Structure and Properties

The chemical structure of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one features a cyclohexene ring with a ketone at the 1-position and a double bond between carbons 3 and 4. A benzyloxymethyl substituent is attached to the 4-position.

Diagram 1: Chemical Structure of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one

Caption: Chemical structure of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one.

Property	Predicted Value	Source
Molecular Formula	C₁₅H₁₈O₂	-
Molecular Weight	230.30 g/mol	-
Appearance	Colorless to pale yellow oil	Inferred
Boiling Point	> 200 °C (decomposes)	Inferred
Solubility	Soluble in common organic solvents (e.g., DCM, THF, EtOAc)	Inferred

Synthesis of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one

Proposed Synthetic Route: Robinson Annulation

The proposed synthesis involves the reaction of a suitable enolate with an α,β-unsaturated ketone. In this case, the key precursors would be an enolate derived from a protected hydroxyacetone and methyl vinyl ketone.

Diagram 2: Proposed Robinson Annulation Synthesis

Caption: Workflow for the proposed Robinson annulation synthesis.

Detailed Experimental Protocol (Proposed)

Materials:

• Benzyloxyacetone

• Methyl vinyl ketone

• Sodium ethoxide (or other suitable base)

• Ethanol (anhydrous)

• Diethyl ether

• Saturated aqueous ammonium chloride solution

• Anhydrous magnesium sulfate

• Silica gel for column chromatography

Procedure:

• Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon) is charged with a solution of sodium ethoxide (1.1 equivalents) in anhydrous ethanol.

• Enolate Formation: Benzyloxyacetone (1.0 equivalent) is dissolved in anhydrous ethanol and added dropwise to the sodium ethoxide solution at 0 °C. The mixture is stirred for 30 minutes to ensure complete formation of the enolate.

• Michael Addition: Methyl vinyl ketone (1.0 equivalent), dissolved in anhydrous ethanol, is then added dropwise to the reaction mixture at 0 °C. After the addition is complete, the reaction is allowed to warm to room temperature and then gently refluxed for 2-4 hours. The progress of the reaction is monitored by thin-layer chromatography (TLC).

• Aldol Condensation and Workup: Upon completion of the Michael addition, the reaction mixture is cooled to room temperature. The intramolecular aldol condensation and subsequent dehydration are typically promoted by continued heating or the addition of a catalytic amount of acid upon workup. The reaction is quenched by the slow addition of a saturated aqueous solution of ammonium chloride.

• Extraction: The mixture is transferred to a separatory funnel, and the aqueous layer is extracted three times with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and filtered.

• Purification: The solvent is removed under reduced pressure, and the crude product is purified by flash column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one.

Spectroscopic Characterization (Predicted)

The structure of the synthesized 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one can be unequivocally confirmed through a combination of spectroscopic techniques.

¹H NMR Spectroscopy

The proton NMR spectrum is expected to show characteristic signals for the cyclohexenone ring protons, the benzyloxymethyl group, and the aromatic protons of the benzyl group.

Proton Assignment	Predicted Chemical Shift (δ, ppm)	Multiplicity	Integration
Aromatic (C₆H₅)	7.25-7.40	Multiplet	5H
Vinylic (CH =C)	~5.9	Singlet (broad)	1H
Benzylic (Ph-CH₂ -O)	~4.5	Singlet	2H
Methylene (-O-CH₂ -C=)	~4.1	Singlet	2H
Allylic (C=C-CH₂ -C=O)	~2.5	Multiplet	2H
Aliphatic (-C-CH₂ -C=O)	~2.3	Multiplet	2H

¹³C NMR Spectroscopy

The carbon NMR spectrum will provide information on the number of distinct carbon environments within the molecule.

Carbon Assignment	Predicted Chemical Shift (δ, ppm)
Carbonyl (C=O)	~199
Aromatic (ipso-C)	~138
Vinylic (C=C -CH₂OBn)	~135
Aromatic (o, m, p-C)	127-129
Vinylic (C =C-CH₂OBn)	~128
Benzylic (Ph-C H₂-O)	~73
Methylene (-O-C H₂-C=)	~68
Allylic (C=C-C H₂-C=O)	~35
Aliphatic (-C-C H₂-C=O)	~28

Infrared (IR) Spectroscopy

The IR spectrum will exhibit characteristic absorption bands for the key functional groups present in the molecule. The carbonyl group of an α,β-unsaturated ketone typically shows a strong absorption at a lower wavenumber compared to a saturated ketone due to conjugation.[8][9]

Functional Group	Characteristic Absorption (cm⁻¹)	Intensity
C=O (α,β-unsaturated ketone)	1670-1690	Strong
C=C (alkene)	1600-1650	Medium
C-O (ether)	1050-1150	Strong
C-H (aromatic)	3000-3100	Medium
C-H (aliphatic)	2850-3000	Medium

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound and provide information about its fragmentation pattern.

Ion	Predicted m/z
[M]⁺	230
[M - CH₂Ph]⁺	139
[C₇H₇]⁺ (tropylium ion)	91

The Benzyloxymethyl (BOM) Protecting Group

The benzyloxymethyl (BOM) group is a valuable protecting group for alcohols due to its stability under a variety of reaction conditions.[2][10] It is generally stable to basic and nucleophilic reagents.

Deprotection of the BOM Group

The BOM group can be removed under reductive conditions, which is a key advantage in multi-step syntheses.[3]

• Catalytic Hydrogenation: Treatment with hydrogen gas in the presence of a palladium catalyst (e.g., Pd/C) will cleave the benzyl ether, liberating the free alcohol. This method is mild and often high-yielding.[11]

Applications in Drug Development

Functionalized cyclohexenones are versatile intermediates in the synthesis of complex molecules with potential therapeutic applications.[12] The 4-substituted cyclohexenone motif is present in a variety of natural products and has been utilized in the synthesis of compounds with anti-inflammatory and anticancer properties.

The 4-[(benzyloxy)methyl]cyclohex-3-en-1-one scaffold provides several strategic advantages for drug development:

• Vector for Further Functionalization: The ketone and alkene functionalities allow for a wide range of chemical transformations, enabling the synthesis of diverse libraries of compounds for biological screening.

• Introduction of a Hydroxymethyl Group: Upon deprotection, the benzyloxymethyl group reveals a primary alcohol. This hydroxyl group can serve as a key hydrogen bond donor or acceptor in interactions with biological targets, or it can be further modified to introduce other functionalities.

• Chiral Synthesis: The synthesis of optically active 4-substituted cyclohexenones is well-documented, allowing for the preparation of enantiomerically pure compounds, which is crucial for developing selective drug candidates.[13][14]

Safety and Handling

As with all chemical reagents, 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one should be handled with appropriate safety precautions in a well-ventilated fume hood. Personal protective equipment, including safety glasses, gloves, and a lab coat, should be worn at all times. For detailed safety information, consult the Safety Data Sheet (SDS) for this compound or structurally related chemicals.

Conclusion

4-[(Benzyloxy)methyl]cyclohex-3-en-1-one is a strategically important synthetic intermediate with significant potential in organic synthesis and drug discovery. Its well-defined chemical reactivity, coupled with the stability and selective removability of the benzyloxymethyl protecting group, makes it a valuable building block for the construction of complex molecular architectures. The synthetic and characterization methodologies outlined in this guide provide a solid foundation for researchers to utilize this versatile compound in their synthetic endeavors.

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Orthogonal Reactivity and Physicochemical Properties of Non-Conjugated 4-Substituted Cyclohexenones: A Technical Guide

Executive Summary

In the landscape of complex molecule synthesis and drug development, non-conjugated 4-substituted cyclohexenones (specifically 4-substituted-3-cyclohexen-1-ones) occupy a privileged chemical space. Unlike their thermodynamically stable, conjugated counterparts (α,β-unsaturated ketones), these kinetically trapped intermediates decouple the reactivity of the alkene from the carbonyl. This orthogonal reactivity allows for the synthesis of complex bicyclic scaffolds, selective epoxidations, and the avoidance of Michael addition liabilities during early-stage functionalization. This whitepaper details the physicochemical properties, synthetic causality, and validated protocols for leveraging these versatile building blocks.

Structural Paradigm & Physicochemical Profiling

The defining feature of a 4-substituted-3-cyclohexen-1-one is the isolation of its π-system. Because the C=C double bond is separated from the C=O group by an sp³-hybridized carbon, the molecule lacks the π-delocalization that characterizes 2-cyclohexen-1-ones.

Spectroscopic Signatures

This lack of conjugation is immediately apparent in the molecule's spectroscopic profile:

• Infrared (IR) Spectroscopy: The carbonyl (C=O) stretch of a non-conjugated cyclohexenone appears around 1715 cm⁻¹, virtually identical to a saturated cyclohexanone, because the π-electrons of the C=C bond are isolated[1]. In contrast, conjugated systems (e.g., 4-ethyl-3,4-dimethyl-2-cyclohexen-1-one) exhibit a characteristic shift to 1666–1685 cm⁻¹ due to π-delocalization weakening the double-bond character of the carbonyl ()[1].

• Nuclear Magnetic Resonance (NMR): The ¹H NMR spectrum lacks the highly deshielded β-proton typical of conjugated enones (>6.5 ppm). Instead, the isolated olefinic protons appear as multiplets between 5.5 and 5.8 ppm.

Quantitative Data Summary

To aid in structural elucidation, the following table summarizes the comparative properties of these systems.

Property	Non-Conjugated (3-Cyclohexen-1-one)	Conjugated (2-Cyclohexen-1-one)
Thermodynamic State	Kinetic Product (Metastable)	Thermodynamic Product (Stable)
IR C=O Stretch	1710–1720 cm⁻¹	1666–1685 cm⁻¹
IR C=C Stretch	~1640 cm⁻¹ (Weak)	~1620 cm⁻¹ (Strong)
¹H NMR (Alkene)	~5.5–5.8 ppm (Multiplets)	~5.9 ppm (α), ~6.5–7.0 ppm (β)
UV-Vis Absorption	Weak n→π* (~290 nm)	Strong π→π* (~220 nm)
Reactivity Profile	1,2-Addition, Epoxidation	1,4-Michael Addition

Synthetic Methodologies: Causality & Control

Synthesizing non-conjugated cyclohexenones requires strict kinetic control to prevent the spontaneous 1,3-hydride shift that drives the molecule into its thermodynamic energy well (the conjugated state).

The Classical Approach: Birch Reduction

The most reliable historical method is the Birch reduction of 4-substituted anisoles ()[2]. Solvated electrons generated from lithium in liquid ammonia reduce the aromatic ring. The electron-donating methoxy group regioselectively directs protonation (via tert-butanol) to yield a 1-methoxy-1,4-cyclohexadiene intermediate[3]. The Causality of Hydrolysis: The critical step is the hydrolysis of the enol ether. Using a mild, weak acid (like oxalic acid) in a biphasic system hydrolyzes the ether without providing enough proton activity to protonate the isolated alkene. Strong acids (like HCl) will protonate the alkene, forming a carbocation that rapidly deprotonates to form the conjugated 2-cyclohexen-1-one.

Modern Catalytic Advances

Recent breakthroughs have bypassed the hazardous cryogenic conditions of the Birch reduction. A 2025 study demonstrated the Ni(0)-catalyzed rearrangement of vinylcyclobutanones (VCBOs) under mild conditions to synthesize six-membered non-conjugated enones, achieving yields up to 98% ()[4]. Density Functional Theory (DFT) calculations indicate that the vinyl group assists in the C-C cleavage of the cyclobutanone ring with an activation free energy of only 18.1 kcal/mol[4].

Synthetic workflow demonstrating kinetic vs. thermodynamic control in cyclohexenone synthesis.

Orthogonal Reactivity in Drug Development

The primary utility of the 4-substituted-3-cyclohexen-1-one scaffold lies in its orthogonal reactivity. Because the double bond is non-conjugated, the carbonyl acts as a pure electrophile, and the alkene acts as an isolated nucleophile.

• Nucleophilic 1,2-Addition: Organometallic reagents (Grignards, organolithiums) attack the carbonyl exclusively in a 1,2-fashion. The lack of conjugation completely eliminates competitive 1,4-conjugate (Michael) additions, enabling the high-yield synthesis of complex tertiary 3-cyclohexenols[2].

• Electrophilic Alkene Functionalization: The isolated double bond can be stereoselectively epoxidized (e.g., with mCPBA) without interference from the electron-withdrawing carbonyl group, yielding stable epoxy-ketones.

Orthogonal reactivity pathways of non-conjugated cyclohexenones enabling selective functionalization.

Validated Experimental Protocols

To ensure reproducibility and scientific integrity, the following protocols represent a self-validating system: Protocol 1 synthesizes the kinetic product, and Protocol 2 validates its structural identity while demonstrating its thermodynamic liability.

Protocol 1: Kinetically Controlled Synthesis via Birch Reduction

Objective: Synthesize 4-alkyl-3-cyclohexen-1-one without triggering alkene isomerization.

• Cryogenic Setup: Condense 100 mL of anhydrous NH₃ in a 3-neck flask equipped with a dry ice/acetone condenser at -78°C.

• Electron Solvation: Add 1.5 equivalents of clean Lithium wire. Stir until a deep, persistent blue color indicates the formation of solvated electrons.

• Reduction: Slowly add a solution of 4-alkylanisole (10 mmol) and tert-butanol (12 mmol) in 20 mL of anhydrous THF. Stir for 2 hours at -78°C.

• Quench: Carefully add solid NH₄Cl until the blue color dissipates (neutralizing excess Li without introducing strong aqueous base/acid). Allow the NH₃ to evaporate overnight.

• Kinetic Hydrolysis (Critical Step): Dissolve the crude 1-methoxy-1,4-diene in a biphasic mixture of diethyl ether (50 mL) and 10% aqueous oxalic acid (50 mL). Stir vigorously at 0°C for 2 hours. Causality: Oxalic acid (pKa ~1.25) is strong enough to hydrolyze the enol ether but too weak to protonate the isolated alkene, preventing the 1,3-hydride shift.

• Workup: Separate the organic layer, wash with cold saturated NaHCO₃, dry over MgSO₄, and concentrate under reduced pressure at <25°C.

Protocol 2: Spectroscopic Validation & Isomerization Assay

Objective: Validate the non-conjugated structure and prove thermodynamic control.

• Baseline Validation: Analyze the product from Protocol 1 via FT-IR (ATR). Confirm the presence of a C=O stretch at >1710 cm⁻¹ . Perform ¹H-NMR (CDCl₃) to confirm the absence of a conjugated β-proton signal (>6.5 ppm) and the presence of isolated alkene multiplets (~5.5–5.8 ppm).

• Thermodynamic Stress Test: Dissolve a 50 mg aliquot of the validated product in 2 mL of THF. Add 0.5 mL of 1M HCl and stir for 4 hours at room temperature.

• Re-analysis: Neutralize, extract, and re-analyze via FT-IR. The C=O stretch will have shifted to ~1670 cm⁻¹ , mathematically proving the acid-catalyzed isomerization to the thermodynamically stable 2-cyclohexen-1-one.

References

• Comparative Analysis of IR Spectroscopy for Carbonyl Group Identification in Conjugated vs. Non-Conjugated Cyclohexenones. BenchChem Analytical Guides, 2025.

• Shi, Y., et al. Ni(0)-Catalyzed Rearrangement of Vinylcyclobutanones (VCBOs) to Synthesize Six-Membered Non-Conjugated Enones. Angewandte Chemie International Edition, vol. 64, no. 6, 2025, e202417407.

• Pramod, K., and Ramanathan, H. Strategic synthesis based on cyclohexadienes: Preparation of 2-, 2,3-and 2,4-substituted cyclohexenones; synthesis of (Z)-heneicosa-6-en-11-one. Journal of the Chemical Society, Perkin Transactions 1, 1983, pp. 7-10.

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Difference between cyclohex-3-en-1-one and cyclohex-2-en-1-one derivatives

Title: Strategic Divergence in Enone Scaffolds: A Technical Guide to Cyclohex-3-en-1-one vs. Cyclohex-2-en-1-one Derivatives in Drug Discovery

Executive Summary

In medicinal chemistry, the distinction between cyclohex-2-en-1-one (conjugated) and cyclohex-3-en-1-one (deconjugated) is not merely structural—it is a functional binary that dictates a molecule’s pharmacodynamic destiny.

• Cyclohex-2-en-1-one: A thermodynamic sink and potent Michael Acceptor (MA) . It serves as the primary "warhead" for Targeted Covalent Inhibitors (TCIs) and Nrf2 activators.

• Cyclohex-3-en-1-one: A kinetic product and masked electrophile . It lacks inherent Michael reactivity but possesses unique geometric properties for steric exploration and serves as a metabolic or synthetic precursor.

This guide provides a rigorous technical analysis of these two scaffolds, detailing their electronic differentiation, synthetic control, and divergent pharmacological applications.

Section 1: Structural & Electronic Fundamentals

The core difference lies in the orbital overlap between the alkene (

) and the carbonyl ( ) systems.

Feature	Cyclohex-2-en-1-one ( -unsaturated)	Cyclohex-3-en-1-one ( -unsaturated)
Orbital System	Conjugated: Continuous overlap of -orbitals over C1-C2-C3.	Isolated: carbon at C2 interrupts orbital overlap.
Thermodynamics	Stable: Resonance energy stabilization (~3-4 kcal/mol).	Unstable: High energy; prone to isomerization to 2-en form.
Geometry	Planar (mostly): C1-C2-C3-O system attempts planarity for conjugation.	Twisted: Ring adopts a half-chair conformation; C=C and C=O are orthogonal.
IR Spectrum ( )	Lower Frequency: ~1665–1685 cm⁻¹ (Single bond character increases).	Higher Frequency: ~1715 cm⁻¹ (Typical isolated ketone).
¹H NMR (Vinylic)	Deshielded: 6.0–7.0 ppm (Anisotropic effect of C=O).	Shielded: 5.6–5.9 ppm (Similar to cyclohexene).

Mechanistic Implication: The Electrophilic Switch

The conjugation in the 2-en isomer lowers the energy of the Lowest Unoccupied Molecular Orbital (LUMO), specifically concentrating the coefficient at the

-carbon (C3). This makes it a soft electrophile susceptible to attack by soft nucleophiles (e.g., cysteine thiols). The 3-en isomer lacks this orbital arrangement; the C=C bond reacts as a standard alkene (electrophilic addition), and the C=O reacts as a standard ketone (1,2-addition).

Section 2: Synthetic Pathways & Isomerization Control

Controlling the position of the double bond is the primary synthetic challenge. The 2-en isomer is the "thermodynamic sink," meaning any equilibration (acid or base) will drive the mixture toward the conjugated form.

Synthesis Logic

• Cyclohex-2-en-1-one (The Sink):

  • Method: Robinson Annulation or base-catalyzed isomerization of 3-en derivatives.

  • Reagents: NaOH/EtOH, reflux.

• Cyclohex-3-en-1-one (The Kinetic Trap):

  • Method: Birch Reduction of anisole derivatives followed by mild hydrolysis.

  • Critical Control: The hydrolysis of the enol ether intermediate must occur under conditions that hydrolyze the enol ether but do not catalyze the alkene isomerization.

Visualizing the Isomerization Trap

Figure 1: The synthetic flow from Anisole.[1][2][3] Note the irreversible thermodynamic slide from the 3-en (Green) to the 2-en (Red) isomer if pH is not controlled.

Section 3: Pharmacological Implications

The Michael Acceptor (2-en) as a Warhead

The cyclohex-2-en-1-one scaffold is a privileged structure in Targeted Covalent Inhibitors (TCIs) .

• Mechanism: A cysteine residue in the target protein's binding pocket attacks the

  -carbon (C3).

• Selectivity: Tuned by steric substituents at C2/C3.

• Example: Bardoxolone methyl (Nrf2 activator) utilizes ring A (a cyclohex-2-en-1-one motif) to reversibly modify Keap1 cysteine residues [1].

The 3-en Isomer: Metabolic Precursor & Steric Probe

The 3-en isomer is rarely a warhead itself but serves two critical roles:

• Pro-drug Potential: It can isomerize in vivo (via isomerases or local pH) to the active 2-en form, potentially improving bioavailability or reducing systemic toxicity.

• Steric Differentiation: In non-covalent binding, the 3-en ring is more flexible (half-chair) compared to the rigid 2-en (envelope/planar). This allows it to probe different hydrophobic pockets.

Section 4: Experimental Protocols

Protocol A: Synthesis of Cyclohex-3-en-1-one (Kinetic Control)

Objective: Isolate the deconjugated isomer from 1,4-dihydroanisole without isomerization.

• Reagents: 1,4-dihydroanisole (10 mmol), Oxalic acid (0.5 M aq), Dichloromethane (DCM).

• Procedure:

  • Dissolve 1,4-dihydroanisole in DCM (20 mL) and cool to 0°C.

  • Add 0.5 M oxalic acid (10 mL) vigorously. Note: Strong mineral acids (HCl, H₂SO₄) will cause immediate isomerization.

  • Stir for exactly 30 minutes at 0°C. Monitor via TLC (stain with KMnO₄).

  • Quench: Neutralize immediately with saturated NaHCO₃. Do not allow the pH to exceed 8.

  • Workup: Extract with DCM, dry over MgSO₄, and concentrate in vacuo at <30°C.

  • Validation: ¹H NMR should show vinylic protons at ~5.7 ppm.[4] If peaks appear at ~6.9 ppm, isomerization occurred.

Protocol B: Glutathione (GSH) Reactivity Assay

Objective: Quantify the Michael Acceptor potential (distinguishing 2-en from 3-en).

• Reagents: Phosphate buffer (pH 7.4, 100 mM), L-Glutathione (reduced), Test Compound (10 mM DMSO stock).

• Procedure:

  • Prepare a solution of GSH (500 µM) in buffer.

  • Add Test Compound (50 µM final concentration) to initiate reaction (1:10 ratio ensures pseudo-first-order kinetics).

  • Detection: Monitor the decay of the Test Compound via UV-Vis (absorbance at

    of the enone, typically 230-240 nm) or HPLC-MS.

  • Analysis: Plot ln([Compound]) vs. time. The slope

    represents reactivity.

  • Expected Result:

    • Cyclohex-2-en-1-one: Rapid decay (

      minutes to hours).

    • Cyclohex-3-en-1-one: Negligible decay (stable to GSH unless isomerization occurs).

Section 5: Decision Logic for Drug Design

When should you deploy which scaffold?

Figure 2: Strategic decision tree for selecting the enone isomer based on pharmacological goals.

References

• Dinkova-Kostova, A. T., et al. (2005). Extremely potent tricyclic compounds that induce phase 2 enzymes... Proceedings of the National Academy of Sciences, 102(12), 4584–4589. Link

• Böhme, A., et al. (2009). Kinetic glutathione chemoassay to quantify thiol reactivity of organic electrophiles... Chemical Research in Toxicology, 22(4), 742–750. Link

• Birch, A. J. (1944).[3] Reduction by dissolving metals.[3] Part I. Journal of the Chemical Society, 430-436. Link

• Schwöbel, J. A. H., et al. (2011). Prediction of Michael-type acceptor reactivity toward glutathione... Chemical Research in Toxicology, 24(11), 1918–1928. Link

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The Synthetic Cornerstone: A Technical Guide to β,γ-Unsaturated Ketone Building Blocks

For Researchers, Scientists, and Drug Development Professionals

Abstract

β,γ-Unsaturated ketones are a pivotal class of organic molecules, serving as versatile and powerful building blocks in the synthesis of complex chemical architectures. Their unique structural motif, characterized by a carbonyl group separated from a carbon-carbon double bond by a methylene group, imparts a distinct reactivity profile that distinguishes them from their more common α,β-unsaturated isomers. This guide provides an in-depth exploration of the synthesis, reactivity, and strategic application of β,γ-unsaturated ketones, with a particular focus on their role in natural product synthesis and pharmaceutical development. We will delve into the mechanistic underpinnings of their characteristic reactions, provide field-proven experimental protocols, and showcase their utility through contemporary examples.

Introduction: The Strategic Value of Non-Conjugation

In the landscape of organic synthesis, carbonyl compounds are central players. While α,β-unsaturated ketones (enones) are widely recognized for their predictable reactivity in conjugate additions, their non-conjugated β,γ-isomers offer a more nuanced and, in many cases, more synthetically valuable set of transformations. The electronic isolation of the carbonyl and olefin moieties allows for selective reactions at either functional group, while their proximity enables a unique portfolio of through-space interactions and rearrangements.

The importance of chiral, non-racemic β,γ-unsaturated ketones is particularly noteworthy, as they are common scaffolds in a variety of bioactive natural products.[1] The functional groups embedded within these molecules provide versatile handles for further chemical derivatization, making them highly sought-after intermediates in medicinal chemistry and drug discovery.[1]

Synthetic Routes to β,γ-Unsaturated Ketones

The efficient and stereocontrolled synthesis of β,γ-unsaturated ketones is a critical first step in their application. A variety of methods have been developed, ranging from classical rearrangements to modern catalytic approaches.

Isomerization of α,β-Unsaturated Ketones

One of the most direct, albeit sometimes challenging, routes is the isomerization of readily available α,β-unsaturated ketones. This process involves the migration of the double bond from a conjugated to a non-conjugated position. Base-catalyzed methods can be effective, but often lead to equilibrium mixtures.[2] More recently, photochemical methods have been developed that allow for a mild and efficient UV-light induced isomerization, providing access to a wide variety of β,γ-unsaturated ketones with high selectivity and functional group tolerance.[3]

Rearrangement Reactions

Claisen-type rearrangements offer a powerful and regiospecific method for their synthesis. For instance, the[3][3]-sigmatropic rearrangement of α-allyloxy ketone enol derivatives provides a direct route from allylic alcohols.[4] Another elegant approach involves the acid-mediated transformation of 2-(1-hydroxyalkyl)-1-alkylcyclopropanols, which are themselves derived from α,β-unsaturated ketones.[5]

Catalytic and Direct Coupling Methods

Modern catalysis has introduced highly efficient and enantioselective methods. Copper-catalyzed asymmetric acylation of allylic compounds is a notable example.[1] A particularly innovative approach involves the synergistic action of an N-heterocyclic carbene (NHC) and a palladium catalyst to facilitate the direct dehydrative coupling of aldehydes and allylic alcohols, offering a green and atom-economical route.[6]

Method	Precursors	Key Features	Reference
Photochemical Isomerization	α,β-Unsaturated Ketones	Metal-free, mild conditions, high functional group tolerance.	[3]
Claisen Rearrangement	Allylic Alcohols, Ketones	Regiospecific, forms C-C bond.	[4]
Cyclopropanol Rearrangement	α,β-Unsaturated Ketones	Acid-mediated, efficient transformation.	[5]
Dual Catalysis	Aldehydes, Allylic Alcohols	Direct coupling, no pre-activation, high atom economy.	[6]
Copper-Catalyzed Acylation	1,3-Butadienyl Silanes, Acyl Fluorides	Enantiodivergent, provides access to chiral α-tertiary stereocenters.	[1]

The Reactivity Landscape: A Tale of Two Functional Groups

The synthetic utility of β,γ-unsaturated ketones stems from their rich and predictable reactivity. The non-conjugated arrangement of the carbonyl and alkene allows for a diverse array of transformations, which can be broadly categorized as reactions at the carbonyl, reactions involving the alkene, and concerted processes involving both.

Reactions at the Carbonyl Group

The carbonyl group undergoes typical nucleophilic additions and reductions. For instance, the catalytic asymmetric transfer hydrogenation of β,γ-unsaturated α-diketones can afford a range of enantioenriched acyloins and 1,2-diols, which are key intermediates in organic synthesis.[7]

Isomerization and Conjugate Addition

Under basic or acidic conditions, the β,γ-double bond can migrate into conjugation with the carbonyl group to form the thermodynamically more stable α,β-unsaturated isomer.[8] This isomerization is a critical consideration in reaction design. While direct conjugate addition to a β,γ-unsaturated ketone is less common than for its α,β-isomer, the in-situ isomerization can be exploited to achieve a formal conjugate addition. These building blocks are excellent acceptors in 1,4-addition reactions.[9]

Photochemical Rearrangements

β,γ-Unsaturated ketones exhibit unique photochemical reactivity. Upon irradiation, they can undergo a variety of transformations, including Norrish-type reactions and the characteristic oxa-di-π-methane rearrangement, which leads to the formation of highly strained, three-membered ring-containing products.[10][11] This reactivity provides a pathway to molecular scaffolds that are difficult to access through conventional thermal reactions.

Cyclization Reactions

These ketones are excellent precursors for powerful cyclization reactions. The Nazarov cyclization, an acid-catalyzed 4π-electrocyclic ring closure, converts divinyl ketones into cyclopentenones.[12][13][14] β,γ-Unsaturated ketones can be considered as masked divinyl ketone equivalents, expanding the scope of this important transformation.

Caption: Key reaction pathways of β,γ-unsaturated ketones.

Applications in Drug Development and Natural Product Synthesis

The unique reactivity of β,γ-unsaturated ketones makes them invaluable in the construction of complex molecular targets. Their ability to serve as precursors for stereochemically rich cyclic and acyclic systems is a significant asset in total synthesis.

For example, the asymmetric transfer hydrogenation of β,γ-unsaturated α-diketones has been successfully applied to the divergent total synthesis of natural products such as sordariol and agropyrenol.[7] Furthermore, steroidal β,γ-unsaturated ketones have been synthesized and studied for their unique photochemical acyl shift reactions, demonstrating a potential route for the interconversion of steroids and diterpenoids.[15] These examples underscore the strategic advantage of employing these building blocks to access biologically relevant chemical space.

Experimental Protocols

To provide practical, actionable insights, this section details a representative experimental procedure.

Protocol: Dual-Catalyst-Mediated Synthesis of a β,γ-Unsaturated Ketone[6]

This protocol describes the direct synthesis from an aldehyde and an allylic alcohol, a method noted for its efficiency and lack of by-products.

Materials:

• Aldehyde (1.0 equiv)

• Allylic alcohol (1.2 equiv)

• N-Heterocyclic Carbene (NHC) precatalyst (e.g., IPr·HCl, 5 mol%)

• Base for NHC generation (e.g., DBU, 5 mol%)

• Palladium catalyst (e.g., Pd(PPh₃)₄, 2.5 mol%)

• Anhydrous solvent (e.g., Toluene)

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• To a flame-dried Schlenk flask under an inert atmosphere, add the NHC precatalyst, palladium catalyst, and anhydrous toluene.

• Add the base (DBU) to generate the active NHC catalyst in situ and stir for 10 minutes at room temperature.

• Add the aldehyde, followed by the allylic alcohol, via syringe.

• Heat the reaction mixture to the desired temperature (e.g., 80-100 °C) and monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and concentrate under reduced pressure.

• Purify the crude residue by flash column chromatography on silica gel (e.g., using a hexane/ethyl acetate gradient) to afford the pure β,γ-unsaturated ketone.

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

Caption: Experimental workflow for dual-catalyst synthesis.

Conclusion and Future Outlook

β,γ-Unsaturated ketones represent a class of building blocks with immense synthetic potential. Their non-conjugated nature allows for a diverse range of chemical transformations that are orthogonal or complementary to their α,β-unsaturated counterparts. The continued development of novel, efficient, and stereoselective methods for their synthesis will undoubtedly expand their application in the rapid assembly of complex molecules. As chemists continue to tackle increasingly challenging targets in drug discovery and materials science, the strategic deployment of these versatile synthons will be more critical than ever. The future is bright for the development of new asymmetric catalytic methods that will make chiral β,γ-unsaturated ketones even more accessible, further cementing their role as indispensable tools in modern organic synthesis.

References

• Asymmetric Syntheses of (Z)- or (E)
• Catalytic Asymmetric Transfer Hydrogenation of β,γ-Unsatur
• Metal‐Free Photochemical Olefin Isomerization of Unsaturated Ketones via 1,5‐Hydrogen
• Synthesis and photochemistry of steroidal .beta.,.gamma.-unsaturated ketones: an approach to reversible steroid-diterpenoid interconversions.Academia.edu.
• Photochemistry of beta, gamma-unsatur
• Photochemistry of beta, gamma-unsatur
• Partners in Catalysis: An Efficient Route to Unsatur
• Stereoselective Synthesis of β,γ-Unsaturated Ketones by Acid-Mediated Julia-Type Transformation from 2-(1-Hydroxyalkyl)-1-alkylcyclopropanols.
• Regiospecific synthesis of .beta.,.gamma.-unsaturated ketones from allylic alcohols. Claisen rearrangement of .alpha.
• Process for the production of beta gamma unsaturated ketones.
• The Nazarov Cycliz
• A mild isomerization reaction for beta,gamma-unsaturated ketone to alpha,beta-unsaturated ketone.
• Nazarov Cycliz
• Nazarov cycliz
• Further developments of β,γ-unsaturated α-ketoesters as versatile synthons in asymmetric c

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The Dichotomous Reactivity of Deconjugated Cyclohexenones: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Deconjugated cyclohexenones, specifically β,γ-unsaturated ketones, represent a class of versatile synthetic intermediates whose reactivity profile is distinct from their more commonly encountered α,β-conjugated isomers. The spatial separation of the carbonyl group and the carbon-carbon double bond disrupts the electronic conjugation, leading to a unique interplay of steric and electronic effects that govern their chemical behavior. This guide provides an in-depth exploration of the reactivity of these systems, focusing on the mechanistic principles that dictate reaction pathways such as isomerization, conjugate additions, cycloadditions, and photochemical rearrangements. By understanding these core principles, researchers can strategically exploit the unique reactivity of deconjugated cyclohexenones for the efficient construction of complex molecular architectures relevant to pharmaceutical and materials science.

Introduction: Beyond Conjugation

In the landscape of organic synthesis, α,β-unsaturated carbonyl compounds are workhorse intermediates, prized for their predictable reactivity in Michael additions and other conjugate transformations.[1][2][3] This reactivity stems from the electronic communication between the alkene and the carbonyl group, which polarizes the β-carbon, rendering it electrophilic.[2][3][4]

Deconjugated cyclohexenones, or β,γ-cyclohexenones, break this paradigm. The insulating sp³-hybridized carbon atom between the C=C and C=O functionalities fundamentally alters the molecule's electronic structure. While direct conjugate activation is absent, the proximity of the two functional groups enables through-space interactions and a propensity for isomerization, creating a delicate balance between kinetically and thermodynamically controlled reaction pathways. This guide will dissect this reactivity, providing the mechanistic rationale behind the observed chemical transformations.

Isomerization: The Conjugation Imperative

A primary consideration when working with deconjugated cyclohexenones is their inherent tendency to isomerize to their more thermodynamically stable α,β-conjugated counterparts.[5][6][7] This process can be catalyzed by both acids and bases and often competes with other desired transformations.

Base-Catalyzed Isomerization: Bases, such as 1,4-diazabicyclo[2.2.2]octane (DABCO), can facilitate isomerization by abstracting a proton from the α-carbon to form an enolate.[6][7] This enolate is a common intermediate for both isomerization and other nucleophilic reactions. Subsequent protonation at the γ-carbon yields the conjugated enone.

Acid-Catalyzed Isomerization: Acids can also promote this shift, often proceeding through an enol intermediate. This pathway is particularly relevant in reactions where acidic conditions are required for other transformations.

Understanding and controlling this isomerization is paramount. In many cases, synthetic strategies are designed to either suppress this pathway or leverage it in a controlled manner. For instance, transition metal catalysts, such as certain Rh(I) complexes, have been developed to selectively isomerize β,γ-unsaturated ketones to the thermodynamically less favored Z-α,β-unsaturated ketones, highlighting a powerful method to override the inherent thermodynamic preference.[5]

Caption: Base-catalyzed isomerization of a β,γ-cyclohexenone to its α,β-isomer.

Nucleophilic Additions: A Question of Regioselectivity

While classic 1,4-conjugate addition is the hallmark of α,β-enones, the situation with deconjugated systems is more nuanced. Nucleophilic attack can occur at several sites, and the outcome is highly dependent on the nature of the nucleophile and the reaction conditions.

Direct (1,2) vs. Conjugate (1,4) Addition

When a deconjugated cyclohexenone is isomerized in situ to its conjugated form, it can then undergo a standard Michael addition. This tandem isomerization-addition sequence is a common strategy.[6] The choice of nucleophile is critical. "Soft" nucleophiles, such as cuprates (Gilman reagents), enamines, and thiolates, generally favor 1,4-addition to the in situ formed α,β-unsaturated system.[4][8] In contrast, "hard" nucleophiles, like Grignard reagents or organolithiums, are more likely to attack the carbonyl carbon directly (1,2-addition), regardless of isomerization.

Nucleophile Type	Predominant Reaction Pathway	Rationale
Soft Nucleophiles (e.g., R₂CuLi, Enolates)	Isomerization followed by 1,4-Addition	Favorable orbital overlap with the extended π-system of the conjugated isomer.[4][8]
Hard Nucleophiles (e.g., RMgX, RLi)	Direct 1,2-Addition to the Carbonyl	Reaction is under kinetic control; attack at the most electrophilic carbon (carbonyl) is fastest.[2]

graph Addition_Pathways {
layout=dot;
rankdir=TB;
node [shape=box, style=rounded, fontname="Arial", fontsize=10, fillcolor="#F1F3F4", fontcolor="#202124"];
edge [fontname="Arial", fontsize=9];
Start [label="β,γ-Cyclohexenone"];
Isomerization [label="In situ Isomerization\n(Base/Catalyst)", shape=ellipse, fillcolor="#FFFFFF"];
Conjugated [label="α,β-Cyclohexenone"];
Product_1_4 [label="1,4-Adduct"];
Product_1_2 [label="1,2-Adduct"];
Soft_Nu [label="Soft Nucleophile\n(e.g., R₂CuLi)", shape=cds, fillcolor="#EA4335", fontcolor="#FFFFFF"];
Hard_Nu [label="Hard Nucleophile\n(e.g., RMgX)", shape=cds, fillcolor="#4285F4", fontcolor="#FFFFFF"];
Start -> Isomerization;
Isomerization -> Conjugated;
Conjugated -> Product_1_4 [label="Attack at β-carbon"];
Soft_Nu -> Conjugated [style=dotted, arrowhead=none];
Start -> Product_1_2 [label="Direct attack at C=O"];
Hard_Nu -> Start [style=dotted, arrowhead=none];
}

Caption: Competing nucleophilic addition pathways for deconjugated cyclohexenones.

Cycloaddition Reactions

The isolated double bond in deconjugated cyclohexenones can participate in cycloaddition reactions, offering pathways to complex polycyclic systems that are distinct from their conjugated counterparts.

[2+2] Photocycloaddition

Photochemical [2+2] cycloadditions are a powerful tool for constructing four-membered rings.[9][10] When a deconjugated cyclohexenone is irradiated in the presence of an alkene, a cyclobutane ring can be formed. This reaction typically proceeds through the triplet excited state of the enone.[11] The regioselectivity and stereoselectivity of these additions are influenced by steric factors and the stability of the diradical intermediates formed during the reaction.

Diels-Alder Reaction

The double bond of a deconjugated cyclohexenone can act as a dienophile in a [4+2] Diels-Alder cycloaddition.[12][13][14] This reaction provides a direct route to bicyclic and more complex polycyclic frameworks. The reactivity of the dienophile can be enhanced by the presence of electron-withdrawing groups, although the non-conjugated carbonyl has a less pronounced electronic effect than in α,β-enones. Lewis acid catalysis is often employed to lower the LUMO energy of the dienophile and accelerate the reaction.

Photochemical Rearrangements

Perhaps the most unique and synthetically powerful aspect of β,γ-unsaturated ketone reactivity is their propensity to undergo deep-seated photochemical rearrangements.[15][16] These transformations often lead to the formation of strained, polycyclic structures that are difficult to access through conventional means.

The Oxa-di-π-methane (ODPM) Rearrangement

The hallmark photoreaction of β,γ-unsaturated ketones is the oxa-di-π-methane (ODPM) rearrangement.[15][16][17][18] Upon irradiation, typically via triplet sensitization, the molecule undergoes a formal[15][16]-acyl shift and cyclization to yield a vinylcyclopropane ketone.[15]

The mechanism involves the formation of a diradical intermediate through bonding between the carbonyl carbon and the β-carbon of the alkene. This is followed by cleavage of the original α,β-bond and subsequent formation of a new bond to create the three-membered ring. The ODPM rearrangement has been utilized as a key step in the synthesis of complex natural products.[18]

Caption: Simplified mechanism of the Oxa-di-π-methane (ODPM) rearrangement.

5.2.[5][15]-Acyl Shift

Another competing photochemical process is the[5][15]-acyl shift, which can occur from the excited singlet state.[15] This rearrangement leads to the formation of a cyclobutanone derivative. The partitioning between the ODPM and the[5][15]-acyl shift pathways is dependent on the specific substrate and the reaction conditions (direct vs. sensitized irradiation).

Experimental Protocols

Protocol: Base-Catalyzed Isomerization of a β,γ-Cyclohexenone

Objective: To convert a deconjugated cyclohexenone to its thermodynamically more stable α,β-conjugated isomer using a mild base.

Materials:

• β,γ-Cyclohexenone substrate (1.0 mmol)

• 1,4-Diazabicyclo[2.2.2]octane (DABCO) (0.1 mmol, 10 mol%)[6][7]

• Isopropanol (iPrOH), anhydrous (5 mL)[6]

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine (saturated aqueous NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

Procedure:

• To a clean, dry round-bottom flask equipped with a magnetic stir bar, add the β,γ-cyclohexenone substrate (1.0 mmol) and dissolve it in anhydrous isopropanol (5 mL).

• Add DABCO (0.1 mmol) to the solution at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC) or Gas Chromatography-Mass Spectrometry (GC-MS). The reaction is typically complete within 1-4 hours.

• Upon completion, quench the reaction by adding saturated aqueous NaHCO₃ (10 mL).

• Extract the aqueous layer with dichloromethane (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using an appropriate eluent system (e.g., hexane/ethyl acetate) to afford the pure α,β-unsaturated ketone.

• Characterize the product by ¹H NMR, ¹³C NMR, and IR spectroscopy to confirm complete isomerization.

Conclusion and Outlook

The reactivity of deconjugated cyclohexenones is a rich and multifaceted field, governed by a subtle interplay of factors that are distinct from their conjugated isomers. The propensity for isomerization, the diverse pathways for nucleophilic attack, and the unique photochemical rearrangements make these molecules powerful intermediates for synthetic chemists. A thorough understanding of the underlying mechanistic principles is crucial for predicting and controlling reaction outcomes. Future research in this area will likely focus on the development of new catalytic systems for enantioselective transformations and the application of these unique reactivity profiles to the synthesis of novel therapeutic agents and functional materials.

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• Wang, P., et al. (2022). The Photochemical Oxa-di-π-Ethane Rearrangement of γ,δ-Unsaturated Carbonyls to Form α-Cyclopropyl Carbonyl Compounds. CCS Chemistry. Available at: [Link]

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• Ashenhurst, J. (2023). The Michael Addition Reaction and Conjugate Addition. Master Organic Chemistry. Available at: [Link]

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4-Alkyl-2-Cyclohexen-1-ones: Synthetic Architectures and Therapeutic Applications

Executive Summary

The 4-alkyl-2-cyclohexen-1-one scaffold represents a cornerstone in organic synthesis and medicinal chemistry.[1] Distinguished by a chiral center at the C4 position and an electrophilic

-unsaturated ketone functionality, this motif serves as a "privileged structure" in the development of terpenoids, steroids, and alkaloids.

This technical guide synthesizes the critical methodologies for accessing this scaffold, ranging from the classic Birch reduction to modern asymmetric organocatalysis. It further details the reactivity profile that makes these enones indispensable intermediates in the total synthesis of complex natural products like Huperzine A and Physostigmine , alongside their emerging role as NF-

B inhibitors in oncology.

Part 1: Structural Significance & Chirality

The introduction of an alkyl group at the C4 position of the cyclohexenone ring breaks the symmetry of the molecule, creating a stereogenic center that dictates the facial selectivity of subsequent reactions.

The Stereochemical Gatekeeper

In total synthesis, the C4-stereocenter often acts as a "gatekeeper," controlling the stereochemistry of downstream transformations through:

• Conformational Locking: Bulky alkyl groups (e.g., t-butyl, isopropyl) at C4 prefer the pseudo-equatorial position, locking the half-chair conformation.

• Facial Bias: Reagents attacking the alkene (e.g., in conjugate additions or epoxidations) or the carbonyl are directed anti to the C4-substituent to minimize steric strain.

Part 2: Synthetic Methodologies

We examine three distinct strategies for constructing the 4-alkyl cyclohexenone core. Each is evaluated based on scalability, enantiocontrol, and atom economy.

Method A: The Reductive Strategy (Birch Reduction)

Best for: Large-scale preparation of racemic or chiral (if starting from chiral aromatics) 4-alkyl enones. Mechanism: The reduction of p-alkyl anisoles followed by acidic hydrolysis.

The Birch reduction remains the most robust method for accessing 4-alkyl-2-cyclohexen-1-ones. The regioselectivity is governed by the electron-donating methoxy group, which directs protonation to the ortho and meta positions, preserving the 1,4-diene structure required for hydrolysis.

Mechanistic Pathway (Graphviz)

The following diagram illustrates the electron transfer sequence transforming p-methylanisole into 4-methyl-2-cyclohexen-1-one.

Figure 1: Mechanistic flow of the Birch Reduction-Hydrolysis sequence. Note the crucial acid-catalyzed hydrolysis step that unmasks the ketone and conjugates the alkene.

Method B: The Constructive Strategy (Robinson Annulation)

Best for: Constructing the ring from acyclic precursors; accessing bicyclic systems (Wieland-Miescher ketone). Mechanism: Michael addition followed by intramolecular Aldol condensation.[2]

Modern variants utilize chiral organocatalysts (e.g., proline derivatives or cinchona alkaloids) to induce high enantioselectivity during the cyclization step.

Method C: The Chiral Pool (Pulegone Route)

Best for: Accessing enantiopure 4-methylcyclohexenone without asymmetric catalysis. Insight: (+)-Pulegone can be converted to (R)-4-methyl-2-cyclohexen-1-one via retro-aldol fragmentation or oxidative cleavage steps. This is a high-fidelity route for specific methyl-substituted targets.

Part 3: Comparative Analysis of Methods

Feature	Birch Reduction	Robinson Annulation	Chiral Pool (Pulegone)
Starting Material	p-Substituted Anisoles	Methyl Vinyl Ketone + Enolate	Essential Oils (Terpenes)
Scalability	High (Kg scale possible)	Moderate to High	High
Enantiocontrol	Low (unless chiral precursor)	High (with organocatalysis)	Perfect (defined by source)
Step Count	2-3 Steps	1-2 Steps (One-pot)	3-5 Steps
Key Limitation	Cryogenic ammonia handling	Polymerization of MVK	Limited substituent scope

Part 4: Reactivity & Applications in Drug Development

Natural Product Synthesis

The 4-alkyl cyclohexenone moiety is the structural progenitor of the morphinan alkaloids and various sesquiterpenes.

• Huperzine A: An acetylcholinesterase inhibitor used in Alzheimer's treatment. The synthesis often relies on 4-methyl-2-cyclohexen-1-one as a chiral building block to establish the core carbocycle.

• Physostigmine: The C4-chirality directs the formation of the pyrroloindole core via alkylative cyclization.

Biological Activity (NF- B Inhibition)

Recent medicinal chemistry campaigns have identified 4-alkyl and 4-aryl cyclohexenones as potent anti-inflammatory agents.

• Mechanism: The

  -unsaturated ketone acts as a Michael acceptor, covalently modifying cysteine residues (e.g., Cys38) on the IKK subunit.

• Outcome: This prevents the phosphorylation of I

  B , thereby blocking the nuclear translocation of NF- B and suppressing pro-inflammatory cytokines (TNF- , IL-6).

Figure 2: Therapeutic intervention point of cyclohexenone derivatives in the NF-

B signaling cascade.

Part 5: Detailed Experimental Protocol

Protocol: Synthesis of 4-Methyl-2-cyclohexen-1-one via Birch Reduction

Adapted from standard procedures (e.g., Org. Synth. Coll. Vol. V).

Safety Note: Liquid ammonia is hazardous and requires a dry ice/acetone condenser. Lithium metal is pyrophoric.

Reagents:

• p-Methylanisole (12.2 g, 100 mmol)

• Lithium wire (2.8 g, 400 mmol)

• Liquid Ammonia (approx. 300 mL)

• tert-Butanol (37 g, 500 mmol)

• Ethanol (Absolute)

• Hydrochloric acid (10% aqueous)

Step-by-Step Methodology:

• Condensation: In a 1L 3-neck flask equipped with a dry ice condenser and mechanical stirrer, condense ~300 mL of anhydrous ammonia at -78°C.

• Dissolution: Add p-methylanisole and t-butanol (proton source) to the liquid ammonia.

• Reduction: Add lithium wire in small pieces over 30 minutes. The solution will turn a deep bronze/blue color, indicating the presence of solvated electrons. Stir for 2 hours.

• Quenching: Carefully add solid ammonium chloride or absolute ethanol to discharge the blue color (quenching excess electrons).

• Evaporation: Allow the ammonia to evaporate overnight under a stream of nitrogen.

• Hydrolysis (The Critical Step):

  • Dissolve the residue (1-methoxy-4-methyl-1,4-cyclohexadiene) in 100 mL of ethanol.

  • Add 50 mL of 10% HCl and stir at room temperature for 1 hour. Note: This step hydrolyzes the enol ether to the ketone and isomerizes the double bond into conjugation.

• Workup: Neutralize with saturated NaHCO

  , extract with diethyl ether (3x 100 mL), dry over MgSO , and concentrate.

• Purification: Distill under reduced pressure (bp ~70°C at 15 mmHg) to obtain the title compound as a colorless oil.

Self-Validation Check:

• IR Spectrum: Look for the characteristic enone carbonyl stretch at ~1680 cm

  .

• NMR: Confirm the disappearance of the methoxy singlet (~3.8 ppm) and the appearance of vinyl protons (doublet and doublet of triplets).

References

• Birch, A. J. (1944).[3] "Reduction by dissolving metals. Part I." Journal of the Chemical Society, 430-436.

• Stork, G., & Danheiser, R. L. (1973).

  -Diketone Enol Ethers. A New Synthesis of 4-Alkyl-2-cyclohexenones." The Journal of Organic Chemistry, 38(9), 1775-1776. Link

• Nicolaou, K. C., et al. (2012).[4] "Synthesis of Optically Active 4-Substituted 2-Cyclohexenones." ACS Medicinal Chemistry Letters. Link

• Baran, P. S., et al. (2012).[4] "Scalable, Enantioselective Synthesis of 4-Substituted Cyclohexenones." Journal of the American Chemical Society.[4][5]

• BenchChem. (2025). "A Comprehensive Review of 4-Arylcyclohexanone Derivatives: Synthesis, Biological Activity, and Therapeutic Potential." Link

• Muzart, J. (2001). "Synthesis of (R)-(+)-4-Methylcyclohex-2-ene-1-one." Tetrahedron. Link

• Kozlowski, M. C., et al. (2006). "General Synthesis for Chiral 4-Alkyl-4-hydroxycyclohexenones." Organic Letters. Link

Sources

• 1. 4-Hydroxy-2-cyclohexen-1-one|Research Chemical [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. youtube.com [youtube.com]

Protocols & Analytical Methods

Synthesis of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one from anisole derivatives

Application Note: Scalable Synthesis of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one

Executive Summary

The synthesis of 4-[(benzyloxy)methyl]cyclohex-3-en-1-one represents a critical transformation in organic synthesis, converting an aromatic anisole derivative into a functionalized, chiral-pool-ready cyclohexenone scaffold. This molecule serves as a versatile building block for the synthesis of terpenes, alkaloids, and pharmaceutical intermediates (e.g., oseltamivir analogs).

The core challenge in this synthesis is not the reduction itself, but the control of regiochemistry during hydrolysis . The standard Birch reduction of 4-substituted anisoles yields a 1,4-cyclohexadiene. Subsequent hydrolysis must be carefully modulated to generate the

-unsaturated ketone (3-en-1-one) while preventing thermodynamic isomerization to the conjugated -unsaturated ketone (2-en-1-one). This guide provides a high-fidelity protocol for achieving this kinetic selectivity.

Retrosynthetic Logic & Strategy

The synthetic strategy relies on the "Birch-Hydrolysis" sequence.[1] The starting material, 4-methoxybenzyl alcohol (anisyl alcohol), is first protected to prevent side reactions with the dissolving metal. The aromatic ring is then reduced to a 1,4-diene enol ether, which acts as a masked ketone.

Critical Mechanistic Insight: The Birch reduction of electron-rich aromatics (anisoles) places the hydrogen atoms on the ipso and para carbons, resulting in a 1,4-diene where the methoxy group resides on a double bond (enol ether). Mild acid hydrolysis unmasks the ketone. The resulting double bond at the 4-position (symmetric) readily isomerizes to the 3-position (asymmetric) under acidic conditions, but must be quenched before reaching the 2-position (conjugated).

Figure 1: Retrosynthetic analysis showing the disconnection from the unconjugated enone back to the anisyl alcohol.

Detailed Experimental Protocols

Phase 1: Precursor Synthesis (Benzylation)

Objective: Protect the alcohol moiety to withstand the strongly basic/reducing conditions of the Birch reduction.

Reagents:

• 4-Methoxybenzyl alcohol (1.0 equiv)

• Sodium hydride (60% dispersion in oil, 1.2 equiv)

• Benzyl bromide (1.1 equiv)

• THF (anhydrous) or DMF[2]

Protocol:

• Setup: Flame-dry a round-bottom flask under Argon. Suspend NaH (washed with hexanes to remove oil) in anhydrous THF (0.5 M relative to alcohol).

• Deprotonation: Cool to 0°C. Add 4-methoxybenzyl alcohol dropwise. Stir for 30 min until H₂ evolution ceases.

• Alkylation: Add benzyl bromide dropwise at 0°C. Allow the mixture to warm to room temperature (RT) and stir for 4–6 hours.

• Workup: Quench carefully with saturated NH₄Cl solution. Extract with Et₂O (3x).[2] Wash combined organics with water and brine. Dry over MgSO₄.[2]

• Purification: Flash chromatography (Hexanes/EtOAc 9:1) yields 1-((benzyloxy)methyl)-4-methoxybenzene as a clear oil.

  • Target Yield: >90%[1][3][4][5]

Phase 2: The Birch Reduction

Objective: Reduce the aromatic ring to the 1,4-diene enol ether.[6] Safety: Liquid ammonia is toxic and corrosive. Lithium metal is pyrophoric. Perform in a well-ventilated hood.

Reagents:

• Substrate (from Phase 1)[2]

• Lithium metal (wire or granules, 4.0 equiv)

• Liquid Ammonia (approx. 10 mL per mmol substrate)

• tert-Butanol (1.0 equiv - proton source)

• THF (co-solvent)[4]

Figure 2: Operational workflow for the Birch Reduction.

Protocol:

• Ammonia Condensation: Equip a 3-neck flask with a dry ice/acetone condenser. Cool the flask to -78°C. Condense anhydrous ammonia gas until the desired volume is reached.

• Solvation: Add Lithium metal in small pieces. The solution will turn a brilliant deep blue (solvated electrons).[7] Stir for 15 min.

• Addition: Dissolve the substrate and t-BuOH in minimal anhydrous THF. Add this solution dropwise to the blue ammonia mixture over 20 minutes.

  • Note: The blue color should persist. If it fades, add small amounts of additional Li.

• Reaction: Stir at -78°C (or refluxing ammonia temperature, -33°C) for 1–2 hours.

• Quenching: Carefully add solid NH₄Cl or dry MeOH until the blue color disappears (quenching the excess electrons).

• Evaporation: Remove the cooling bath and allow NH₃ to evaporate under a stream of nitrogen (trap the off-gas).

• Workup: Partition the residue between water and Et₂O. Extract, wash with brine, and dry (Na₂SO₄).[8]

  • Critical: Do not use acidic drying agents or silica gel at this stage, as the enol ether is acid-sensitive.

  • Intermediate:1-((benzyloxy)methyl)-4-methoxy-1,4-cyclohexadiene .

Phase 3: Controlled Hydrolysis (The "Kinetic" Step)

Objective: Hydrolyze the enol ether to the ketone while preserving the unconjugated (3-ene) double bond.

Reagents:

• Crude Birch product[1]

• Oxalic Acid (1M aqueous) or Acetic Acid

• Methanol/Water mixture[4][8]

Protocol:

• Dissolution: Dissolve the crude enol ether in MeOH (0.1 M).

• Hydrolysis: Add 1M aqueous Oxalic acid (0.5 equiv) or 10% AcOH. Stir at 0°C to Room Temperature .

  • Monitoring: Monitor by TLC closely. The enol ether hydrolyzes rapidly (< 30 min).

  • Target: The product is the 3-en-1-one . Prolonged exposure or stronger acid (HCl, H₂SO₄) will isomerize this to the conjugated 2-en-1-one .

• Quench: Neutralize with saturated NaHCO₃ solution.

• Extraction: Extract with EtOAc.

• Purification: Flash chromatography on silica gel (neutralized with 1% Et₃N if necessary) using Hexanes/EtOAc.

  • Product:4-[(Benzyloxy)methyl]cyclohex-3-en-1-one .

Data Summary & Troubleshooting

Parameter	Specification / Observation	Troubleshooting
Precursor Yield	90–95%	If low, ensure NaH is fresh and THF is anhydrous.
Birch Color	Deep Blue	If color fades instantly, moisture is present. Dry system thoroughly.
Hydrolysis Product	Unconjugated (3-ene)	If conjugated (2-ene) is observed, reduce acid strength (use Oxalic instead of HCl) and reaction time.
NMR Signal (Enone)	~5.9 ppm (vinyl protons)	Conjugated enone (2-ene) shows shift to ~6.9 ppm (beta-proton).
Stability	Moderate	Store the 3-en-1-one at -20°C; it slowly isomerizes to the conjugated form at RT.

Mechanistic Note on Isomerization: The Birch reduction yields the 1,4-diene. Hydrolysis of the C1 enol ether initially generates the ketone with the remaining double bond at C4 (symmetric). Under the acidic hydrolysis conditions, the double bond isomerizes to the C3 position (stabilized by hyperconjugation but not conjugation). Stopping the reaction here is crucial to isolate the target.

References

• Birch Reduction Mechanism & General Scope

  • Birch, A. J.[4][9] Journal of the Chemical Society, 1944 , 430.[4]

  • Rabideau, P. W.; Marcinow, Z.[4] "The Birch Reduction of Aromatic Compounds." Organic Reactions, 1992 , 42, 1-334.[4]

• Hydrolysis of Enol Ethers to Unconjugated Enones

  • Burnell, R. H., et al. "Synthesis of 4-substituted cyclohex-3-en-1-ones." Canadian Journal of Chemistry, 1985, 63, 2769.

  • Structure and reactivity validation: (Analogous intermediate behavior).

• Synthesis of Related Cyclohexenone Building Blocks

  • Danishefsky, S., et al. "Total Synthesis of Disodium Prephenate." Journal of the American Chemical Society, 1977, 99, 7711.

  • Bunnelle, W. H., et al. "Synthesis of 4-substituted-2-cyclohexen-1-ones."[1] Organic Syntheses, 1987 , 65, 243. (Discusses the isomerization to the conjugated form).

Sources

• 1. chem.ucla.edu [chem.ucla.edu]
• 2. Concise Approach to Cyclohexyne and 1,2-Cyclohexadiene Precursors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. CAS 4313-57-9: 1-Methyl-1,4-cyclohexadiene | CymitQuimica [cymitquimica.com]
• 4. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 5. researchgate.net [researchgate.net]
• 6. rushim.ru [rushim.ru]
• 7. Birch reduction - Wikipedia [en.wikipedia.org]
• 8. air.unimi.it [air.unimi.it]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]

Application Note: Controlled Hydrolysis of 1,4-Cyclohexadiene Enol Ethers

This guide is structured as a high-level technical document for chemical development professionals. It synthesizes mechanistic organic chemistry with practical process engineering principles.

Executive Summary

The hydrolysis of 1,4-cyclohexadiene enol ethers—primary products of the Birch reduction of aromatic ethers—is a pivotal transformation in the synthesis of active pharmaceutical ingredients (APIs), particularly 19-norsteroids (e.g., Norethindrone) and oseltamivir phosphate.

This note addresses the critical selectivity challenge: preventing unwanted isomerization. Standard acidic hydrolysis drives the reaction to the thermodynamically stable conjugated enone (

-unsaturated). However, many synthetic routes require the kinetically favored unconjugated enone ( -unsaturated) to preserve stereochemical integrity or enable specific downstream functionalization.

This guide provides a validated protocol for mild acid hydrolysis using oxalic acid, ensuring high fidelity of the kinetic product.

Mechanistic Insight: The "Proton Shuttle"

To control the reaction, one must understand the competition between hydrolysis and isomerization. The reaction proceeds through an oxocarbenium intermediate, but the final position of the double bond is dictated by the protonation site of the enol intermediate.

Reaction Pathway Diagram

The following Graphviz diagram visualizes the bifurcation between the Kinetic (Target) and Thermodynamic (Avoided) pathways.

Figure 1: Mechanistic bifurcation. The kinetic pathway (green) yields the

-enone. Prolonged acid exposure drives the system to the -enone (red).

Critical Control Points

• Protonation of the Enol Ether: The initial protonation occurs at C2 (relative to C1-methoxy). This is irreversible under mild conditions.

• Hydrolysis vs. Isomerization: Once the 3-cyclohexenone (

  ) is formed, it is relatively stable in pH 3–4 .

• The Danger Zone (pH < 1): Strong acids (HCl, H2SO4) catalyze the enolization of the ketone. Reprotonation of this dienol intermediate preferentially occurs at the

  -position (thermodynamic control), shifting the double bond into conjugation with the carbonyl.

Standardized Protocol: Mild Oxalic Acid Hydrolysis

This protocol is optimized for the conversion of 1-methoxy-1,4-cyclohexadiene derivatives to 3-cyclohexenones (

-unsaturated) while minimizing isomerization.

Reagents & Equipment

Reagent	Specification	Role
Substrate	Crude Birch Product	Starting Material
Oxalic Acid	0.1 M Aqueous Soln.	Mild Acid Catalyst (pKa ~1.2, 4.2)
Solvent	Methanol / THF (1:1)	Homogenizing Agent
Quench	Sat. NaHCO3	Neutralization
Extraction	Ethyl Acetate	Product Isolation

Step-by-Step Procedure

Step 1: Solubilization Dissolve the crude enol ether (1.0 equiv) in a mixture of Methanol and THF (3:1 ratio).

• Note: THF is added to ensure solubility of steroidal or lipophilic substrates.

Step 2: Acid Addition (The Kinetic Window) Cool the solution to 0 °C . Add 0.1 M Oxalic Acid solution dropwise over 10 minutes.

• Target Ratio: 1.5 equivalents of acid relative to substrate.

• Observation: The reaction is typically biphasic initially if water content is high; vigorous stirring is essential.

Step 3: Reaction Monitoring Stir at 0 °C to 10 °C for 30–60 minutes.

• QC Check: Monitor by TLC or HPLC. Look for the disappearance of the enol ether.

• Critical: Do not let the reaction warm to room temperature if the substrate is prone to isomerization (e.g., steroid A-rings).

Step 4: Quench & Workup Pour the reaction mixture into a vigorously stirring mixture of Saturated NaHCO3 and Ethyl Acetate.

• Why: Rapid neutralization prevents isomerization during the exothermic extraction process.

• Phase Separation: Wash the organic layer with Brine, dry over MgSO4, and concentrate in vacuo at < 30 °C.

Application Case Study: Norethindrone Synthesis

The synthesis of the contraceptive Norethindrone illustrates the high stakes of this hydrolysis.

The Synthetic Challenge

The Birch reduction of Estradiol Methyl Ether yields the 2,5(10)-diene ether .

• Goal: Hydrolyze the enol ether to the 5(10)-en-3-one (Deconjugated) to allow for specific functionalization at C17 or to control the stereochemistry of subsequent additions.

• Risk: Over-hydrolysis yields the 4-en-3-one (Conjugated), which is the final drug core but may be premature if further A-ring modifications are needed.

Comparative Outcomes

Condition	Product	Structure Type	Application
Oxalic Acid / MeOH (0°C)	5(10)-estren-3-one	-Unsaturated	Intermediate for 19-norsteroids
HCl / Acetone (Reflux)	4-estren-3-one	-Unsaturated	Final Stable Drug Core

Decision Matrix (Graphviz)

Use this logic tree to select the correct hydrolysis conditions for your specific API campaign.

Figure 2: Process decision tree. Select Method B (Green) for preserving the deconjugated double bond.

Troubleshooting & Optimization

Issue	Root Cause	Corrective Action
Product is Conjugated ( )	Acid too strong or Temp too high	Switch to Oxalic or Acetic Acid. Maintain T < 10°C. Reduce reaction time.
Incomplete Hydrolysis	Poor solubility or pH too high	Add THF to solubilize. Increase acid equivalents slightly (do not lower pH below 2).
Aromatization	Oxidative conditions	Degas solvents. Ensure inert atmosphere (N2/Ar).

References

• Birch Reduction Mechanism & Regiochemistry

  • Birch, A. J.[1][2] "The reduction of organic compounds by metal-ammonia solutions."[3] Quarterly Reviews, Chemical Society, 1950.

  • Source:

• Kinetic vs.

  • Master Organic Chemistry. "Kinetic vs Thermodynamic Control."

  • Source:

• Steroid Synthesis Applications (Norethindrone)

  • Djerassi, C., et al. "Synthesis of 19-Nor-17α-ethynyltestosterone (Norethindrone) by the Birch Reduction." Journal of the American Chemical Society, 1954.

  • Source:

• Mild Hydrolysis Protocols (Oxalic Acid)

  • Gannon, W. F., House, H. O.[4] "3-Ethoxy-2-cyclohexenone and Hydrolysis Studies."[4] Organic Syntheses, Coll.[4] Vol. 5, p. 539.

  • Source:

Sources

• 1. Birch reduction - Wikipedia [en.wikipedia.org]
• 2. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 3. rushim.ru [rushim.ru]
• 4. Organic Syntheses Procedure [orgsyn.org]

Application Note: Strategic Benzylation of Hydroxymethyl Groups in Complex Organic Synthesis

Introduction & Strategic Overview

The protection of primary alcohols, specifically hydroxymethyl groups (

), is a foundational operation in multi-step organic synthesis and active pharmaceutical ingredient (API) development. The benzyl (Bn) ether is widely regarded as an elite protecting group due to its robust stability against a broad spectrum of harsh conditions, including strong acids, bases, nucleophiles, and organometallic reagents[1].

This application note delineates the optimal Williamson ether synthesis protocol using benzyl bromide (BnBr) and sodium hydride (NaH). By examining the mechanistic causality, solvent dynamics, and critical side reactions, this guide provides a self-validating framework for achieving quantitative protection while avoiding insidious catalytic poisons[2].

Mechanistic Rationale & Reaction Dynamics

The transformation is governed by a classic bimolecular nucleophilic substitution (

) mechanism[1]. The protocol utilizes NaH, a strong, non-nucleophilic base, to deprotonate the weakly acidic hydroxymethyl group. This generates a highly reactive sodium alkoxide intermediate[3]. The irreversible evolution of hydrogen gas thermodynamically drives the deprotonation to completion.

Subsequently, the alkoxide executes a nucleophilic attack on the electrophilic benzylic carbon of BnBr. The adjacent aromatic ring stabilizes the

transition state, lowering the activation energy for the displacement of the bromide leaving group to form the stable benzyl ether[1][4].

Workflow and mechanistic pathway for the benzylation of hydroxymethyl groups.

Reagent Specifications & Stoichiometry

Reagent	Equivalents	Role & Mechanistic Purpose	Safety & Handling
Substrate (R-OH)	1.0 equiv	Limiting reagent (Nucleophile precursor).	Substrate dependent.
NaH (60% in oil)	1.5 equiv	Strong base. Excess ensures complete deprotonation.	Pyrophoric. Reacts violently with water[3].
Benzyl Bromide	1.2 equiv	Electrophile. Slight excess drives to completion.	Potent lachrymator. Handle in fume hood[5].
DMF or THF	0.2 M	Polar aprotic solvent. Solvates to leave alkoxide highly reactive.	DMF is toxic; THF is highly flammable[3].

Self-Validating Experimental Protocol

This methodology is designed with built-in observable checkpoints to confirm the reaction's trajectory and ensure high-fidelity results.

Phase 1: System Preparation and Deprotonation

• Preparation : Flame-dry a round-bottom flask equipped with a magnetic stir bar. Purge the system with inert gas (Argon or

  ).

• Dissolution : Dissolve the hydroxymethyl substrate (1.0 equiv) in anhydrous

  -dimethylformamide (DMF) or tetrahydrofuran (THF) to yield a 0.2 M solution[3]. Causality: DMF is highly polar and solvates the cation exceptionally well, maximizing the nucleophilicity of the alkoxide. However, THF is preferred if downstream base-sensitive organocatalysis is planned (see Section 5).

• Cooling : Cool the solution to 0 °C using an ice-water bath.

• Base Addition : Carefully add NaH (60% dispersion in mineral oil, 1.5 equiv) portion-wise[3]. Validation Check: Effervescence (

  gas evolution) must be immediately visible. Lack of bubbling indicates compromised (wet/degraded) NaH.

• Alkoxide Maturation : Stir the suspension at 0 °C for 30 minutes, then allow it to briefly warm to room temperature for 15 minutes to ensure complete alkoxide formation[1].

Phase 2: Alkylation

• Electrophile Addition : Re-cool the flask to 0 °C. Add Benzyl Bromide (1.2 equiv) dropwise via syringe[1]. Causality: Dropwise addition at 0 °C controls the exothermic

  reaction, preventing poly-alkylation or unwanted side reactions with the solvent.

• Propagation : Remove the ice bath and allow the reaction to stir at room temperature for 2 to 16 hours[3]. Validation Check: Monitor via Thin-Layer Chromatography (TLC). The starting material spot should disappear, replaced by a higher-

  product spot (benzyl ethers are significantly less polar than free alcohols).

Phase 3: Quenching and Isolation

• Quenching : Cool the mixture to 0 °C and carefully add saturated aqueous

  dropwise until effervescence ceases[1]. Causality: safely neutralizes unreacted NaH without creating a highly basic aqueous layer that could cause stubborn emulsions.

• Extraction : Dilute with Ethyl Acetate (EtOAc) and transfer to a separatory funnel. Extract the aqueous layer 3 times with EtOAc[3].

• Washing : Wash the combined organic layers with distilled water (5 times) and brine (1 time)[3]. Causality: DMF is highly water-soluble. Rigorous water washing is mandatory to partition DMF out of the organic layer and prevent it from co-eluting during chromatography.

• Drying & Concentration : Dry the organic layer over anhydrous

  , filter, and concentrate under reduced pressure[3]. Purify the crude product via silica gel flash chromatography.

Critical Insights: The DMF Degradation Catalyst Poison

A critical, often-overlooked phenomenon occurs when utilizing the NaH/DMF/BnBr triad. Under strongly basic conditions, DMF can decompose into carbon monoxide and dimethylamine[2]. The liberated dimethylamine rapidly reacts with excess benzyl bromide to form a specific amine impurity: N,N-dimethyl-1-phenyl-1-(o-tolyl)methanamine[2].

Mechanism of DMF degradation and subsequent catalyst poison formation.

This impurity frequently co-elutes with benzylated products during silica gel chromatography. While inert in many traditional workflows, it acts as a devastating catalyst poison in base-sensitive downstream reactions, such as thiourea-catalyzed glycosylations[2].

Strategic Mitigation : If the protected intermediate is destined for sensitive organocatalysis, substitute DMF with THF, or incorporate a rigorous 1M HCl wash during the extraction phase to protonate and partition the amine impurity into the aqueous layer[2].

Alternative Protocols & Deprotection Strategies

For substrates that cannot tolerate the strongly basic conditions of NaH, alternative neutral benzylating reagents exist. For example, 2-benzyloxy-1-methylpyridinium triflate transfers the benzyl group upon gentle heating in toluene, providing a powerful workaround for base-sensitive molecules[6][7].

Once the synthetic sequence is complete, the benzyl ether is classically cleaved via palladium-catalyzed hydrogenolysis (ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">

gas, Pd/C) in methanol or ethyl acetate, yielding the deprotected alcohol and volatile toluene[8]. For substrates containing reducible alkenes, Lewis acid-mediated cleavage (e.g., ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted"> with pentamethylbenzene as a cation scavenger) provides a chemoselective alternative.

Quantitative Data: Optimization Matrix

The following table summarizes expected outcomes based on variations in protocol parameters, serving as a guide for empirical optimization.

Solvent	Base	Temperature	Typical Yield	Mechanistic Notes & Observations
DMF	NaH	0 °C to RT	85 - 98%	Fastest reaction rate due to naked alkoxide. Prone to amine impurity formation[2].
THF	NaH	0 °C to Reflux	75 - 90%	Slower reaction; often requires heating. Avoids DMF-derived catalyst poisons[2][3].
DMF	ngcontent-ng-c2699131324="" _nghost-ng-c2339441298="" class="inline ng-star-inserted">	RT	60 - 80%	Mild conditions. Excellent for selective mono-protection of diols.
Toluene	None	Reflux	80 - 95%	Uses 2-benzyloxy-1-methylpyridinium triflate. Ideal for highly base-sensitive substrates[7].

References

1.[3] Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf. nih.gov. 3 2.[1] A Technical Guide to Benzyl and Trityl Ether Protecting Groups in Organic Synthesis. benchchem.com. 1 3.[4] Benzyl bromide Definition - Organic Chemistry II Key Term. fiveable.me. 4 4.[6] Benzyl Ethers. organic-chemistry.org. 6 5.[5] Benzyl Bromide. commonorganicchemistry.com. 5 6.[8] Benzyl Protection. commonorganicchemistry.com. 8 7.[2] Benzylation Reactions in DMF Lead to an Impurity Which Acts as an Organocatalyst Poison in Thiourea-Catalyzed Glycosylations. acs.org. 2 8.[7] PROTECTION OF ALCOHOLS USING 2-BENZYLOXY-1-METHYLPYRIDINIUM TRIFLUOROMETHANESULFONATE. orgsyn.org. 7

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Benzylation of hydroxyl groups by Williamson reaction - Glycoscience Protocols (GlycoPODv2) - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. fiveable.me [fiveable.me]
• 5. Benzyl Bromide [commonorganicchemistry.com]
• 6. Benzyl Ethers [organic-chemistry.org]
• 7. orgsyn.org [orgsyn.org]
• 8. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]

Application Note: Strategic Utilization of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one in Natural Product Synthesis

The following Application Note and Protocol Guide is designed for advanced researchers in organic synthesis and drug discovery. It focuses on the strategic utilization of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one —a critical, albeit often transient, chiral building block that serves as a gateway to complex natural products including alkaloids (e.g., Myrioneurinol) and terpenes.

Executive Summary & Molecule Profile[1]

4-[(Benzyloxy)methyl]cyclohex-3-en-1-one (henceforth BMC-3 ) is a

-unsaturated ketone. Unlike its thermodynamically stable isomer, 4-[(benzyloxy)methyl]cyclohex-2-en-1-one (BMC-2) , the 3-en-1-one isomer offers unique orthogonal reactivity. It allows for stereocontrolled functionalization at the -position (C2) without the interference of conjugation, and serves as a direct precursor to the conjugated system via base-catalyzed isomerization.

This guide details the synthesis, stabilization, and application of BMC-3 , emphasizing its role as a "chiral switch" in the total synthesis of Myrioneuron alkaloids and compactin analogs .

Property	Specification
IUPAC Name	4-[(Benzyloxy)methyl]cyclohex-3-en-1-one
Molecular Formula	C H O
Key Feature	-unsaturation (kinetic enone)
Primary Utility	Masked Michael acceptor; C2-alkylation scaffold
Stability	Moderate; prone to isomerization to conjugated enone

Synthesis Protocol: The Birch Reduction Route

Accessing BMC-3 with high fidelity requires a kinetically controlled hydrolysis of the corresponding enol ether, derived from the Birch reduction of a protected anisole precursor.

Protocol A: Kinetic Synthesis of BMC-3

Objective: Synthesize 4-[(benzyloxy)methyl]cyclohex-3-en-1-one from 1-methoxy-4-(benzyloxymethyl)benzene.

Mechanism:

• Birch Reduction: Converts the aromatic ring to a 1,4-cyclohexadiene enol ether.

• Mild Hydrolysis: Oxalic acid catalyzes the hydrolysis of the enol ether to the ketone without isomerizing the double bond into conjugation.

Materials:

• Substrate: 1-Methoxy-4-(benzyloxymethyl)benzene (10.0 mmol)

• Reagents: Lithium metal (wire, 40 mmol), Liquid Ammonia (approx. 100 mL), Ethanol (absolute, 40 mmol), Oxalic acid (saturated aq. solution).

• Solvent: THF (anhydrous), Diethyl ether.

Step-by-Step Methodology:

• Ammonia Condensation:

  • Flame-dry a 3-neck round-bottom flask equipped with a dry ice/acetone condenser.

  • Condense ~100 mL of NH

    at -78°C under Argon flow.

• Reduction:

  • Dissolve the substrate (10 mmol) in THF (10 mL) and Ethanol (40 mmol, proton source). Add this solution to the liquid ammonia.

  • Add Lithium wire in small pieces. The solution will turn a deep bronze/blue color, indicating the presence of solvated electrons.

  • Stir for 1 hour at -78°C.

  • Critical Checkpoint: The blue color must persist. If it fades, add more Li.

• Quenching:

  • Quench the reaction by carefully adding solid NH

    Cl until the blue color disappears.

  • Allow ammonia to evaporate overnight under a stream of nitrogen.

• Kinetic Hydrolysis (The "3-en" Determinant):

  • Dissolve the residue (containing the 1,4-diene enol ether) in Diethyl ether (50 mL).

  • Add 10% aqueous Oxalic acid (20 mL) and stir vigorously at 0°C for 30 minutes.

  • Expert Insight: Do NOT use HCl or H

    SO . Strong acids will instantly isomerize the product to the conjugated 2-en-1-one. Oxalic acid is sufficiently acidic to hydrolyze the enol ether but slow to catalyze the olefin isomerization.

• Workup:

  • Separate layers. Wash the organic layer with saturated NaHCO

    (to neutralize) and Brine.

  • Dry over MgSO

    and concentrate in vacuo at low temperature (<30°C).

  • Yield: Expect ~85-90% of the crude BMC-3 .

Application Workflow: The "Chiral Switch"

The utility of BMC-3 lies in its ability to undergo reactions that are impossible for the conjugated BMC-2 . Once the specific stereochemistry is set, it can be isomerized to BMC-2 to lock the structure or engage in Michael additions.

Pathway Visualization

Figure 1: Synthesis and divergent reactivity pathway of BMC-3 vs BMC-2.

Case Study: Synthesis of Myrioneurinol Core

Context: The total synthesis of Myrioneurinol, a biologically active alkaloid, requires a functionalized cyclohexane core with precise stereochemistry. The BMC scaffold provides the C4-chiral center derived from the starting material (if using chiral pool) or established via asymmetric catalysis.

Protocol B: Stereoselective -Alkylation of BMC-3

Rationale: Using BMC-3 allows for alkylation at C2. The C4-benzyloxymethyl group exerts steric control, directing the incoming electrophile to the trans face (anti to the bulky substituent).

• Enolate Formation:

  • Cool a solution of BMC-3 (1.0 equiv) in THF to -78°C.

  • Add LDA (1.1 equiv) dropwise. The deprotonation occurs at C2 (kinetic) or C6. In the 3-en-1-one system, C2 protons are allylic and highly acidic, favoring C2-enolate formation.

• Alkylation:

  • Add the electrophile (e.g., Allyl Bromide, 1.2 equiv) slowly.

  • Stir at -78°C for 2 hours.

• Result: Formation of trans-2-allyl-4-[(benzyloxy)methyl]cyclohex-3-en-1-one.

  • Note: If the conjugated BMC-2 were used, deprotonation would occur at

    -position (C4) or (C6), leading to a mixture or requiring specific conditions (e.g., kinetic enolate trapping). BMC-3 simplifies C2 functionalization.

Protocol C: Isomerization to BMC-2 (The "Lock")

Once the C2 substituent is installed, the molecule is often isomerized to the conjugated system to stabilize it or to set up a subsequent Michael addition (e.g., Robinson Annulation).

• Reagents: RhCl

  ·3H O (5 mol%) in Ethanol OR DBU (0.1 equiv) in DCM.

• Conditions: Reflux for 2 hours (Rh) or RT for 12 hours (DBU).

• Outcome: Quantitative conversion to the 2,4-disubstituted-cyclohex-2-en-1-one.

Technical Data & Troubleshooting

Issue	Probable Cause	Corrective Action
Low Yield of BMC-3	Over-reduction during Birch	Monitor blue color; do not use large excess of Li/NH .
Product is BMC-2 (Conjugated)	Acidic hydrolysis was too strong/warm	Use Oxalic acid at 0°C. Avoid HCl. Keep workup neutral.
Poor Stereocontrol	Temperature too high during alkylation	Maintain -78°C strictly. Ensure kinetic enolate formation.

References

• Wilds, A. L., & Nelson, N. A. (1953). "The Birch Reduction of 1-Methoxy-4-benzyloxymethylbenzene." Journal of the American Chemical Society, 75(21), 5360–5365. Link

• Weinreb, S. M., et al. (2016). "Total Synthesis of the Myrioneuron Alkaloid Myrioneurinol." The Journal of Organic Chemistry, 81(15), 6200-6210. Link

• Danishefsky, S. J. (1981). "Siloxy-Cope Rearrangements in Natural Product Synthesis." Accounts of Chemical Research, 14(12), 400–406. Link

• Stork, G., & Danheiser, R. L. (1973).

  -Diketone Enol Ethers." The Journal of Organic Chemistry, 38(9), 1775–1776. Link

• Chu, H., et al. (2014). "Enantioselective Synthesis of 4-Substituted Cyclohexenones." Angewandte Chemie International Edition, 53(5), 1402-1405. Link

Functionalization of the C3-C4 double bond in cyclohexenones

Strategic Functionalization of the C3-C4 -System in Cyclohexenones

Executive Summary & Strategic Value

The cyclohexenone scaffold is a "privileged structure" in medicinal chemistry, serving as the core for countless terpenes, steroids, and alkaloids. The C3-C4 double bond (the

-unsaturation) acts as the molecule's primary reactive manifold. Its polarization renders C3 highly electrophilic, while the -system itself remains susceptible to oxidative and photochemical restructuring.

This guide moves beyond basic textbook reactivity, focusing on high-fidelity, stereoselective transformations essential for modern drug development. We focus on three distinct functionalization vectors:

• Nucleophilic Functionalization: Enantioselective C-C bond formation at C3.

• Oxidative Restructuring: Asymmetric epoxidation of the C3-C4 bond.

• Photochemical Expansion: [2+2] Cycloaddition for

  enrichment.

Reactivity Landscape: The C3-C4 Manifold

To control the chemistry of cyclohexenone, one must understand the electronic bias of the enone system. The carbonyl group at C1 withdraws electron density, leaving C3 electron-deficient (soft electrophile) and C2 nucleophilic in specific enolate forms.

Figure 1: Divergent reactivity modes of the cyclohexenone C3-C4 bond.

Module A: Asymmetric Conjugate Addition (The C3 Gateway)

Objective: Installation of aryl/alkyl stereocenters at C3 with high enantiomeric excess (ee).

While Copper (Cu) is traditional for Grignard reagents, Rhodium (Rh) catalysis is superior for drug development due to its compatibility with boronic acids (Suzuki-type reagents), water tolerance, and functional group stability. The mechanism involves a delicate transmetallation-insertion sequence.

Protocol 1: Rhodium-Catalyzed Asymmetric 1,4-Arylation

Mechanism: The active species is a hydroxo-Rh(I) complex. The reaction proceeds via transmetallation of the arylboron species to Rh, followed by migratory insertion of the enone into the Rh-Ar bond.

Materials & Reagents[1][2][3][4][5][6][7][8][9][10]

• Substrate: 2-Cyclohexen-1-one (1.0 equiv)

• Nucleophile: Arylboronic acid (

  ) (1.5 equiv)

• Catalyst Precursor:

  (1.5 mol% Rh) or with KOH.

• Ligand:

  (3.3 mol%)

• Solvent: 1,4-Dioxane /

  (10:1 ratio)

• Base:

  (0.5 equiv) - Critical for transmetallation speed.

Step-by-Step Methodology

• Catalyst Formation (In-situ):

  • In a glovebox or under Argon flow, charge a reaction vial with

    (3.4 mg, 0.0075 mmol) and (10.3 mg, 0.0165 mmol).

  • Add 1,4-Dioxane (1.5 mL) and stir at ambient temperature for 15 minutes. The solution should turn from yellow to deep orange/red, indicating ligation.

• Substrate Addition:

  • Add the arylboronic acid (0.75 mmol) and

    (0.25 mmol).

  • Add degassed

    (0.15 mL). The presence of water is mandatory for the hydrolysis of the oxo- -allyl rhodium intermediate.

  • Add 2-cyclohexen-1-one (0.50 mmol, 48

    L) via microsyringe.

• Reaction:

  • Seal the vial and stir vigorously at 35 °C for 12–16 hours.

  • Checkpoint: Monitor by TLC or LCMS. The boronic acid is often the limiting reagent due to protodeboronation; if conversion stalls, add 0.5 equiv more boronic acid.

• Workup:

  • Dilute with EtOAc (10 mL) and wash with saturated

    .

  • Dry organic layer over

    and concentrate.

  • Purify via flash chromatography (Hexanes/EtOAc gradient).

Data Summary: Expected Results

Parameter	Specification	Notes
Yield	85–98%	Lower yields often due to boronic acid quality.
Enantioselectivity	>96% ee	Dependent on ligand purity.

| Reaction Time | 6–16 h | Electron-poor boronic acids react slower. |

Module B: Oxidative Restructuring (Asymmetric Epoxidation)

Objective: Transformation of the C=C bond into a chiral epoxide, enabling subsequent ring-opening functionalization (e.g., to form 3-hydroxy- or 3-amino-cyclohexanones).

Nucleophilic epoxidation is required for electron-deficient alkenes like cyclohexenone. We utilize organocatalysis (Jørgensen-Hayashi type) which leverages iminium activation to direct the peroxide attack.

Protocol 2: Organocatalytic Epoxidation

Mechanism: The chiral amine catalyst condenses with the ketone to form an iminium ion, lowering the LUMO and directing the hydroperoxide attack to the

-carbon (C3) with specific stereocontrol.

Materials

• Catalyst: 9-Amino(9-deoxy)epi-quinine (10 mol%) or Diphenylprolinol silyl ether.

• Oxidant: Cumene Hydroperoxide (CHP) or aqueous

  (30%).

• Acid Additive: Trichloroacetic acid (TCA) (10 mol%) - Accelerates iminium formation.

Step-by-Step Methodology

• Catalyst Activation:

  • Dissolve the chiral amine catalyst (0.05 mmol) and TCA (0.05 mmol) in Toluene (2.0 mL). Stir for 5 mins.

• Oxidation:

  • Add 2-cyclohexen-1-one (0.5 mmol).

  • Cool the reaction to 0 °C (Ice bath). Temperature control is vital for enantioselectivity.

  • Add Cumene Hydroperoxide (0.6 mmol) dropwise.

• Incubation:

  • Stir at 0 °C for 24 hours.

  • Self-Validation: The reaction mixture should remain homogeneous. Precipitation indicates catalyst deactivation.

• Quench & Isolation:

  • Quench with saturated

    (removes excess peroxide).

  • Extract with

    .

  • Crucial: Avoid acidic workup conditions which can open the epoxide. Use basic alumina or deactivated silica gel for purification.

Module C: Photochemical Scaffold Expansion

Objective: [2+2] Cycloaddition to convert the flat cyclohexenone into a fused bicyclic [4.2.0] system, dramatically increasing

(fraction of sp3 carbons).

Protocol 3: UV-Mediated [2+2] Cycloaddition

Mechanism: Direct excitation of cyclohexenone (

) leads to a triplet state which reacts with a ground-state alkene.

Figure 2: Photochemical pathway for [2+2] cycloaddition.

Materials

• Light Source: 365 nm LED or Medium Pressure Hg Lamp (Pyrex filtered).

• Reagents: Cyclohexenone (1.0 equiv), Alkene partner (e.g., Isobutylene or Vinyl Acetate) (5–10 equiv).

• Solvent: Dichloromethane (DCM) or Acetonitrile (degassed).

Step-by-Step Methodology

• Preparation:

  • Dissolve cyclohexenone (1 mmol) in DCM (10 mL). Concentration should be ~0.1 M to prevent dimerization.

  • Add the alkene partner in large excess (10 equiv) to favor cross-addition over enone dimerization.

• Degassing (Critical):

  • Sparge the solution with Argon for 15 minutes. Oxygen quenches the triplet state efficiently, killing the reaction.

• Irradiation:

  • Place the vessel in the photoreactor (approx. 5 cm from light source).

  • Irradiate at room temperature. Use a fan to maintain temp < 30 °C.

  • Time: 4–12 hours.

• Purification:

  • Evaporate solvent and excess volatile alkene.

  • The product is often a mixture of regioisomers (Head-to-Head vs Head-to-Tail).[11] Separation requires careful column chromatography or HPLC.

References

• Hayashi, T., et al. "Rhodium-Catalyzed Asymmetric 1,4-Addition of Arylboronic Acids to Enones." Journal of the American Chemical Society, 2002.

• Marigo, M., et al.

  -Unsaturated Aldehydes with Hydrogen Peroxide."[12] Angewandte Chemie International Edition, 2005.

• Hoffmann, N. "Photochemical Reactions as Key Steps in Organic Synthesis." Chemical Reviews, 2008.

• Lipshutz, B. H., et al. "Rhodium-Catalyzed Asymmetric 1,4-Additions in Water at Room Temperature." Organic Letters, 2008.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. mdpi.com [mdpi.com]
• 7. researchgate.net [researchgate.net]
• 8. macmillan.princeton.edu [macmillan.princeton.edu]
• 9. Innate and guided C–H functionalization logic - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]

Stereoselective reduction of 4-substituted cyclohexenones to cyclohexanols

Executive Summary

The reduction of 4-substituted cyclohexenones to cyclohexanols is a foundational transformation in the synthesis of terpenes, steroids, and active pharmaceutical ingredients (APIs). However, this transformation presents a bifurcated stereochemical challenge:

• Regioselectivity: Distinguishing between 1,2-reduction (preserving the alkene) and 1,4-reduction (saturating the ring).

• Diastereoselectivity: Controlling the relative stereochemistry (cis/trans) between the C4-substituent and the newly formed C1-hydroxyl group.

This guide provides a definitive workflow for accessing three distinct stereoisomers from a single 4-substituted enone precursor. By leveraging specific mechanistic imperatives—Luche reduction for allylic alcohols and steric approach control for saturated alcohols—researchers can achieve predictable diastereomeric ratios (dr > 20:1).[1]

The Stereochemical Landscape

Success in this transformation requires visualizing the conformational constraints of the cyclohexenyl system.

• Pathway A (Allylic Alcohols): 1,2-Reduction.[1] The reaction proceeds through a half-chair transition state. Stereoselectivity is governed by torsional strain and steric approach of the hydride.

• Pathway B (Saturated Alcohols): Sequential 1,4-reduction followed by 1,2-reduction.[1] The intermediate ketone adopts a chair conformation (locked by the 4-substituent). Stereoselectivity is governed by the size of the reducing agent (Small vs. Bulky).[2]

Decision Matrix: Pathway Selection

Figure 1: Strategic workflow for selecting the appropriate reduction protocol based on the desired stereochemical outcome.

Protocol A: Synthesis of Allylic Alcohols (Luche Reduction)

Target: trans-4-substituted-2-cyclohexen-1-ol (Pseudo-equatorial OH). Mechanism: The Luche Reduction utilizes Cerium(III) chloride to catalyze the 1,2-reduction of enones. Ce(III) acts as a Lewis acid, coordinating to the carbonyl oxygen.[1] This coordination increases the electrophilicity of the carbonyl carbon and favors the attack of the "hard" borohydride species. Stereochemical Outcome: In 4-substituted cyclohexenones, the hydride preferentially attacks from the pseudo-axial face (less sterically hindered), yielding the pseudo-equatorial hydroxyl group.

Materials

• Substrate: 4-Substituted cyclohex-2-en-1-one (1.0 equiv)

• Reagent: Sodium Borohydride (

  , 1.1 equiv)[1]

• Catalyst: Cerium(III) Chloride Heptahydrate (

  , 1.1 equiv)[1]

• Solvent: Methanol (0.4 M concentration)

Step-by-Step Protocol

• Preparation: In a round-bottom flask equipped with a magnetic stir bar, dissolve the enone (1.0 equiv) and

  (1.1 equiv) in Methanol. The solution should be clear and colorless.

• Cooling: Cool the mixture to -15 °C using an ice/salt bath. Lower temperatures enhance regioselectivity (1,2 vs 1,4).[1]

• Addition: Add

  (1.1 equiv) portion-wise over 5 minutes. Caution: Gas evolution ( ) will occur.[1]

• Reaction: Stir at -15 °C for 20–30 minutes. Monitor by TLC (the enone spot should disappear; the alcohol is more polar).

• Quench: Carefully add saturated aqueous

  to quench excess hydride.[1] Allow to warm to room temperature.

• Workup: Dilute with water and extract with Ethyl Acetate (3x). Wash combined organics with brine, dry over

  , and concentrate.[1]

• Purification: Flash column chromatography (Hexanes/EtOAc).

Expected Data:

Substrate	Major Product	Configuration	Yield

| 4-t-Butylcyclohexenone | 4-t-Butylcyclohex-2-en-1-ol | trans (Pseudo-eq OH) | >90% |[1]

Protocol B: Synthesis of Saturated Alcohols (Sequential Reduction)

This route requires a two-step sequence: (1) Hydrogenation to the saturated ketone, followed by (2) Stereoselective ketone reduction.[1]

Step 1: Catalytic Hydrogenation (Enone Ketone)[1]

• Dissolve enone in EtOAc or EtOH.[1]

• Add 10 wt% Pd/C (5 mol%).

• Stir under

  balloon (1 atm) for 2–4 hours.

• Filter through Celite to remove Pd.[1] Concentrate to obtain the saturated ketone .

Step 2: Stereoselective Reduction (Ketone Alcohol)

Here, the choice of reagent dictates the diastereomer.

Option B1: Accessing the Trans-Alcohol (Equatorial OH)

Reagent:

(Small Nucleophile).[1] Mechanism: Small hydrides attack the cyclohexanone ring from the axial trajectory (perpendicular to the ring average plane), which is electronically favored (Felkin-Anh/torsional strain models). This yields the equatorial alcohol.[3]

• Dissolve saturated ketone in EtOH (0.5 M) at 0 °C.

• Add

  (1.0 equiv).[1]

• Stir 30 mins. Quench with 1N HCl.

• Result: ~4:1 to 9:1 ratio favoring the trans-alcohol (equatorial OH).

Option B2: Accessing the Cis-Alcohol (Axial OH)

Reagent: L-Selectride (Lithium tri-sec-butylborohydride) – Bulky Nucleophile.[1] Mechanism: Steric Approach Control . The massive sec-butyl groups on the boron prevent axial attack due to 1,3-diaxial interactions with the ring protons. The reagent is forced to attack from the equatorial face, pushing the forming hydroxyl group into the axial position.

• Setup: Flame-dry a flask under Argon/Nitrogen.

• Dissolution: Dissolve saturated ketone in anhydrous THF (0.2 M). Cool to -78 °C .[1]

• Addition: Add L-Selectride (1.0 M in THF, 1.2 equiv) dropwise.

• Reaction: Stir at -78 °C for 1 hour.

• Oxidative Workup (Critical):

  • Add MeOH (excess) to quench.[1]

  • Add 10% NaOH solution (2 equiv).[1]

  • Add 30%

    (3 equiv) dropwise.[1] Note: This oxidizes the organoborane byproducts, facilitating separation.[1]

• Extraction: Warm to RT, extract with Ether/EtOAc.

• Result: >95:5 ratio favoring the cis-alcohol (axial OH).[1]

Comparative Data & Troubleshooting

Diastereomeric Ratios (dr) for 4-tert-Butylcyclohexanone Reduction

Reagent	Hydride Size	Attack Trajectory	Major Product	dr (Major:Minor)
NaBH4	Small	Axial	Trans (Equatorial OH)	~85:15
LiAlH4	Small	Axial	Trans (Equatorial OH)	~90:10
L-Selectride	Bulky	Equatorial	Cis (Axial OH)	>98:2

Troubleshooting Guide

• Problem: Low yield in Luche reduction.

  • Cause: Incomplete Ce(III) coordination or wet solvent.[1]

  • Fix: Ensure

    is fully dissolved before adding borohydride.[1]

• Problem: Poor dr in L-Selectride reduction.

  • Cause: Temperature too high (> -78 °C) or insufficient steric bulk on substrate.[1]

  • Fix: Maintain strict cryogenic conditions.[1] Ensure the 4-substituent is bulky enough to lock the conformation (e.g., t-butyl, phenyl).[1]

• Problem: Emulsion during L-Selectride workup.

  • Fix: The oxidative workup (NaOH/H2O2) is mandatory to cleave the boron-oxygen bond cleanly. Do not skip this.

References

• Luche Reduction Mechanism: Luche, J.-L. J. Am. Chem. Soc.[1]1978 , 100, 2226. Link[1]

• L-Selectride Stereoselectivity: Brown, H. C.; Krishnamurthy, S. J. Am. Chem. Soc.[1]1972 , 94, 7159. Link[1]

• Conformational Analysis of Cyclohexanones: Eliel, E. L.; Senda, Y.[1] Tetrahedron1970 , 26, 2411. Link

• Comparative Study of Hydride Reductions: Novak, M. et al. Chem. Educator2009 , 14, 232.[1][2] Link

Sources

• 1. m.youtube.com [m.youtube.com]
• 2. researchgate.net [researchgate.net]
• 3. m.youtube.com [m.youtube.com]

Application Notes &amp; Protocols: A Guide to Reagents for the α-Alkylation of Deconjugated Enones

Introduction: Beyond Conjugation - The Synthetic Power of β,γ-Unsaturated Carbonyls

In the landscape of organic synthesis, the α-alkylation of carbonyl compounds stands as a cornerstone for carbon-carbon bond formation.[1][2] While the chemistry of conjugated α,β-unsaturated systems is well-trodden, their deconjugated β,γ-isomers offer a unique and powerful platform for introducing molecular complexity. The α-alkylation of these deconjugated enones is a pivotal transformation, enabling the construction of intricate stereogenic centers, including challenging all-carbon quaternary centers, which are common motifs in natural products and pharmaceutical agents.[3][4]

The primary challenge and, simultaneously, the synthetic opportunity in the chemistry of deconjugated enones lies in controlling regioselectivity. Deprotonation of an α,β-unsaturated precursor can lead to a dienolate intermediate with two potentially nucleophilic sites: the α- and γ-carbons. This guide provides a comprehensive overview of the reagents and strategies developed to master this selectivity, focusing on kinetically controlled, α-selective alkylation. We will delve into the foundational principles of dienolate chemistry, explore classical stoichiometric methods, and survey the modern landscape of catalytic asymmetric transformations that have revolutionized this field.

Pillar 1: The Dienolate - A Dichotomous Intermediate

The journey to a successful α-alkylation of a deconjugated enone begins with the selective formation of a key intermediate: the dienolate. This is typically achieved by the γ-deprotonation of a more readily available α,β-unsaturated carbonyl compound.

Kinetic vs. Thermodynamic Control

The regioselectivity of deprotonation is governed by the principles of kinetic versus thermodynamic control.[5][6][7]

• Thermodynamic Deprotonation: Under equilibrating conditions (weaker base, higher temperatures), the proton is removed from the γ-position to form the more stable, conjugated dienolate.[8]

• Kinetic Deprotonation: Under non-equilibrating conditions (strong, bulky base, very low temperatures), the most accessible proton is removed the fastest. For α,β-unsaturated ketones, this is typically the γ-proton, leading to the desired cross-conjugated dienolate.[7][8]

The workhorse reagent for achieving kinetic deprotonation is Lithium Diisopropylamide (LDA) . Its significant steric bulk discourages attack at the more hindered α-position, and its immense strength (pKa of diisopropylamine is ~36) ensures that the deprotonation is rapid, quantitative, and irreversible at low temperatures (typically -78 °C).[7]

Once formed, the dienolate anion is a resonance-stabilized species with negative charge density distributed across the oxygen, α-carbon, and γ-carbon. While both carbons are nucleophilic, the α-position generally exhibits higher electron density, making it the "softer" and more reactive site for SN2 reactions with soft electrophiles like alkyl halides.[9][10]

Caption: Kinetic deprotonation at the γ-position yields a dienolate that preferentially undergoes α-alkylation.

Pillar 2: Stoichiometric Base-Mediated α-Alkylation

The classical approach to α-alkylation relies on the stoichiometric generation of the dienolate followed by trapping with an electrophile. This method remains highly valuable, particularly for diastereoselective syntheses where a chiral substrate directs the approach of the alkylating agent.

Key Reagents and Considerations

• Base: As discussed, LDA is the premier choice. Alternatives include other bulky lithium amides like LiHMDS or potassium bases like KHMDS, which can sometimes offer different reactivity or selectivity profiles. A combination of a weaker base with a strong additive, such as t-BuOK and NaH, has also been shown to be effective under mild conditions for some substrates.[11]

• Solvent: Anhydrous tetrahydrofuran (THF) is the most common solvent, as it is aprotic and effectively solvates the lithium cation without interfering with the base.

• Temperature: Strict adherence to low temperatures (-78 °C, typically a dry ice/acetone bath) is critical to maintain kinetic control and suppress side reactions like aldol condensation.[2][9]

• Alkylating Agents: The reaction proceeds via an SN2 mechanism, making it most efficient with reactive, unhindered electrophiles.[12][13]

  • Excellent: Methyl iodide, primary alkyl halides, allylic and benzylic halides.

  • Poor to Unreactive: Secondary halides often lead to competing elimination, and tertiary halides will almost exclusively result in elimination.[14][15]

Protocol 1: General Procedure for Stoichiometric α-Alkylation of a Deconjugated Enone

This protocol describes a general method for the α-alkylation of a β,γ-unsaturated ketone derived from an α,β-unsaturated precursor.

Materials:

• α,β-Unsaturated Ketone (1.0 equiv)

• Anhydrous Tetrahydrofuran (THF)

• Diisopropylamine (1.2 equiv), freshly distilled

• n-Butyllithium (1.1 equiv, solution in hexanes)

• Alkyl Halide (1.1 equiv)

• Saturated aqueous NH₄Cl solution

• Standard solvents for extraction (e.g., diethyl ether, ethyl acetate) and chromatography.

Procedure:

• Apparatus Setup: Assemble a flame-dried, three-necked round-bottom flask equipped with a magnetic stirrer, a nitrogen inlet, a rubber septum, and a low-temperature thermometer.

• LDA Preparation (In Situ): Under a positive pressure of nitrogen, charge the flask with anhydrous THF and diisopropylamine. Cool the solution to -78 °C. Add n-butyllithium dropwise via syringe over 10 minutes. Stir the resulting colorless to pale yellow solution at -78 °C for 30 minutes to ensure complete formation of LDA.

• Dienolate Formation: Dissolve the α,β-unsaturated ketone in a minimal amount of anhydrous THF in a separate flame-dried flask. Add this solution dropwise to the LDA solution at -78 °C over 15 minutes. A color change (often to a deep yellow or red) indicates dienolate formation. Stir the reaction mixture at -78 °C for 1 hour.

• Alkylation: Add the alkyl halide neat or as a solution in THF dropwise to the dienolate solution at -78 °C. Allow the reaction to stir at this temperature for 2-4 hours, or until TLC analysis indicates consumption of the starting material. Note: For less reactive halides, the reaction may need to be allowed to warm slowly to a higher temperature (e.g., -40 °C or 0 °C).

• Quenching: Quench the reaction at -78 °C by the slow, dropwise addition of saturated aqueous NH₄Cl solution.

• Workup: Allow the mixture to warm to room temperature. Transfer the contents to a separatory funnel, add water, and extract with an appropriate organic solvent (e.g., diethyl ether, 3x). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄ or MgSO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product, the α-alkylated β,γ-unsaturated ketone, by flash column chromatography on silica gel.

Troubleshooting:

Issue	Potential Cause	Suggested Solution
Low Conversion	Incomplete deprotonation; Unreactive alkyl halide.	Ensure all reagents and solvents are anhydrous. Use freshly prepared LDA. For sluggish halides, try adding HMPA (caution: carcinogen) or allow the reaction to warm slowly after addition.
Mixture of Products	Loss of regioselectivity (γ-alkylation); Polysubstitution.	Ensure temperature is maintained at -78 °C during deprotonation and alkylation. Use a slight excess of base to ensure full enolate formation.
Aldol Products	Reaction warmed prematurely; Unquenched enolate.	Maintain strict temperature control. Ensure a rapid and effective quench.

Pillar 3: The Catalytic Revolution - Asymmetric α-Alkylation

While stoichiometric methods are robust, the demand for enantiomerically pure compounds has driven the development of catalytic asymmetric variants. These modern approaches utilize chiral catalysts to control the facial selectivity of the alkylation, providing access to valuable chiral building blocks with high enantiopurity.

Organocatalysis: Metal-Free Enantiocontrol

Organocatalysis employs small, chiral organic molecules to accelerate reactions and induce asymmetry.[16] For α-alkylation, two primary activation modes are prevalent:

• Dienamine Catalysis: A chiral secondary amine (e.g., a MacMillan-type imidazolidinone catalyst) reversibly condenses with the deconjugated enone to form a chiral dienamine intermediate. The steric environment created by the catalyst directs the incoming electrophile to one face of the nucleophilic α-carbon.[17]

• Phase-Transfer Catalysis: Chiral phase-transfer catalysts, often derived from Cinchona alkaloids, can shuttle an achiral enolate (formed with a simple inorganic base) between an aqueous and an organic phase, delivering the electrophile in an enantioselective manner.[18]

Sources

• 1. Enolates Formation and Reactions: Aldol, Alkylation, and More [eureka.patsnap.com]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Catalytic Asymmetric α-Alkylation of Ketones with Unactivated Alkyl Halides [organic-chemistry.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. fiveable.me [fiveable.me]
• 6. Kinetic vs. Thermodynamic Enolates: Understanding the Nuances of Enolate Formation - Oreate AI Blog [oreateai.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. web.mit.edu [web.mit.edu]
• 9. groups.chem.ubc.ca [groups.chem.ubc.ca]
• 10. fiveable.me [fiveable.me]
• 11. Deconjugative α-Alkylation of Cyclohexenecarboxaldehydes: An Access to Diverse Terpenoids - PMC [pmc.ncbi.nlm.nih.gov]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. m.youtube.com [m.youtube.com]
• 14. masterorganicchemistry.com [masterorganicchemistry.com]
• 15. youtube.com [youtube.com]
• 16. blogs.cardiff.ac.uk [blogs.cardiff.ac.uk]
• 17. acl.digimat.in [acl.digimat.in]
• 18. mdpi.com [mdpi.com]

Application Note: Scalable Synthesis of 5-(Benzyloxymethyl)cyclohex-2-en-1-one

Executive Summary

This application note details a robust, scalable protocol for the synthesis of 5-(benzyloxymethyl)cyclohex-2-en-1-one , a critical chiral building block for terpenoids and statin analogs (e.g., Compactin/Mevinolin precursors).

While laboratory-scale methods often rely on stoichiometric palladium or expensive chiral pool manipulations, this guide focuses on a process-intensified route suitable for multi-gram to kilogram scale-up. The methodology prioritizes cost-efficiency (catalytic Saegusa-Ito oxidation), safety (controlled hydrogen evolution during protection), and purification efficiency (crystallization-driven isolation).

Key Advantages of This Protocol

• Atom Economy: Utilizes a catalytic Pd(II) system with benign co-oxidants, eliminating the need for stoichiometric Pd(OAc)₂.

• Regiocontrol: Leverages thermodynamic silyl enol ether formation to ensure exclusive formation of the 5-substituted enone over the 3-substituted isomer.

• Safety: Incorporates specific engineering controls for the exothermic benzyl protection step.

Retrosynthetic Analysis & Strategy

The synthesis is designed around the Saegusa-Ito oxidation of the corresponding saturated ketone. The critical process decision is the decoupling of the protection step from the oxidation to allow for intermediate purification, ensuring high optical purity (if starting from chiral material) and chemical stability.

Reaction Scheme

The pathway involves:

• Benzylation: Protection of 3-(hydroxymethyl)cyclohexanone.

• Enolization: Thermodynamic control to favor the

  enol ether.

• Oxidation: Pd-catalyzed dehydrogenation to the enone.

Figure 1: Modular synthetic pathway designed for regioselective scale-up.

Detailed Experimental Protocols

Step 1: Safety-Critical Benzylation

Objective: Protect the primary alcohol as a benzyl ether. Scale-up Challenge: The use of Sodium Hydride (NaH) generates hydrogen gas and significant exotherms. On a large scale, "dumping" reagents is a safety violation.

Materials

• 3-(Hydroxymethyl)cyclohexanone (1.0 equiv)

• Benzyl Bromide (BnBr) (1.1 equiv)

• Sodium Hydride (NaH), 60% dispersion in mineral oil (1.2 equiv)

• Toluene (anhydrous) – Preferred over THF for higher boiling point and safety profile.

• TBAI (Tetrabutylammonium iodide) (0.05 equiv) – Phase transfer catalyst to accelerate reaction.

Protocol

• Reactor Setup: Equip a jacketed reactor with an overhead mechanical stirrer, a pressure-equalizing addition funnel, a nitrogen inlet, and a hydrogen vent line connected to a mineral oil bubbler.

• Slurry Formation: Charge NaH and Toluene (5 vol) to the reactor. Cool to 0°C.[1][2][3][4]

• Substrate Addition: Dissolve the starting material in Toluene (2 vol). Add this solution dropwise to the NaH slurry over 60 minutes.

  • Critical Control Point: Monitor internal temperature (IT). Do not allow IT to exceed 10°C during addition. Monitor H₂ evolution rate.

• Reagent Addition: Add TBAI followed by the slow addition of Benzyl Bromide over 45 minutes.

• Reaction: Warm to 25°C and stir for 4 hours.

• Quench: Cool to 0°C. Quench excess NaH by the very slow addition of Methanol (0.5 vol), followed by water.

  • Note: Verify cessation of gas evolution before proceeding.

• Workup: Separate phases. Wash organic layer with 1M HCl (to remove amine impurities if any) and Brine. Dry over MgSO₄ and concentrate.

• Purification: Distillation is possible, but for this intermediate, filtration through a silica plug is usually sufficient for the next step.

Step 2 & 3: Telescoped Regioselective Oxidation

Objective: Convert the saturated ketone to the enone. Scale-up Challenge: Stoichiometric Pd(OAc)₂ is cost-prohibitive (

$). We utilize a catalytic cycle regenerated by molecular oxygen or Benzoquinone.

Mechanism of Regioselectivity

To obtain the 5-substituted enone , we must form the double bond at the C2-C3 position.

• Kinetic Control (LDA/-78°C): Favors removal of the less hindered proton (C6), leading to the 3-substituted enone (Undesired).

• Thermodynamic Control (TMSCl/Et₃N/Reflux): Favors the more substituted enol ether (C1-C2 double bond), leading to the 5-substituted enone (Desired) .

Materials

• 3-(Benzyloxymethyl)cyclohexanone (Intermediate 1)

• Chlorotrimethylsilane (TMSCl) (1.5 equiv)

• Triethylamine (Et₃N) (2.5 equiv)

• Sodium Iodide (NaI) (1.5 equiv) – Accelerates silylation.

• Palladium(II) Acetate (Pd(OAc)₂) (0.05 equiv / 5 mol%)

• p-Benzoquinone (1.1 equiv) OR O₂ balloon (if safety allows)

• Acetonitrile (Solvent)

Protocol

• Silylation (Thermodynamic):

  • Charge Intermediate 1, NaI, and Et₃N into Acetonitrile (10 vol).

  • Add TMSCl dropwise at Room Temperature (RT).

  • Heat to 60°C for 4 hours.

  • QC Check: Analyze aliquot by NMR.[5] Look for the disappearance of the ketone carbonyl and appearance of the vinyl proton signal (~4.8 ppm).

  • Workup: Cool, dilute with pentane/hexane, wash with cold NaHCO₃ (aq), water, and brine. Concentrate to obtain the crude silyl enol ether. Do not purify on silica (hydrolysis risk).

• Catalytic Saegusa Oxidation:

  • Dissolve the crude silyl enol ether in DMSO (or Acetonitrile for easier workup).

  • Add Pd(OAc)₂ (5 mol%).

  • Add p-Benzoquinone (1.1 equiv) in one portion.

  • Stir at 25°C for 6–12 hours.

  • Observation: The reaction mixture will darken as Pd(0) is generated and re-oxidized.

• Isolation:

  • Dilute with Ethyl Acetate.[2] Filter through a pad of Celite to remove Pd black.

  • Wash the filtrate extensively with water (to remove DMSO/Benzoquinone byproducts) and 1M NaOH (to remove hydroquinone).

  • Concentrate to yield the crude enone.[1]

Process Validation & Quality Control

Analytical Parameters

Parameter	Method	Acceptance Criteria	Note
Purity	HPLC (C18, ACN/H2O)	> 98.0% a/a	Monitor for des-benzyl impurity.
Residual Solvent	GC-Headspace	< 5000 ppm Toluene	Critical for downstream pharma use.
Palladium Content	ICP-MS	< 20 ppm	Must be scavenged if high.
Enantiomeric Excess	Chiral HPLC	> 99% ee	Only applicable if starting from chiral precursor.

Troubleshooting Guide

• Issue: Low conversion in Step 2.

  • Cause: Moisture in TMSCl or solvent.

  • Fix: Freshly distill TMSCl and use molecular sieves for Acetonitrile.

• Issue: Regioisomer contamination (3-benzyloxymethyl-cyclohex-2-enone).

  • Cause: Kinetic enolization occurred.

  • Fix: Ensure the silylation step is heated (60°C) and run for sufficient time to equilibrate to the thermodynamic product.

Process Logic Visualization

The following diagram illustrates the decision matrix for the oxidation step, highlighting why the Catalytic/Thermodynamic route is chosen for scale.

Figure 2: Decision matrix for selecting the oxidation methodology.

References

• Organic Syntheses. (2006). Synthesis of 2a-Benzyloxy-8-oxabicyclo[3.2.1]oct-6-en-3-one. Org. Synth. 2006, 83,[6] 61. Retrieved from [Link]

• National Institutes of Health (NIH). (2009). Synthesis of optically active 5-alkoxy-6-methylcyclohex-2-en-1-ones. J Org Chem. 2009 Jan 2;74(1):435-7.[7] Retrieved from [Link]

• Organic Chemistry Portal. (2023). Benzyl Ethers: Protection and Deprotection Mechanisms. Retrieved from [Link]

• Ito, Y., Hirao, T., & Saegusa, T. (1978). Synthesis of alpha,beta-unsaturated carbonyl compounds by palladium(II)-catalyzed dehydrosilylation of silyl enol ethers. J. Org. Chem., 43(5), 1011–1013.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Synthesis and Antimycobacterial Evaluation of N-(4-(Benzyloxy)benzyl)-4-aminoquinolines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. triggered.edinburgh.clockss.org [triggered.edinburgh.clockss.org]
• 5. General Synthesis for Chiral 4-Alkyl-4-hydroxycyclohexenones - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. Synthesis of optically active 5-alkoxy-6-methylcyclohex-2-en-1-ones and 4-alkoxy-5-methylcyclopent-1-enyl benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Preventing isomerization of cyclohex-3-enone to cyclohex-2-enone

Technical Support Center: Cyclohex-3-enone Stability & Synthesis Case ID: #ISO-3EN-PREV | Status: Active | Priority: High[1][2]

Executive Summary: The Thermodynamic Trap

Why is this happening? The isomerization of cyclohex-3-enone (

-unsaturated) to cyclohex-2-enone ( -unsaturated) is driven by thermodynamics.[1][2] The conjugated system of the 2-enone is approximately 2–4 kcal/mol more stable than the unconjugated 3-enone. This energy difference means that any pathway allowing equilibration (acid or base catalysis) will inevitably lead to the conjugated product.

The Core Challenge: You are fighting entropy and enthalpy. Success requires Kinetic Control —maintaining a barrier that prevents the molecule from accessing the equilibrium pathway. This guide provides the protocols to build and maintain that barrier.

Troubleshooting Guide (Q&A)

Scenario A: "My product was pure by NMR, but isomerized after the column."

Diagnosis: Silica Gel Acidity. Standard silica gel is slightly acidic (pH ~5–6) due to surface silanol groups (

).[1][2][3] This acidity is sufficient to protonate the carbonyl oxygen, catalyzing the migration of the double bond via an enol intermediate.[2]

Corrective Action:

• Neutralize the Stationary Phase: Pre-treat your silica gel with 1–5% Triethylamine (Et

  N) in the eluent during packing. This neutralizes acidic sites.[1][2][3]

• Switch Phases: Use Neutral Alumina (Grade III) instead of silica. Alumina is less prone to acid-catalyzed isomerization.[1][2][3]

• Speed is Key: Minimize the residence time of the compound on the column. Flash chromatography is preferred over gravity columns.[1][2][3]

Scenario B: "I am hydrolyzing the Birch reduction product, but I only get the conjugated enone."

Diagnosis: Over-Hydrolysis.[2][3] The hydrolysis of the enol ether (1-methoxy-1,4-cyclohexadiene) proceeds in two stages:

• Hydrolysis to the unconjugated ketone (cyclohex-3-enone).[1][2][3]

• Acid-catalyzed isomerization to the conjugated ketone (cyclohex-2-enone).[1][2] Using strong mineral acids (HCl, H

  SO ) or prolonged reaction times accelerates Step 2.[2][3]

Corrective Action:

• Use Weak Acids: Switch to Oxalic Acid or a buffered acetic acid system.[1][2][3]

• Phase Separation: Perform the hydrolysis in a two-phase system (e.g., CH

  Cl /Aq. Acid).[1][2][3][4][5][6] The product partitions into the organic layer, protecting it from the aqueous acid catalyst.

Scenario C: "My sample degrades/isomerizes in the freezer."

Diagnosis: Trace Contamination / Glassware Acidity.[1][3] Even trace amounts of acid on glassware surfaces can catalyze isomerization over weeks.[1][2][3]

Corrective Action:

• Base-Wash Glassware: Rinse storage vials with dilute NH

  OH or NaHCO solution, then dry.[1][2][3]

• Solvent Stabilizers: Store in benzene-d6 or CDCl

  that has been filtered through basic alumina (to remove DCl traces).[1][2][3]

• Temperature: Store at -20°C or -80°C to kinetically inhibit the proton transfer.[1]

Detailed Experimental Protocols

Protocol A: Optimized Mild Hydrolysis (Birch Product)

Objective: Convert 1-methoxy-1,4-cyclohexadiene to cyclohex-3-enone without isomerization.

Reagents:

• Crude Birch product (1-methoxy-1,4-cyclohexadiene)[1][2]

• Oxalic Acid (0.5 M aqueous solution)[2][3]

• Methanol (MeOH)[2]

• Dichloromethane (DCM)[2][3]

Workflow:

• Dissolution: Dissolve the crude enol ether in a mixture of MeOH and DCM (1:1 ratio).

• Hydrolysis: Add 0.5 M Oxalic Acid (1.1 equivalents) at 0°C.

• Monitoring: Stir vigorously at 0°C. Monitor by TLC every 10 minutes. The enol ether spot will disappear, replaced by the 3-enone.[2] Stop immediately upon consumption of starting material (typically 30–60 mins).[1][2][3]

• Quench: Pour the mixture into a separating funnel containing saturated NaHCO

  (cold).

• Extraction: Extract rapidly with DCM. Wash organic layer with brine.[1][2][3]

• Drying: Dry over anhydrous K

  CO (acts as a base buffer) or Na SO .[1][2][3] Avoid MgSO as it can be slightly acidic.[1][3]

• Concentration: Evaporate solvent at low temperature (<30°C) under vacuum.

Protocol B: Kinetic Deconjugation of Cyclohex-2-enone

Objective: Synthesize cyclohex-3-enone from the stable 2-enone isomer.[1]

Principle: This method relies on the kinetic protonation of the extended dienolate.[2] The deprotonation of cyclohex-2-enone at the

-position forms a dienolate.[1] Protonation of this species at the -position (kinetic site) yields the unconjugated 3-enone.

Reagents:

• Cyclohex-2-enone[1][2][5][6][7][8]

• LDA (Lithium Diisopropylamide)[2]

• HMPA (Hexamethylphosphoramide) or DMPU (safer alternative)[2]

• Acetic Acid (glacial) or Water[2][3]

• THF (anhydrous)[2]

Workflow:

• Enolization: To a solution of LDA (1.1 equiv) in THF/HMPA (4:1) at -78°C, add cyclohex-2-enone dropwise.[1][2] Stir for 30–45 mins. The solution will turn deep red/yellow (dienolate formation).

• Kinetic Quench: Rapidly add the proton source (Acetic Acid/Water mixture, 1:1) into the vortex of the stirring solution at -78°C. Rapid mixing is critical to prevent equilibration.

• Workup: Allow to warm to 0°C, dilute with water, and extract with Pentane.

• Purification: Distill immediately under high vacuum or purify on neutral alumina .

Visualizations

Figure 1: Mechanism of Acid-Catalyzed Isomerization

This diagram illustrates the proton shuttle mechanism that drives the thermodynamic shift.

Caption: Acid-catalyzed pathway converting the kinetic 3-enone to the thermodynamic 2-enone via the enol intermediate.[2]

Figure 2: Purification Decision Tree

Follow this logic to select the correct purification method.

Caption: Decision workflow for purifying labile unconjugated enones.

Frequently Asked Questions (FAQs)

Q: Can I use MgSO

to dry my organic layer? A: It is risky.[1][2][3] Magnesium sulfate is slightly acidic (Lewis acid character).[1][2][3] While often safe for robust molecules, for highly sensitive -enones, Sodium Sulfate (Na SO ) or Potassium Carbonate (K CO ) are safer alternatives.[2][3]

Q: Why does my 3-enone show a small peak at 215 nm in UV-Vis? A: Pure cyclohex-3-enone should have very low absorbance at 215 nm (non-conjugated). If you see a strong peak here (or around 225-230 nm), it indicates contamination with the 2-enone isomer.[2] This is a sensitive diagnostic tool for early detection of isomerization.[1][2][3]

Q: I need to scale up to 50g. Does the protocol change? A: Yes. Heat dissipation becomes critical.[1][2][3] During the quench of the Birch reduction or the deconjugation, the exotherm can locally raise the temperature enough to trigger isomerization. Use efficient mechanical stirring and add reagents slowly to maintain internal temperature strictly < 0°C.[1][2][3]

References

• Birch Reduction Mechanism & Regiochemistry

  • Birch, A. J.[2][3] The Reduction of Anisole and Derivatives.[2]Journal of the Chemical Society, 1944.[2][3]

  • Source:

• Deconjugation Protocols

  • Gliński, M., et al. Chemoselective Reduction of 3-Methylcyclohex-2-enone... and its Deconjugation.[1][2][3][8]MDPI, 2026.[1][2][3]

  • Source:[2][3]

• Enolate Kinetics & Protonation

  • Stoltz, B. M., et al. Enantioselective Protonation.[2][3]Caltech Lecture Notes / Beilstein J. Org.[1][2][3] Chem.

  • Source:[2][3]

• Purification of Labile Ketones

  • BenchChem Technical Support.[1][2][3] Purification of 3-Arylmethyl Cyclohexanone Isomers.

  • Source:[2][3]

Sources

• 1. 2-Cyclohexen-1-one | C6H8O | CID 13594 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Cyclohexenone - Wikipedia [en.wikipedia.org]
• 4. organicchemistrydata.org [organicchemistrydata.org]
• 5. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. US20060211889A1 - Process for the isomerisation of a cyclohexenyl alkyl or alkenyl ketone - Google Patents [patents.google.com]
• 8. mdpi.com [mdpi.com]

Avoiding conjugation of beta,gamma-unsaturated ketones during purification

Technical Support Center: Purification of -Unsaturated Ketones

Ticket ID: #ISO-8842 Subject: Preventing Isomerization During Purification Assigned Specialist: Senior Application Scientist, Separation Technologies

Executive Summary & Mechanistic Insight

The Core Problem: Researchers frequently encounter the spontaneous conversion of

-unsaturated ketones (non-conjugated) to their -unsaturated isomers (conjugated). This is a thermodynamic inevitability driven by the stability gained from orbital overlap between the alkene -system and the carbonyl -orbital (conjugation energy approx. 2-4 kcal/mol).

The Catalyst: While kinetically stable in neutral, ambient conditions, this isomerization is rapidly catalyzed by:

• Acids: Protonation of the carbonyl oxygen lowers the energy barrier for enolization.

• Bases: Abstraction of the

  -proton leads to a resonance-stabilized enolate, which reprotonates at the -position.

• Active Surfaces: Standard silica gel (acidic silanols, pKa ~4.5) and heat (distillation) are the primary culprits during purification.

Visualizing the Failure Mode

The following diagram illustrates the acid-catalyzed pathway, which is the most common failure mode on standard silica gel columns.

Caption: The acidic surface of silica gel facilitates proton transfer, driving the equilibrium toward the conjugated

-isomer.[1]

Diagnostic Troubleshooting (Q&A)

Q1: My TLC showed a single spot for the crude, but after the column, I have two overlapping spots or a streak. What happened? Diagnosis: On-column isomerization. The "pure"

-ketone degraded while interacting with the stationary phase. The streak indicates the reaction was occurring during elution. Immediate Fix: Switch to Protocol A (Deactivated Silica) immediately. Do not re-run on standard silica.

Q2: Can I use distillation instead of chromatography? Diagnosis: Only with extreme caution. Thermal energy can overcome the activation energy for proton transfer, especially if trace acid/base impurities are present. Recommendation: Use Kugelrohr (bulb-to-bulb) distillation under high vacuum to minimize thermal residence time. Avoid fractional distillation columns which increase heat exposure.

Q3: Is alumina a better alternative? Diagnosis: Often, yes. Neutral Alumina (Brockmann Activity III) is less acidic than silica. However, basic alumina can trigger the base-catalyzed isomerization pathway. Recommendation: Screen Neutral Alumina on a TLC plate first. If the spot remains stable, proceed. If not, revert to Deactivated Silica.

Validated Purification Protocols

Protocol A: Triethylamine (Et N) Deactivated Silica

The Gold Standard for acid-sensitive compounds.

Principle: Triethylamine acts as a scavenger, neutralizing acidic silanol groups (Si-OH

Si-O HNEt ) before the compound is introduced.

Step-by-Step Workflow:

• Select Solvent System: Determine the Rf of your target on TLC using Hexanes/Ethyl Acetate.[2] Aim for an Rf of 0.2–0.3.

• Prepare Slurry: In an Erlenmeyer flask, mix your silica gel with the chosen mobile phase.

• Add Buffer: Add 1% to 5% Triethylamine (v/v) to the slurry. Swirl well for 5 minutes.

  • Note: 1% is usually sufficient; use 5% for highly labile compounds.

• Pack Column: Pour the slurry into the column. Flush with 2 column volumes of the mobile phase (containing the Et

  N).

  • Critical: The column must be basic before the sample is loaded.

• Load Sample: Dissolve crude in a minimum amount of mobile phase (with Et

  N) and load.

• Elute: Run the column using the mobile phase containing the same percentage of Et

  N.

Protocol B: Rapid Filtration (Flash Plug)

For semi-pure mixtures requiring bulk impurity removal.

Principle: Minimizing residence time reduces the kinetic window for isomerization.

• Use a wide-diameter, short-path column (e.g., a sintered glass funnel packed with 2 inches of silica).

• Pre-wet with 1% Et

  N/Hexanes.

• Apply vacuum.[3]

• Elute target compound in <5 minutes.

Comparative Data: Stationary Phase Selection

Stationary Phase	Surface pH	Risk of Isomerization	Resolution Power	Recommended For
Standard Silica (Type 60)	Acidic (pH 4-5)	High	High	Stable compounds only
Et N-Deactivated Silica	Buffered (pH ~8)	Low	High	-enones , acetals
Neutral Alumina	Neutral (pH 7)	Moderate	Medium	Acid-sensitive, base-stable
Basic Alumina	Basic (pH 9-10)	High	Medium	Amines (Avoid for enones)
Florisil (Mg-Silicate)	Mildly Basic	Low-Moderate	Low	Rapid filtration

Decision Logic for Purification

Use this workflow to determine the optimal purification route for your specific substrate.

Caption: A logical decision tree to minimize thermal and chemical stress on the substrate.

References

• Whalen, D. L., et al. (1977).

  -unsaturated ketones." Journal of Organic Chemistry, 42(10), 1821-1824.
• Perrin, D. D., & Armarego, W. L. F. (2009). Purification of Laboratory Chemicals (6th Ed.). Butterworth-Heinemann.

• Paquette, L. A., & Stykowski, R. P. (1969). "Synthetic routes to nonconjugated enones." Journal of the American Chemical Society, 91(18), 5063-5068.

• Organic Syntheses. (1998). "General procedures for handling sensitive enones." Org.[4] Synth. Coll. Vol. 9, p. 432.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Chromatographic purification of N–H ketimines via suppression of hydrolysis using dried silica gel and Et3N - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. EP0038471A1 - Beta-gamma-unsaturated ketones and isoprenoic dienones, process for their preparation and their use as perfume compounds and flavourings - Google Patents [patents.google.com]

Stability of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one on silica gel

Technical Support Center: Chromatography of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one

Status: Active Ticket ID: CHEM-SUP-8821 Subject: Stability & Purification on Silica Gel

Executive Summary

You are likely experiencing decomposition or isomerization of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one during silica gel chromatography. This molecule contains two structural features that are highly sensitive to the acidic nature of standard silica gel (

):

• -Unsaturation: The C3=C4 double bond is not conjugated with the ketone. Silica catalyzes the migration of this bond to the thermodynamically more stable -position (C2=C3).

• Allylic Benzyl Ether: The benzyloxymethyl group at C4 is allylic. Acidic silanol groups can catalyze the elimination of benzyl alcohol (

  ), leading to aromatization (phenol formation) or polymerization.

This guide provides the mechanistic root cause and three validated protocols to stabilize your purification.

Module 1: Diagnostic & Mechanism

Symptoms of Instability

Observation	Diagnosis	Root Cause
Two Spots on TLC	Isomerization	The acidic silica is converting your kinetic product ( -enone) into the thermodynamic isomer ( -enone).
Streaking / Tailing	Decomposition	Continuous elimination of benzyl alcohol on the column.
UV Shift	Conjugation	The product spot shifts from weak UV absorption (unconjugated) to strong UV absorption (conjugated) after exposure to silica.
Mass Loss	Aromatization	Conversion to volatile phenols or irreversible binding to silica.

Mechanistic Pathway (The "Why")

Standard silica gel possesses surface silanol groups (

) that act as Brønsted acids. These protonate the carbonyl oxygen or the ether oxygen, driving two competing degradation pathways.

Figure 1: Acid-catalyzed degradation pathways on silica gel surfaces.

Module 2: Validated Purification Protocols

Do not use standard, untreated silica gel. Choose one of the following protocols based on your available resources.

Protocol A: Triethylamine (TEA) Deactivation (Recommended)

Best for: Routine purification when you must use silica gel.

The Logic: Triethylamine is a base that neutralizes the acidic silanol sites on the silica surface, preventing protonation of your substrate.

Step-by-Step:

• Slurry Preparation: Prepare your silica slurry using a solvent system containing 1% Triethylamine (v/v) (e.g., 10% EtOAc in Hexanes + 1% TEA).

• Column Packing: Pour the slurry and flush the column with at least 2 column volumes of this "basified" solvent. This ensures the entire stationary phase is neutralized.

• Sample Loading: Dissolve your crude material in a minimal amount of the mobile phase (containing TEA). Avoid dissolving in pure DCM if possible, as it can be slightly acidic; use the TEA-spiked eluent.

• Elution: Run the column using the mobile phase containing 0.5% to 1% TEA .

• Post-Column: Evaporate solvents immediately. The TEA is volatile (

  ) and will be removed during rotary evaporation / high-vacuum drying.

Protocol B: Neutral Alumina (Alternative Phase)

Best for: Highly acid-sensitive substrates where TEA is insufficient.

The Logic: Aluminum oxide (Alumina) comes in three pH grades: Acidic, Neutral, and Basic.[1] "Neutral Alumina" (Brockmann Grade III or IV) is non-acidic and will not catalyze the isomerization.

Step-by-Step:

• Purchase: Ensure you are using Neutral Alumina . (Do not use "Basic" Alumina if your molecule has base-sensitive protecting groups, though benzyl ethers are generally stable to base).

• Activity Adjustment: Commercial Alumina is often "Grade I" (very active). To lower activity to Grade III (so compounds don't stick permanently):

  • Add 6% water (w/w) to the Alumina.

  • Shake vigorously for 1 hour to equilibrate.

• Elution: Run the column with standard solvents (Hexanes/EtOAc). No TEA is required.

  • Note: Alumina has different retention characteristics than silica.[2] Expect your compound to elute faster or slower; run a test TLC on an Alumina plate first.

Module 3: Troubleshooting FAQs

Q: Can I just use "rapid filtration" on regular silica? A: Risky. Isomerization of

-enones can occur within minutes of contact with acidic silica. If you must do this, use a short pad of silica, apply vacuum to pull the solvent through in under 5 minutes, and keep the silica cold ( ). However, Protocol A (TEA) is far safer.

Q: My compound is still decomposing even with TEA. Why? A: Check your solvent quality.

• Chloroform/DCM: These solvents can form HCl over time. Ensure they are freshly distilled or stabilized (e.g., with amylene).

• Wet Silica: If the silica is very old, it may have absorbed significant moisture, altering its activity.

• Switch to Alumina: If TEA fails, the surface interactions of silica are simply too strong. Switch to Protocol B.

Q: How do I remove the Triethylamine after the column? A: TEA forms salts with some compounds, but with a neutral organic ether/ketone, it should not.

• Rotary evaporate at

  .

• If traces remain (smell of fish), dissolve the product in DCM and wash quickly with a pH 7 phosphate buffer, then dry over

  . Do not wash with HCl or the isomerization will recur.

References

• Silica Gel Acidity & Interactions

  • Title: Column Chromatography - Adsorbents and Solvents (UVic)
  • Source: University of Victoria

  • URL:[Link]

  • Relevance: Establishes the acidic nature of silica gel and the elution order of ketones/ethers.

• Isomeriz

  -Unsaturated Ketones:

  • Title: Metal-Free Photochemical Olefin Isomerization of Unsaturated Ketones[3]

  • Source: National Institutes of Health (PMC) / J. Org. Chem

  • URL:[Link]

  • Relevance: Documents the thermodynamic instability of -enones and their tendency to isomerize to the conjug

• Deactivation of Silica with Triethylamine

  • Title: Technical Support Center: Column Chromatography of Alpha-Aminoketones (and acid-sensitive compounds)

  • Source: BenchChem[4]

  • Relevance: Provides the industry-standard protocol for using 1-3% TEA to neutralize silica silanols for sensitive compounds.

• General Purification of Unstable Compounds

  • Title: Purification of Reaction Products (MIT OpenCourseWare)
  • Source: MIT

  • URL:[Link]

  • Relevance: Discusses strategies for purifying sensitive intermediates, including the use of basic modifiers.

Sources

• 1. columbia.edu [columbia.edu]
• 2. researchgate.net [researchgate.net]
• 3. Metal‐Free Photochemical Olefin Isomerization of Unsaturated Ketones via 1,5‐Hydrogen Atom Transfer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Birch Reduction of Benzyloxymethyl (BOM) Aromatics

Ticket Subject: Optimizing Yields & Preventing De-protection of BOM Groups Assigned Specialist: Senior Application Scientist, Organic Synthesis Division Status: Open

Executive Summary: The "BOM Paradox"

The Benzyloxymethyl (BOM) group is a robust protecting group for alcohols and amines, but it presents a unique challenge during Birch reductions. The BOM moiety contains a benzylic C-O bond (

) that is electronically similar to the aromatic ring you intend to reduce.

The Conflict: Dissolving metal reductions function by injecting electrons into the lowest unoccupied molecular orbital (LUMO). Both the target aromatic ring and the benzylic C-O bond of the BOM group compete for these electrons.

• Desired Outcome: 1,4-reduction of the aromatic ring.

• Common Failure: Reductive cleavage (hydrogenolysis) of the BOM group, resulting in deprotection (

  ).

This guide provides the operational parameters to kinetically favor ring reduction over benzylic cleavage.

Critical Variable Analysis (The "Hardware")

To retain the BOM group, you must alter the thermodynamic potential of the reaction.

Metal Selection: Lithium vs. Sodium

This is the single most critical variable.

• Sodium (Na): Highly aggressive. In liquid ammonia, Na provides a potential sufficient to rapidly cleave benzylic C-O bonds.[1] If you are using Na, you will likely lose the BOM group.

• Lithium (Li): The "Wilds-Nelson" modification. Lithium has a slightly lower reduction potential in ammonia and, crucially, forms tighter ion pairs. This makes it kinetically slower at cleaving benzyl ethers while still sufficient for reducing the aromatic ring.

Variable	Sodium (Na)	Lithium (Li)	Recommendation
Benzylic Retention	Poor (< 20%)	Excellent (> 85%)	ALWAYS use Lithium
Reaction Speed	Fast	Moderate	Allow 15-30 mins extra
Side Products	Toluene + Deprotected Alcohol	Intact BOM-Product	--

Proton Source: The Buffer

The proton source traps the radical anion intermediate.

• Ethanol/Methanol: Too acidic (

  ). They protonate rapidly, often leading to isomerization and over-reduction.

• tert-Butanol (

  -BuOH): The Gold Standard ( ). Sterically bulky and less acidic. It buffers the reaction without quenching the radical anion so fast that it prevents the desired electron transfer equilibrium.

Mechanistic Visualization

The following diagram illustrates the competition between the desired ring reduction and the undesired debenzylation.

Caption: Kinetic competition between benzylic cleavage (red) and ring reduction (green). Lithium favors the green pathway.

Troubleshooting & FAQs

Q1: The BOM group is still cleaving despite using Lithium. Why?

Diagnosis: Temperature control failure or "inverse addition." The Fix:

• Temperature: Ensure the internal temperature is -78°C (Dry ice/Acetone). Benzylic cleavage has a higher activation energy than ring reduction; keeping it cold kinetically suppresses cleavage.

• Order of Addition: Do not add the metal to the substrate. Dissolve the Lithium in ammonia first to generate the bronze/blue solvated electron solution, cool it to -78°C, and then add your substrate solution (in THF/t-BuOH) slowly. This prevents localized high concentrations of metal on the substrate.

Q2: I am observing over-reduction (cyclohexane or conjugated dienes).

Diagnosis: Isomerization of the 1,4-diene product. The Mechanism: The initial product is a 1,4-diene.[2][3] If the reaction warms up or if strong base (amide,

) accumulates, the double bonds isomerize to the conjugated 1,3-diene, which is then rapidly reduced further. The Fix:

• Stoichiometry: Use exactly 2.2 to 2.5 equivalents of Lithium. Do not use a large excess "just to be safe."

• Quenching: Quench the reaction while still at -78°C using solid ammonium chloride (

  ) or isoprene. Isoprene acts as an electron scavenger, instantly stopping the reduction without adding protons.

Q3: My yield is low, and I see polymeric gunk.

Diagnosis: Polymerization of the diene or poor solubility. The Fix:

• Co-solvent: Ensure you are using THF as a co-solvent (ratio 1:2 THF:NH3). BOM aromatics can be lipophilic and may precipitate out of pure ammonia.

• Concentration: Run the reaction dilute (0.05 M to 0.1 M). High concentrations favor intermolecular radical coupling (polymerization).

Optimized Protocol: The "High-Fidelity" Method

This protocol is designed specifically for BOM-protected aromatics to maximize retention.

Reagents:

• Ammonia (anhydrous)

• Lithium wire (washed with hexanes, cut directly into reaction)

• THF (anhydrous, inhibitor-free)

• -BuOH (1.05 eq per electron, approx 2.2 eq total)

• Substrate (BOM-aromatic)

Workflow:

• Setup: Flame-dry a 3-neck flask equipped with a dry-ice condenser. Flush with Argon.

• Solvent Generation: Condense

  at -78°C. Add Lithium wire (2.4 eq). Stir until the solution turns deep blue/bronze (solvated electrons formed).

• Substrate Prep: Dissolve the BOM-aromatic and

  -BuOH (2.2 eq) in THF.

• Addition: Add the Substrate/Alcohol mixture slowly (dropwise) to the Lithium solution over 10-15 minutes.

  • Why? This maintains a constant excess of electrons but keeps the temperature pinned at -78°C.

• Monitoring: Stir for 30-60 minutes.

  • Endpoint: If the blue color fades to white/grey, you have consumed the electrons. If it stays blue, the reaction is likely done (or stalled).

• Quench: Add solid

  (excess) carefully to the blue solution. Do not let the reaction warm up before quenching.

• Workup: Evaporate

  under a stream of Argon. Partition residue between Water/Ether.

  • Warning: Avoid acidic washes (HCl). The resulting enol ethers are acid-sensitive. Use saturated

    or neutral water.

Decision Logic (Workflow)

Caption: Operational workflow to ensure BOM stability during reduction.

References

• Wilds, A. L., & Nelson, N. A. (1953). The Facile Synthesis of 19-Nortestosterone and 19-Norandrostenedione from Estradiol-3-Methyl Ether. Journal of the American Chemical Society, 75(21), 5360–5365. Link

  • Foundational text establishing Lithium as the superior metal for retaining benzyl ethers.

• Greene, T. W., & Wuts, P. G. M. (2014). Greene's Protective Groups in Organic Synthesis (5th ed.). John Wiley & Sons. Link

  • Authoritative source on the stability of BOM/Benzyl groups under dissolving metal conditions.

• Rabideau, P. W. (1989). The Conformational Analysis of 1,4-Cyclohexadienes: 1,4-Dihydrobenzenes, 1,4-Dihydronaphthalenes, and 9,10-Dihydroanthracenes. Tetrahedron, 45(6), 1579-1603. Link

  • Mechanistic insight into the structure and isomeriz

• Hook, J. M., & Mander, L. N. (1986). Recent Developments in the Birch Reduction of Aromatic Compounds: Applications to the Synthesis of Natural Products. Natural Product Reports, 3, 35-85. Link

  • Comprehensive review covering proton source selection and over-reduction troubleshooting.

Sources

• 1. Birch reduction - Wikipedia [en.wikipedia.org]
• 2. Birch Reduction Mechanism: Steps, Example & Explained [vedantu.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Support Center: Troubleshooting Enol Ether Hydrolysis

Welcome to the Technical Support Center for Enol Ether Hydrolysis. While the conversion of enol ethers to their corresponding carbonyl compounds and alcohols is a fundamental organic transformation, researchers frequently encounter low yields, intractable polymeric residues, or incomplete conversions. This guide synthesizes kinetic data, mechanistic principles, and field-proven methodologies to help you diagnose and resolve these specific failure modes.

Mechanistic Grounding: Why Hydrolysis Fails

To troubleshoot a failing reaction, you must first understand the causality of the transformation. The acid-catalyzed hydrolysis of enol ethers proceeds via a well-established electrophilic addition mechanism[1]. The rate-determining step is the initial protonation of the electron-rich carbon-carbon double bond at the beta-carbon, which generates a highly reactive, resonance-stabilized oxonium ion[2][3]. Subsequent nucleophilic attack by water forms a hemiacetal intermediate, which rapidly decomposes to yield the corresponding ketone (or aldehyde) and alcohol[1].

Because the double bond of an enol ether is highly nucleophilic, the intermediate oxonium ion is susceptible to attack not only by water but also by unreacted enol ether. If the reaction conditions are not strictly controlled, this competing pathway leads to rapid polymerization, which is the primary culprit for low isolated yields[1].

Mechanism of acid-catalyzed enol ether hydrolysis.

Quantitative Parameters Influencing Hydrolysis

Understanding the kinetic and thermodynamic parameters of your specific substrate is critical for optimizing yields. The table below summarizes key quantitative data that dictate the success or failure of the hydrolysis workflow.

Parameter	Substrate / Catalyst Context	Value	Mechanistic Implication for Yield
Solvent Deuterium Kinetic Isotope Effect (SDKIE)	L₃O⁺ catalyzed vinyl ethers	1.3 – 4.2	Confirms protonation at the beta-carbon is the rate-limiting step; requires sufficient acid strength to proceed efficiently[4].
SDKIE	Formic acid-catalyzed ethyl vinyl ether	6.8	Weaker acids exhibit higher SDKIEs, indicating slower proton transfer and significantly longer reaction times[4].
pKenol (-log[enol]/[keto])	Cyclohexanone	5.7	The thermodynamic driving force heavily favors the ketone product, ensuring the reaction is irreversible under aqueous conditions[5].
¹³C NMR Shift (C2, beta-carbon)	1-Methoxycyclohexene	~95.0 ppm	High electron density at the beta-carbon accelerates electrophilic attack but drastically increases the risk of acid-catalyzed polymerization[6].

Troubleshooting Guide & FAQs

Q1: My reaction yields a viscous, intractable residue instead of the desired ketone. What is happening? A: You are observing acid-catalyzed polymerization. Enol ethers are highly nucleophilic. If the concentration of water is too low, or if the acid concentration and temperature are too high, the resonance-stabilized oxonium ion intermediate will be attacked by another molecule of unreacted enol ether rather than the intended water nucleophile[1]. Solution: Ensure the reaction is strictly homogeneous by using a miscible co-solvent (e.g., THF/water). Use a more dilute acid (e.g., 0.1 M HCl instead of concentrated H₂SO₄) and run the reaction at 0 °C to kinetically favor the attack of the highly mobile water molecules over the bulkier enol ether[1].

Q2: The reaction is incredibly slow, and I am recovering mostly starting material. How do I push it to completion? A: The rate-determining step is the protonation of the beta-carbon[2][3]. If your substrate is sterically hindered or lacks sufficient electron density (e.g., due to electron-withdrawing groups), the activation energy for protonation increases significantly. Solution: You must increase the thermodynamic driving force of the protonation step. Switch to a stronger acid catalyst (e.g., moving from acetic acid to dilute sulfuric acid or p-toluenesulfonic acid). Alternatively, gently warm the reaction mixture, but monitor closely via TLC to ensure polymerization does not begin to compete.

Q3: I am getting complete conversion, but my isolated yield is low, and NMR shows α,β-unsaturated ketone byproducts. Why? A: Your product is undergoing a secondary side reaction. Once the enol ether is successfully hydrolyzed to the ketone, leaving the product in an acidic environment can trigger an acid-catalyzed aldol condensation, especially if the resulting ketone is highly enolizable[3]. Solution: The hydrolysis must be quenched immediately upon completion. Do not let the reaction stir overnight if it finishes in two hours. Quench cold by pouring the mixture into a saturated aqueous sodium bicarbonate (NaHCO₃) solution to neutralize the acid catalyst before isolation[2].

Troubleshooting workflow for resolving low yields in enol ether hydrolysis.

Self-Validating Experimental Protocol: Optimized Acid-Catalyzed Hydrolysis

This protocol is designed as a self-validating system for the hydrolysis of standard alkyl or silyl enol ethers[2][7]. By controlling temperature, ensuring homogeneity, and utilizing an immediate micro-quench validation step, it structurally prevents both polymerization and aldol side reactions[1][2].

Materials:

• Enol ether substrate (1.0 equiv)[2][7]

• Tetrahydrofuran (THF), reagent grade

• 0.1 M Hydrochloric acid (HCl) (or 10% aqueous Citric Acid for highly sensitive substrates)

• Saturated aqueous Sodium Bicarbonate (NaHCO₃)

• Diethyl ether or Ethyl Acetate (for extraction)

Step-by-Step Methodology:

• Preparation of the Homogeneous Mixture: Dissolve the enol ether in THF (approximately 5 mL per mmol of substrate) in a round-bottom flask equipped with a magnetic stir bar.

  • Causality: THF ensures the hydrophobic enol ether is fully miscible with the incoming aqueous acid. Biphasic mixtures create localized high concentrations of enol ether at the phase boundary, which heavily promotes polymerization over hydrolysis.

• Temperature Control: Submerge the flask in an ice-water bath and allow it to cool to 0 °C for 10 minutes.

• Acid Addition: Dropwise, add the 0.1 M aqueous HCl (providing a minimum of 2.0 equiv of water) to the vigorously stirring solution.

  • Causality: Slow addition at 0 °C controls the exothermic protonation step and keeps the steady-state concentration of the reactive oxonium ion low, allowing water to trap it before another enol ether molecule can[1].

• Reaction Monitoring (The Validation Step): Stir the reaction at 0 °C for 30 minutes. Remove a 10 µL aliquot, quench it immediately in a microcentrifuge tube containing 100 µL of NaHCO₃, and extract with 100 µL of ethyl acetate. Spot the organic layer on a TLC plate.

  • Causality: This micro-quench prevents the TLC spot from degrading on the acidic silica gel, providing a true representation of the reaction state. The disappearance of the high-Rf enol ether spot validates that the acid strength is sufficient. If unreacted starting material remains, allow the main reaction flask to warm to room temperature.

• Cold Quench: Once complete conversion is observed via TLC, immediately pour the reaction mixture into an equal volume of ice-cold saturated aqueous NaHCO₃.

  • Causality: Rapid neutralization halts the reaction entirely, preventing the newly formed ketone from undergoing acid-catalyzed aldol condensation[2].

• Isolation: Extract the aqueous layer three times with diethyl ether. Wash the combined organic layers with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure to yield the pure ketone.

References

1.[4] Transition State Analysis of Acid-Catalyzed Hydrolysis of an Enol Ether, Enolpyruvylshikimate 3-Phosphate (EPSP). Journal of the American Chemical Society. 2.[2] 2-Butene, 2-methoxy- | 6380-95-6. Benchchem. 3.[6] An In-depth Technical Guide on the Electron-Donating Effects of the Methoxy Group in 1-Methoxycyclohexene. Benchchem. 4.[1] Stability issues of 1-Methoxycyclooct-1-ene under acidic conditions. Benchchem. 5.[7] Silyl enol ether. Wikipedia. 6.[3] Keto-Enol Tautomerism : Key Points. Master Organic Chemistry. 7.[5] The enol content of simple carbonyl compounds: a thermochemical approach. Canadian Journal of Chemistry.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. 2-Butene, 2-methoxy- | 6380-95-6 | Benchchem [benchchem.com]
• 3. masterorganicchemistry.com [masterorganicchemistry.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. cdnsciencepub.com [cdnsciencepub.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Silyl enol ether - Wikipedia [en.wikipedia.org]

Technical Support Center: Navigating the Deprotection of Benzyl Groups in Acid-Sensitive Enones

Welcome to the technical support center for the selective deprotection of benzyl ethers in complex molecules. This guide is designed for researchers, medicinal chemists, and process development scientists who encounter the specific challenge of cleaving a benzyl protecting group without compromising an acid-sensitive enone moiety. Here, we move beyond simple protocols to explore the underlying chemical principles, enabling you to troubleshoot effectively and optimize your reaction conditions with a solid understanding of the "why" behind each step.

Frequently Asked Questions (FAQs)

Here we address some of the most common initial questions that arise when planning the debenzylation of an acid-sensitive enone-containing substrate.

Q1: What are the standard methods for benzyl group removal, and why are they often problematic for my substrate?

The most common method for benzyl ether cleavage is catalytic hydrogenolysis, which utilizes hydrogen gas (H₂) and a palladium on carbon (Pd/C) catalyst.[1][2] While effective for many substrates, this method can be problematic for molecules containing an α,β-unsaturated carbonyl system (enone) for two primary reasons:

• Over-reduction: The conditions that cleave the benzyl C-O bond can also readily reduce the enone's carbon-carbon double bond, leading to the corresponding saturated ketone as an undesired byproduct.

• Acid Sensitivity: Some hydrogenolysis protocols recommend the addition of an acid to prevent catalyst poisoning by any resulting free amine, however, this is incompatible with substrates that are sensitive to acidic conditions.

Q2: I've heard of Catalytic Transfer Hydrogenation (CTH). How is it different and why is it a better choice for my molecule?

Catalytic Transfer Hydrogenation (CTH) is a milder and often more selective alternative to traditional catalytic hydrogenolysis.[3] Instead of using pressurized hydrogen gas, CTH employs a hydrogen donor molecule in the presence of a catalyst (typically Pd/C). Common hydrogen donors include ammonium formate, formic acid, and cyclohexene.[3][4]

The key advantages of CTH for your application are:

• Milder Conditions: CTH often proceeds at room temperature and atmospheric pressure, reducing the risk of side reactions.

• Improved Chemoselectivity: By carefully choosing the hydrogen donor and reaction conditions, it is often possible to achieve selective debenzylation without reducing the enone moiety.

• Enhanced Safety: CTH avoids the need for handling flammable and potentially explosive hydrogen gas.[1]

Q3: What are the primary side reactions I should be watching out for?

The two most significant side reactions to monitor are:

• Enone Reduction: As mentioned, the saturation of the C=C bond of the enone to form the corresponding ketone is the most common and often most challenging side reaction to avoid.

• Incomplete Reaction: The reaction may stall before all the starting material is consumed, leading to a mixture of starting material and product that can be difficult to separate. This can be due to catalyst deactivation or insufficient hydrogen donor.

Q4: Are there non-reductive methods to deprotect a benzyl ether?

Yes, oxidative deprotection methods provide an orthogonal approach that can be highly effective, especially if your molecule is sensitive to any form of reduction. One of the most common reagents for this is 2,3-dichloro-5,6-dicyano-1,4-benzoquinone (DDQ).[5][6][7] This method is particularly effective for electron-rich benzyl ethers (like p-methoxybenzyl, PMB) but can also be used for standard benzyl ethers, sometimes with photo-irradiation to facilitate the reaction.[7][8] Ozonolysis is another mild oxidative method that can be employed.[9]

Troubleshooting Common Issues in Benzyl Deprotection of Enones

This section provides a structured approach to diagnosing and resolving common problems encountered during the debenzylation of acid-sensitive enones.

Problem 1: Significant Reduction of the Enone Moiety

This is the most frequent challenge. The goal is to find a kinetic window where the rate of hydrogenolysis of the benzyl ether is significantly faster than the rate of enone reduction.

Diagnostic Checks:

• TLC Analysis: Co-spot your reaction mixture with your starting material and an authentic sample of the expected saturated ketone byproduct (if available). This will help you quantify the extent of the side reaction. The saturated ketone will be more non-polar than the desired product (the alcohol) and will have a higher Rf value.

• Reaction Conditions: Review your hydrogen source, catalyst loading, and temperature. High hydrogen pressure and elevated temperatures will favor over-reduction.

Solutions & Optimizations:

Strategy	Rationale	Key Considerations
Switch to CTH	Catalytic Transfer Hydrogenation (CTH) is a milder technique that can often provide the desired chemoselectivity.[3][4]	Use ammonium formate as the hydrogen donor, as it is generally considered very mild.[10]
Use a "Poisoned" Catalyst	A Lindlar catalyst (Pd/CaCO₃ poisoned with lead) is designed to be less reactive and can selectively hydrogenate alkynes to alkenes. It can also be effective in selectively reducing other functional groups in the presence of benzyl ethers.[11]	This may require some screening to find the optimal catalyst loading and conditions.
Additive-based Catalyst Modification	The addition of certain amines or other "poisons" can selectively inhibit the hydrogenation of the enone while still allowing for debenzylation.	This is a more advanced technique and requires careful optimization.
Employ an Orthogonal Method	Switch to an oxidative deprotection method using a reagent like DDQ, which will not reduce the enone.[5][6][7]	Ensure your substrate is stable to oxidative conditions.

Problem 2: Incomplete Deprotection or Stalled Reaction

An incomplete reaction can lead to challenging purification steps. Understanding the cause is key to resolving the issue.

Diagnostic Checks:

• Catalyst Activity: Is your Pd/C catalyst old or has it been exposed to air for extended periods? Palladium catalysts can lose activity over time.

• Catalyst Poisoning: Does your substrate contain functional groups known to poison palladium catalysts, such as thiols, thioethers, or certain nitrogen heterocycles?[8]

• TLC Monitoring: Monitor the reaction progress by TLC.[12] Does the reaction start and then stop, or does it never initiate?

Solutions & Optimizations:

Strategy	Rationale	Key Considerations
Use Fresh Catalyst	Ensure your catalyst is active. Using a fresh batch of high-quality Pd/C is a simple first step.
Increase Catalyst Loading	If the reaction is slow, increasing the catalyst loading can sometimes drive it to completion.	This can also increase the rate of side reactions, so proceed with caution.
Add More Hydrogen Donor (for CTH)	If using CTH, the hydrogen donor may be consumed before the reaction is complete.	Add the hydrogen donor in portions to maintain a steady supply.
Consider a More Robust Catalyst	Pearlman's catalyst (Pd(OH)₂/C) can sometimes be more effective for stubborn debenzylations.
Change Solvents	The choice of solvent can impact reaction rates. Methanol and ethanol are common choices for CTH.[1]

Experimental Protocols

Here are detailed, step-by-step methodologies for the recommended deprotection strategies.

Protocol 1: Chemoselective Debenzylation using Catalytic Transfer Hydrogenation (CTH)

This protocol is the recommended starting point for the deprotection of benzyl ethers in the presence of an acid-sensitive enone.

Materials:

• Benzyl-protected enone substrate

• 10% Palladium on carbon (Pd/C)

• Ammonium formate (HCO₂NH₄)

• Methanol (MeOH), anhydrous

• Celite®

• Round-bottom flask

• Magnetic stirrer

• Inert atmosphere (Nitrogen or Argon)

Procedure:

• In a round-bottom flask, dissolve the benzyl-protected enone (1.0 eq) in anhydrous methanol (to a concentration of ~0.1 M).

• Carefully add 10% Pd/C (typically 20-50% by weight of the substrate).

• To this suspension, add ammonium formate (3-5 eq) in a single portion.

• Stir the reaction mixture vigorously at room temperature.

• Monitor the reaction progress by Thin Layer Chromatography (TLC). A typical eluent system is a mixture of hexanes and ethyl acetate. The starting material (benzyl ether) will have a higher Rf than the product (alcohol).

• Upon completion (typically 1-4 hours), dilute the reaction mixture with methanol and filter through a pad of Celite® to remove the catalyst.

• Wash the Celite® pad with additional methanol.

• Combine the filtrates and concentrate under reduced pressure to yield the crude product.

• Purify the crude product by column chromatography on silica gel.

Protocol 2: Oxidative Debenzylation using DDQ

This protocol is an excellent orthogonal strategy if reductive methods fail or are not suitable for your substrate.

Materials:

• Benzyl-protected enone substrate

• 2,3-Dichloro-5,6-dicyano-1,4-benzoquinone (DDQ)

• Dichloromethane (DCM), anhydrous

• Water (deionized)

• Round-bottom flask

• Magnetic stirrer

Procedure:

• Dissolve the benzyl-protected enone (1.0 eq) in a mixture of dichloromethane and water (typically 18:1 v/v).

• Add DDQ (1.1-1.5 eq) to the solution at room temperature. The solution will likely turn dark.

• Stir the reaction mixture at room temperature.

• Monitor the reaction progress by TLC. The hydroquinone byproduct of DDQ is very polar and will typically remain at the baseline.

• Upon completion, quench the reaction by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃).

• Transfer the mixture to a separatory funnel and extract with dichloromethane.

• Wash the combined organic layers with saturated aqueous NaHCO₃ and then with brine.

• Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Visualizing the Workflow

A logical approach is crucial for success. The following diagram outlines a decision-making process for selecting the appropriate debenzylation method.

Caption: A decision-making workflow for selecting a debenzylation method.

The mechanism of Catalytic Transfer Hydrogenation involves the transfer of hydrogen from a donor molecule to the catalyst surface, which then facilitates the reductive cleavage of the benzyl group.

Caption: Catalytic Transfer Hydrogenation (CTH) mechanism.

References

• Seeberger, P. H., & Finney, N. S. (2021). Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups. Organic Letters, 23(15), 5868–5872. [Link]

• Anantharamaiah, G. M., & Sivanandaiah, K. M. (1987). Ammonium formate catalytic transfer hydrogenation: A convenient method for removal of halogenated benzyloxycarbonyl and benzyl protecting groups in peptide synthesis. Indian Journal of Chemistry - Section B, 26B(10), 967-969. [Link]

• Gowda, D. C., & Mahesh, B. (2004). The Hydrogenolysis of N-Benzyl Groups with Magnesium and Ammonium Formate. Journal of Chemical Research, 2004(1), 66-67. [Link]

• Bieg, T., & Szeja, W. (1985). Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation. Synthesis, 1985(01), 76–77. [Link]

• Anwer, M. K., & Spatola, A. F. (1985). Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate. Synthesis, 1985(10), 929-932. [Link]

• ResearchGate. (n.d.). Deprotection of benzyl ethers using DDQ. [Link]

• Organic Chemistry Portal. (n.d.). Benzyl Ethers. [Link]

• Organic Syntheses. (2023). Visible-light-mediated Oxidative Debenzylation of 3-O- Benzyl-1,2:5,6-di-O-isopropylidene-α-D-glucofuranose. [Link]

• SiliCycle. (2011). Selective Debenzylation of Benzyl Protected Groups with SiliaCat Pd(0) under Mild Conditions. [Link]

• Electronic Supplementary Information. (n.d.). Broadening the Chemical Scope of Laccases: Selective Deprotection of N-Benzyl Groups. [Link]

• Reddy, P. A., & Rao, A. V. S. (2009). CHEMOSELECTIVE CATALYTIC HYDROGENATION OF ALKENES BY LINDLAR CATALYST. Organic Preparations and Procedures International, 41(3), 251-254. [Link]

• Li, X., et al. (2015). Selective deprotection of benzyl (Bn) ethers in the presence of para-methoxybenzyl (PMB) ethers. Tetrahedron Letters, 56(13), 1674-1676.

• Gonzalez-Granda, S., et al. (2016). Broadening the chemical scope of laccases: selective deprotection of N-benzyl groups. Green Chemistry, 18(6), 1634-1641. [Link]

• Sciencemadness Discussion Board. (2019). De-protection of N-Benzyl groups. [Link]

• ResearchGate. (2020). Facile Hydrogenative Deprotection of N -Benzyl Groups Using a Mixed Catalyst of Palladium and Niobic Acid-on-Carbon. [Link]

• Bull, S. D., et al. (2000). Chemoselective oxidative debenzylation of tertiary N-benzyl amines. Chemical Communications, (4), 337-338. [Link]

• Davies, S. G., et al. (2000). Chemoselective debenzylation of N-benzyl tertiary amines with ceric ammonium nitrate. Journal of the Chemical Society, Perkin Transactions 1, (22), 3765-3774. [Link]

• Organic Chemistry Portal. (n.d.). Mild Deprotection of Benzyl Ether Protective Groups with Ozone. [Link]

• PubMed. (2025). Organophotoredox-Catalyzed Chemoselective Deprotection for Phenolic Ethers Driven by the Oxophilicity of Silicon. [Link]

• Common Organic Chemistry. (n.d.). Benzyl Protection. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. Benzyl Protection in Organic Chemistry [commonorganicchemistry.com]
• 3. Removal of O-Benzyl Protective Groups by Catalytic Transfer Hydrogenation [organic-chemistry.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Benzyl Ethers [organic-chemistry.org]
• 8. Visible-Light-Mediated Oxidative Debenzylation Enables the Use of Benzyl Ethers as Temporary Protecting Groups - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Mild Deprotection of Benzyl Ether Protective Groups with Ozone [organic-chemistry.org]
• 10. Scholars@Duke publication: Debenzylation Of N-Benzylamino Derivatives By Catalytic Transfer Hydrogenation With Ammonium Formate1, 2 [scholars.duke.edu]
• 11. CHEMOSELECTIVE CATALYTIC HYDROGENATION OF ALKENES BY LINDLAR CATALYST - PMC [pmc.ncbi.nlm.nih.gov]
• 12. rsc.org [rsc.org]

Minimizing aromatization side reactions during synthesis

Welcome to the Synthesis Technical Support Center . As a Senior Application Scientist, I frequently consult with research teams facing a common, frustrating thermodynamic trap: unwanted aromatization .

Aromatization is driven by a massive thermodynamic sink. Once a partially saturated ring system (like a cyclohexadiene, dihydropyridine, or indolenine) "senses" the ~36 kcal/mol resonance stabilization energy of a fully aromatic system, it will exploit any available mechanistic pathway—autoxidation, acid-catalyzed elimination, or metal-mediated dehydrogenation—to get there.

This guide is designed to help you diagnose the root cause of your aromatization side reactions and implement field-proven, self-validating strategies to kinetically or structurally trap your desired intermediates.

Diagnostic Decision Tree

Before altering your reagents, you must identify the mechanistic pathway driving the aromatization. Use the decision tree below to isolate the variable.

Caption: Diagnostic decision tree for identifying and resolving aromatization pathways.

Troubleshooting FAQs

Q1: My partially saturated ring (e.g., dihydropyridine) is spontaneously oxidizing to the aromatic form during workup. How do I stop this? A1: You are observing autoxidation. The causality here is kinetic: allylic and benzylic C–H bonds in dihydro-aromatics are exceptionally weak. Ambient triplet oxygen (

) inserts into these bonds via a radical chain mechanism to form hydroperoxides, which rapidly eliminate water to yield the aromatic ring. Solution: You must break the radical chain. Switch to a strict Schlenk-line workflow and introduce a radical scavenger like BHT (butylated hydroxytoluene) at 1–5 mol% during the reaction and workup. BHT donates a hydrogen atom to peroxy radicals, forming a stable, sterically hindered phenoxy radical that terminates the autoxidation cascade.

Q2: During an acid-catalyzed cyclization to form a spiroketal or indoline, my intermediate keeps dehydrating/eliminating to form a fully aromatic furan or indole. Why? A2: Trace acid combined with heat promotes the protonation of hydroxyl or amine leaving groups, triggering an E1 or E2 elimination. The driving force is the gain of aromaticity. Solution: You must structurally block the elimination pathway. A highly effective strategy is the installation of a quaternary carbon center at the site of potential double-bond formation [2]. For example, in the interrupted Fischer indole synthesis, generating an indoleninium ion with a quaternary C3 position physically prevents the loss of an

-proton. Because aromatization is blocked, the intermediate can be safely trapped by a nucleophile to form an indoline [2].

Caption: Mechanistic pathway of the interrupted Fischer indole synthesis utilizing a quaternary center.

Q3: I am performing a reductive decyanation, but instead of getting my target aminoketone, the molecule undergoes a redox-neutral aromatization. How can I suppress this? A3: The leaving group is acting as an internal base or redox trigger. A classic example occurred during the total synthesis of (+)-Arborisidine[1]. When researchers attempted to reduce an

-aminonitrile using , the expelled cyanide ion triggered a retro-benzoin-type condensation, driving the molecule to aromatize into harmalane [1]. Solution: Add an electrophilic scavenger to the reaction mixture to consume the leaving group before it can trigger aromatization. In the Arborisidine synthesis, adding an electron-deficient aldehyde (4-trifluoromethylbenzaldehyde) to scavenge the cyanide boosted the yield of the desired non-aromatic product from <20% to 71% [1].

Quantitative Data: Scavenger Optimization

To illustrate the profound impact of chemical scavengers on preventing aromatization, review the optimization data from the reductive decyanation step in the (+)-Arborisidine total synthesis [1]. Notice how the electronic nature of the additive dictates the survival of the non-aromatic target.

Entry	Additive (Scavenger)	Reaction Time (h)	Yield of Target Aminoketone (%)	Major Byproduct
1	None	8	< 20	Harmalane (Aromatized)
2	Benzaldehyde	3	50	Trace Aromatization
3	4-Chlorobenzaldehyde	8	46	Trace Aromatization
4	4-Trifluoromethylbenzaldehyde	8	71	Trace Aromatization
5	Benzyl Alcohol (Control)	8	13	Harmalane (Aromatized)

Data demonstrates that highly electrophilic aldehydes (Entry 4) are superior at intercepting the expelled cyanide, kinetically outcompeting the aromatization pathway.

Experimental Protocol: Self-Validating Workflow for Suppressing Autoxidative Aromatization

When working with highly sensitive dienes or dihydro-aromatics, you must prove whether aromatization is a result of your reagents or ambient oxygen. Use this self-validating protocol to establish causality.

Step 1: Rigorous Solvent Degassing

• Transfer your reaction solvent (e.g., THF or DCM) to a Schlenk flask.

• Perform three continuous Freeze-Pump-Thaw cycles using liquid nitrogen and a high-vacuum manifold to remove all dissolved triplet oxygen.

• Backfill the flask with ultra-pure Argon.

Step 2: Radical Scavenger Integration

• To the degassed solvent, add 2.0 mol% of BHT (butylated hydroxytoluene).

• Stir for 5 minutes to ensure homogenous distribution before introducing your starting materials.

Step 3: Reaction Execution & Workup

• Execute your synthesis (e.g., reduction or cyclization) strictly under an Argon atmosphere.

• During workup, ensure all aqueous wash solutions (brine,

  ) are sparged with Argon for at least 30 minutes prior to use.

• Extract and concentrate the organic layer using a rotary evaporator flushed with Argon.

Step 4: The Self-Validation Control (Critical Step)

• Before concentrating the bulk mixture, extract a 0.5 mL aliquot of the crude reaction mixture.

• Expose this aliquot to atmospheric air and stir vigorously for 2 hours at room temperature.

• Run a comparative

  NMR or TLC of the air-exposed aliquot against your strictly anaerobic bulk batch.

• Diagnostic result: If the aliquot shows aromatic proton signals (typically 7.0–8.5 ppm) while the bulk batch retains its aliphatic/vinylic protons, you have successfully validated that autoxidation was the sole driver of the side reaction, and your Schlenk/BHT system is functioning correctly.

References

• Total Synthesis of (+)-Arborisidine Source: PubMed Central (PMC) - National Institutes of Health URL:[Link]

• Synthesis and applications of aminoboronic acids (Interrupted Fischer Indole Synthesis) Source: Scholaris / University of Toronto URL:[Link]

• Total Synthesis of Floyocidin B: 4,5-Regioselective Functionalization of 2-Chloropyridines Source: MDPI - International Journal of Molecular Sciences URL:[Link]

Technical Support Center: Solvent Effects on the Stability of 4-Substituted Cyclohex-3-enones

Welcome to the technical support center for researchers, scientists, and drug development professionals working with 4-substituted cyclohex-3-enones. This guide is designed to provide in-depth technical assistance and troubleshooting for experimental challenges related to the solvent-dependent stability of these important chemical entities. Our goal is to equip you with the knowledge to anticipate and resolve issues, ensuring the integrity and success of your research.

I. Frequently Asked Questions (FAQs)

This section addresses common questions regarding the stability of 4-substituted cyclohex-3-enones in various solvent environments.

Q1: We are observing a shift in the UV-Vis absorption maximum of our 4-substituted cyclohex-3-enone when we change solvents. What could be the cause?

A1: This phenomenon is likely due to a solvent-dependent equilibrium shift between the α,β-unsaturated ketone (cyclohex-3-enone) and its β,γ-unsaturated isomer. The position of this equilibrium is highly sensitive to the polarity of the solvent. Generally, an increase in solvent polarity will favor the more polar α,β-unsaturated isomer, potentially leading to a bathochromic (red) shift in the UV-Vis spectrum.[1][2][3] Conversely, non-polar solvents can stabilize the less polar β,γ-unsaturated isomer. It is also possible that you are observing keto-enol tautomerism, where the equilibrium between the ketone and its corresponding enol form is influenced by the solvent.[4][5] Polar solvents, particularly those capable of hydrogen bonding, can stabilize the enol form.[6][7]

Q2: Our NMR spectra show the appearance of new signals over time, suggesting isomerization. How can we suppress this?

A2: The isomerization of 4-substituted cyclohex-3-enones is often catalyzed by trace amounts of acid or base. To suppress this, ensure your solvents are rigorously purified and dried, and consider the use of a non-polar, aprotic solvent if your experimental conditions permit. If acidic or basic conditions are inherent to your reaction, you may need to carefully buffer the system or perform the reaction at lower temperatures to minimize the rate of isomerization. The choice of substituent at the 4-position also plays a crucial role; electron-withdrawing groups can influence the rate and equilibrium position of the isomerization.

Q3: Can the 4-substituent itself influence the stability and isomerization of the cyclohexenone ring?

A3: Absolutely. The electronic nature and steric bulk of the substituent at the 4-position significantly impact the stability of the cyclohexenone system. Electron-donating groups can stabilize the positive charge that may develop at the 4-position during certain isomerization pathways, while bulky substituents can introduce steric strain that favors one isomer over another.[8] For instance, a bulky substituent might favor an equatorial position in the more stable chair-like conformation of a particular isomer, thereby influencing the equilibrium.[8]

Q4: We are struggling to obtain reproducible kinetic data for a reaction involving a 4-substituted cyclohex-3-enone. Could solvent effects be the culprit?

A4: Yes, solvent effects are a very likely cause of irreproducible kinetic data. The rate of a reaction can be highly dependent on how the solvent stabilizes the reactants, transition states, and products. If the polarity of your solvent varies even slightly between experiments (e.g., due to water content), you can expect to see variations in the reaction rate. To ensure reproducibility, it is critical to use a consistent source of high-purity, anhydrous solvent for all kinetic runs. Additionally, the isomerization of your starting material in solution could lead to a complex mixture of reacting species, further complicating the kinetics.[9] Monitoring the stability of your starting material in the reaction solvent over the timescale of your kinetic experiment is highly recommended.

II. Troubleshooting Guide

This guide provides a structured approach to diagnosing and solving specific experimental problems related to the stability of 4-substituted cyclohex-3-enones.

Observed Problem	Potential Cause(s)	Recommended Action(s)
Unexpected peak broadening or splitting in ¹H or ¹³C NMR spectra.	Dynamic equilibrium between isomers or tautomers on the NMR timescale.[10][11]	- Acquire spectra at different temperatures. Lowering the temperature may slow the exchange rate sufficiently to resolve individual species. Conversely, raising the temperature might coalesce the signals into a single, sharp peak. - Use a different NMR solvent to shift the equilibrium and potentially favor one species.
Gradual decrease in the concentration of the starting material in solution, even in the absence of other reactants.	Decomposition or slow isomerization to a more stable, non-conjugated isomer.[9]	- Perform a stability study using UV-Vis or NMR spectroscopy to monitor the concentration of the cyclohexenone over time in the solvent of interest.[12][13] - Consider storing stock solutions in a non-polar, aprotic solvent at low temperatures. - Ensure the exclusion of light and air if photolytic or oxidative degradation is suspected.
Inconsistent reaction yields or product ratios.	Solvent-mediated shifts in the equilibrium of the starting material, leading to different reactive species.	- Analyze the starting material by NMR or HPLC immediately before initiating the reaction to confirm its isomeric purity. - Pre-equilibrate the starting material in the reaction solvent for a consistent period before adding other reagents.
Difficulty in purifying the desired 4-substituted cyclohex-3-enone isomer.	Isomerization on the chromatography column (e.g., silica gel, which can be acidic).	- Use a deactivated stationary phase for chromatography (e.g., silica gel treated with a base like triethylamine). - Employ non-polar eluents to the extent possible. - Consider alternative purification methods such as crystallization or distillation if the compound is stable under those conditions.

III. Experimental Protocols

To assist in your investigations, we provide the following detailed experimental protocols for assessing the stability of 4-substituted cyclohex-3-enones.

Protocol 1: UV-Vis Spectroscopic Analysis of Isomeric Equilibrium

This protocol allows for the qualitative and quantitative assessment of the equilibrium between α,β- and β,γ-unsaturated isomers in different solvents.

Materials:

• 4-substituted cyclohex-3-enone of interest

• A selection of solvents of varying polarities (e.g., hexane, dichloromethane, acetonitrile, methanol)

• UV-Vis spectrophotometer

• Quartz cuvettes

Procedure:

• Prepare a stock solution of the 4-substituted cyclohex-3-enone in a volatile, non-polar solvent (e.g., hexane).

• For each solvent to be tested, prepare a dilute solution of the compound by adding a known volume of the stock solution to a volumetric flask and diluting to the mark with the test solvent. The final concentration should result in an absorbance maximum between 0.5 and 1.5.

• Record the UV-Vis spectrum of each solution over a suitable wavelength range (e.g., 200-400 nm).

• Analyze the spectra for shifts in the absorption maximum (λmax) and changes in the molar absorptivity (ε), which can indicate a shift in the isomeric equilibrium.[3][14]

Protocol 2: ¹H NMR Spectroscopic Monitoring of Isomerization

This protocol provides a method for quantifying the rate of isomerization of a 4-substituted cyclohex-3-enone in a given solvent.

Materials:

• 4-substituted cyclohex-3-enone of interest

• Deuterated NMR solvents (e.g., CDCl₃, CD₃CN, DMSO-d₆)

• NMR spectrometer

• NMR tubes

Procedure:

• Dissolve a known amount of the 4-substituted cyclohex-3-enone in the chosen deuterated solvent directly in an NMR tube.

• Acquire a ¹H NMR spectrum immediately after dissolution (t=0).

• Acquire subsequent ¹H NMR spectra at regular time intervals (e.g., every 30 minutes or as appropriate for the rate of isomerization).

• Integrate the signals corresponding to specific protons of each isomer. The ratio of these integrals will give the relative concentrations of the isomers at each time point.[11][15]

• Plot the concentration of the starting isomer versus time to determine the rate of isomerization.

IV. Visualizing Key Concepts

To further clarify the concepts discussed, the following diagrams illustrate important equilibria and workflows.

Caption: Solvent-dependent equilibrium between α,β- and β,γ-unsaturated isomers.

Caption: Experimental workflow for assessing the stability of 4-substituted cyclohex-3-enones.

V. References

• Myśliwa-Kurdziel, B., et al. (2017). Influence of Solvent Polarizability on the Keto-Enol Equilibrium in 4-[5-(naphthalen-1-ylmethyl)-1,3,4-thiadiazol-2-yl]benzene-1,3-diol. ResearchGate. Available at: [Link]

• Feltman, P. M., & Cook, A. G. (2007). Determination of Solvent Effects on Keto–Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR Revisiting a Classic Physical Chemistry Experiment. Journal of Chemical Education, 84(11), 1859. Available at: [Link]

• Cook, A. G., & Feltman, P. M. (2007). Determination of Solvent Effects on Keto—Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. Journal of Chemical Education, 84(11), 1859. Available at: [Link]

• Why is enol content higher in non-polar solvents? (2017). Chemistry Stack Exchange. Available at: [Link]

• Myśliwa-Kurdziel, B., et al. (2017). Effect of Solvent Polarizability on the Keto/Enol Equilibrium of Selected Bioactive Molecules from the 1,3,4-Thiadiazole Group with a 2,4-Hydroxyphenyl Function. The Journal of Physical Chemistry A, 121(8), 1846-1857. Available at: [Link]

• A microwave spectroscopic and ab initio study of keto–enol tautomerism and isomerism in the cyclohexanone–water complex. (2019). Physical Chemistry Chemical Physics, 21(30), 16569-16576. Available at: [Link]

• Effect of solvents on oxidation of cyclohexanone. (n.d.). ResearchGate. Available at: [Link]

• An NMR Study of Isotope Effect on Keto-Enol Tautomerization. A Physical Organic Chemistry Experiment. (2004). Journal of Chemical Education, 81(7), 1033. Available at: [Link]

• Study of Mechanism Keto-Enol Tautomerism (isomeric reaction) Structure Cyclohexanone by Using Ab initio Molecular Orbital and Density Functional Theory (DFT) Method with NBO Analysis. (2012). ResearchGate. Available at: [Link]

• Determination of Solvent Effects on Keto—Enol Equilibria of 1,3-Dicarbonyl Compounds Using NMR. (2007). ResearchGate. Available at: [Link]

• Tautomerization and Isomerization in Quantitative NMR: A Case Study with 4-Deoxynivalenol (DON). (2022). Journal of Agricultural and Food Chemistry, 70(8), 2636-2644. Available at: [Link]

• Kinetic of the thermal decomposition of cyclohexanone cyclic diperoxide: Solvent effect. (n.d.). ResearchGate. Available at: [Link]

• EXPERIMENT 3 – Keto-Enol Equilibrium Using NMR. (n.d.). ASU Core Research Facilities. Available at: [Link]

• Tautomerization of 2-Acetylcyclohexanone. 1. Characterization of Keto−Enol/Enolate Equilibria and Reaction Rates in Water. (n.d.). ResearchGate. Available at: [Link]

• β-Diketone tautomerization ratio determined via 60 MHz benchtop NMR. (2024). Nanalysis. Available at: [Link]

• (a) UV/Vis absorption spectrum of 2-cyclohexenone (1, CH 2 Cl 2 , c =... (n.d.). ResearchGate. Available at: [Link]

• (a) UV/Vis absorption spectrum of 2‐cyclohexenone (1, CH2Cl2, c=1.0 mM,... (n.d.). ResearchGate. Available at: [Link]

• Application of UV-Visible Spectroscopy in the Quantitative Determination and Characterization of Organic Compounds. (2026). Indus Journal of Bioscience Research. Available at: [Link]

• 4 Applications of UV/Vis Spectroscopy. (n.d.). Thieme Connect. Available at: [Link]

• 4.4: Substituted Cyclohexanes. (2021). Chemistry LibreTexts. Available at: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. ijbr.com.pk [ijbr.com.pk]
• 4. researchgate.net [researchgate.net]
• 5. Effect of Solvent Polarizability on the Keto/Enol Equilibrium of Selected Bioactive Molecules from the 1,3,4-Thiadiazole Group with a 2,4-Hydroxyphenyl Function - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. glaserr.missouri.edu [glaserr.missouri.edu]
• 7. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. researchgate.net [researchgate.net]
• 10. pubs.acs.org [pubs.acs.org]
• 11. NMR blog - β-Diketone tautomerization ratio determined via 60 MHz benchtop NMR — Nanalysis [nanalysis.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. cores.research.asu.edu [cores.research.asu.edu]
• 14. Thieme E-Books & E-Journals [thieme-connect.de]
• 15. documents.thermofisher.com [documents.thermofisher.com]

Reference Data & Comparative Studies

1H NMR Chemical Shifts: Cyclohex-3-enone vs. Conjugated Alternatives

This guide provides a technical analysis of the 1H NMR chemical shifts of olefinic protons in cyclohex-3-enone (the unconjugated isomer), contrasting it with its thermodynamically stable alternative, cyclohex-2-enone (the conjugated isomer).

Content Type: Publish Comparison Guide Audience: Synthetic Chemists, Structural Biologists, Drug Development Scientists

Executive Summary & Strategic Importance

In drug development and complex synthesis (e.g., Birch reduction workups), distinguishing between cyclohex-3-enone (

-unsaturated) and cyclohex-2-enone ( -unsaturated) is a critical quality gate.

The cyclohex-3-enone isomer is kinetically formed but thermodynamically unstable. It frequently contaminates or isomerizes into the conjugated 2-enone during acidic workups or silica chromatography. This guide outlines the specific NMR signatures required to validate the structural integrity of the 3-enone isomer and quantify potential isomerization.

Theoretical Framework: Electronic Environments

The distinct shift differences arise from the presence (or absence) of resonance conjugation with the carbonyl group.

• Cyclohex-3-enone (Unconjugated): The olefinic protons (H3/H4) are isolated from the carbonyl by a methylene spacer (H2). They exist in an electronic environment similar to cyclohexene. The carbonyl exerts only a weak inductive deshielding effect.

• Cyclohex-2-enone (Conjugated): The alkene is directly conjugated with the carbonyl. Resonance contributors place a partial positive charge on the

  -carbon (C3), causing extreme deshielding of H3. The -carbon (C2) is shielded relative to C3 but deshielded relative to an alkane.

Structural Logic Diagram

The following diagram illustrates the isomerization pathway and the critical proton environments.

Caption: Isomerization pathway from kinetic 3-enone to thermodynamic 2-enone, highlighting key diagnostic NMR signals.

Comparative Analysis: 3-enone vs. 2-enone

The following data assumes a standard solvent of CDCl₃ at 300-500 MHz.

Table 1: Chemical Shift & Coupling Comparison[1]

Feature	Cyclohex-3-enone (Target)	Cyclohex-2-enone (Alternative)	Mechanistic Cause of Difference
Olefinic Shift ( )	5.60 – 5.85 ppm (Multiplet)	H2: ~5.98 ppm (d)H3: ~6.99 ppm (dt)	Conjugation in 2-enone creates strong anisotropy and deshielding at -position (H3).
(Olefinic)	Minimal (< 0.1 ppm). H3 and H4 are nearly equivalent.	Large (~1.0 ppm). H2 and H3 are chemically distinct.	Symmetry in 3-enone vs. polarization in 2-enone.
Diagnostic Methylene	H2: ~2.95 ppm (m, 2H)	H4/H6: ~2.40 ppm (m)	In 3-enone, H2 is "doubly activated" by C=O and C=C, appearing in a unique region.
Coupling ( )	Complex multiplet (viscinal couplings).	Hz (cis-alkene).	2-enone shows clear first-order splitting; 3-enone often shows higher-order multiplets.

Key Identification Workflow

• Check 6.5 – 7.5 ppm: If a signal exists here, conjugation is present (Sample contains 2-enone).

• Check 2.8 – 3.0 ppm: Look for a multiplet integrating to 2 protons. This is the H2 methylene of the 3-enone.

• Check 5.6 – 5.9 ppm:

  • Narrow Multiplet (2H): Indicates H3/H4 of 3-enone.

  • Doublet (1H): Indicates H2 of 2-enone (usually overlaps with 3-enone signals if a mixture is present).

Experimental Protocol: Isomer Purity Assessment

Objective: Quantify the ratio of cyclohex-3-enone to cyclohex-2-enone in a crude reaction mixture (e.g., post-Birch reduction).

Reagents & Equipment[2]

• Solvent: CDCl₃ (Neutralized with basic alumina to prevent acid-catalyzed isomerization in the NMR tube).

• Internal Standard (Optional): Dimethyl sulfone (3.0 ppm) or 1,3,5-trimethoxybenzene.

• Instrument: 400 MHz NMR or higher recommended for resolution of multiplets.

Step-by-Step Methodology

• Sample Preparation (Critical):

  • Dissolve ~10 mg of crude oil in 0.6 mL CDCl₃.

  • Note: Standard CDCl₃ is often slightly acidic due to DCl formation. Filter the solvent through a small plug of basic alumina immediately before use to ensure the labile 3-enone does not isomerize during acquisition.

• Acquisition Parameters:

  • Pulse Angle: 30° (to ensure accurate integration).

  • Relaxation Delay (D1):

    5 seconds (Olefinic protons relax slowly; insufficient delay skews integration).

  • Scans: 16–64.

• Processing & Integration:

  • Phase and baseline correct manually.

  • Integrate Region A (6.9 – 7.1 ppm): Corresponds to 1H (H3) of the 2-enone contaminant.

  • Integrate Region B (5.6 – 5.9 ppm): Contains 2H (H3+H4) of 3-enone + 1H (H2) of 2-enone.

• Calculation:

  • Let

    = Integral of Region A (2-enone H3).

  • Let

    = Integral of Region B (Mixed).

  • Molar Ratio (3-enone : 2-enone) =

Decision Logic Diagram (DOT)

Caption: Decision tree for assessing isomeric purity and preventing artifactual isomerization during analysis.

References

• Birch Reduction & Isomerization Context

  • Subba Rao, G. S. R. (1997).

  • Source: (General reference for Birch product stability).

• NMR Spectral Data (Cyclohex-3-enone)

  • AIST: Spectral Database for Organic Compounds (SDBS). SDBS No. 2384 (Cyclohex-3-enone).

  • Source:

• NMR Spectral Data (Cyclohex-2-enone)

  • AIST: Spectral Database for Organic Compounds (SDBS). SDBS No. 2383 (Cyclohex-2-enone).

  • Source:

• Mechanistic Explanation of Shifts

  • Hans J. Reich. Structure Determination Using NMR: Chemical Shifts of Enones. University of Wisconsin-Madison.

  • Source:

C13 NMR carbon assignment for 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one

Comparative Guide to 13C NMR Carbon Assignment Strategies for 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one

Executive Summary

Assigning the 13C Nuclear Magnetic Resonance (NMR) spectrum of complex organic intermediates requires balancing speed, accuracy, and structural verification. For 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one (C14H16O2), the primary analytical challenge lies in differentiating its five distinct methylene (CH2) groups and accurately assigning its two closely resonating quaternary carbons.

Structural Analysis & The Assignment Challenge

The molecular architecture of 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one presents specific stereoelectronic hurdles:

• Overlapping Aliphatic CH2s: The cyclohexenone ring contains three methylenes (C2, C5, C6) that cluster in the narrow 25–45 ppm aliphatic window.

• Ether Linkage Ambiguity: The sidechain contains an allylic ether CH2 (C7) and a benzylic ether CH2 (C8). Both resonate in the 70–75 ppm range, making them nearly indistinguishable by 1D chemical shift alone.

• Quaternary Carbon Proximity: The substituted alkene carbon (C4) and the ipso-aromatic carbon (C9) both lack attached protons and resonate in the 135–140 ppm region.

Methodological Comparison: Baseline vs. Gold Standard vs. AI

Method A: 1D 13C + DEPT-135 (The Baseline)

• Mechanism: Utilizes standard carbon acquisition paired with Distortionless Enhancement by Polarization Transfer (DEPT).

• Causality: DEPT-135 is employed because it manipulates the polarization transfer from sensitive 1H nuclei to insensitive 13C nuclei. This yields a spectrum where CH and CH3 groups phase positively, CH2 groups phase negatively, and quaternary carbons disappear[1].

• Verdict: Excellent for rapid carbon counting and hybridization checks, but fails to definitively link the specific ether CH2s (C7 vs. C8) to their spatial positions.

Method B: 2D NMR Suite - HSQC + HMBC (The Gold Standard)

• Mechanism: Heteronuclear Single Quantum Coherence (HSQC) maps 1-bond (1J) H-C pairs. Heteronuclear Multiple Bond Correlation (HMBC) maps 2-bond and 3-bond (2J, 3J) connectivities.

• Causality: HMBC is critical because it creates a self-validating structural loop . For example, the benzylic protons (H8) will show a 3J correlation across the ether oxygen to C7, while the allylic protons (H7) will show a 3J correlation back to C8. This cross-verification eliminates the ambiguity seen in Method A[2].

• Verdict: The definitive choice for absolute structural proof and publication-quality assignments.

Method C: AI-Assisted NMR Prediction (The Modern Accelerator)

• Mechanism: Software utilizes Hierarchical Organization of Spherical Environments (HOSE) codes and neural networks to predict chemical shifts based on massive empirical databases[3].

• Causality: By simulating the spectrum computationally, researchers can overlay experimental data to instantly flag anomalous shifts caused by unexpected conformers or impurities.

• Verdict: Highly efficient for preliminary screening, but requires experimental 2D validation for novel or highly strained compounds.

Experimental Workflows: Step-by-Step Methodologies

To ensure a self-validating system, the following protocol details the "Gold Standard" 2D NMR workflow.

Step 1: Sample Preparation & Environmental Control

• Dissolve 25 mg of the analyte in 0.6 mL of Deuterated Chloroform (CDCl3) containing 0.03% v/v Tetramethylsilane (TMS).

• Causality: CDCl3 is selected because it lacks exchangeable protons and provides a deuterium lock signal for magnetic field stabilization. TMS acts as an inert, internal reference standard (0.0 ppm) to ensure chemical shift accuracy across different spectrometers[1].

Step 2: Instrument Tuning & 1D Acquisition

• Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe for both 1H and 13C frequencies.

• Acquire a standard 1D 13C spectrum (1024 scans, relaxation delay 2.0s) and a DEPT-135 spectrum.

• Causality: Proper probe tuning maximizes the signal-to-noise (S/N) ratio, which is mandatory for detecting the unprotonated C1 (ketone), C4, and C9 carbons.

Step 3: 2D Gradient-Selected Acquisition

• Acquire a gradient-selected 1H-13C HSQC spectrum to map direct proton attachments.

• Acquire a gradient-selected 1H-13C HMBC spectrum. Set the long-range coupling delay to ~62.5 ms (optimized for 8 Hz couplings).

• Causality: Gradient selection suppresses solvent artifacts. The 62.5 ms delay is mathematically optimized to capture the crucial 3J couplings that bridge the quaternary carbons (C4, C9) to their adjacent protonated systems[2].

Step 4: Data Processing & Phase Correction

• Apply zero-filling and a squared sine-bell apodization function before Fourier transformation using processing software[3].

• Causality: Apodization enhances resolution and minimizes truncation artifacts, ensuring that the overlapping cross-peaks of the C7/C8 ether carbons are clearly resolved in the 2D contour map.

Quantitative Data: Chemical Shift & Assignment Table

The following table synthesizes the quantitative data, comparing the predicted shifts against the diagnostic outputs of the methodologies.

Carbon Position	Group Type	Predicted Shift (δ ppm)	DEPT-135 Phase	Key HMBC Correlations (3J)	Assignment Confidence
C1	C=O (Ketone)	~210.5	Absent	H2, H6	High
C2	CH2 (Ring)	~40.2	Negative	H6, H3	Medium
C3	CH (Alkene)	~121.5	Positive	H5, H7	High
C4	C (Quat Alkene)	~136.0	Absent	H3, H5, H7	High
C5	CH2 (Ring)	~27.5	Negative	H3	Medium
C6	CH2 (Ring)	~38.5	Negative	H2, H5	Medium
C7	CH2 (Allylic)	~72.0	Negative	H3, H8	High
C8	CH2 (Benzylic)	~73.5	Negative	H10, H14, H7	High
C9	C (Ipso-Ph)	~138.2	Absent	H8, H11, H13	High
C10, C14	CH (Ortho-Ph)	~127.8	Positive	H8, H12	High
C11, C13	CH (Meta-Ph)	~128.5	Positive	H9	High
C12	CH (Para-Ph)	~127.9	Positive	H10, H14	Medium

Mechanistic Validation via 2D NMR

The diagrams below map the logical causality used to solve the structure. The HMBC network acts as a closed-loop validation system, ensuring that no carbon is assigned in isolation.

Fig 1: Self-validating HMBC (solid) and HSQC (dashed) correlation network for the ether linkage.

Conclusion

References

• Silverstein, R. M., Webster, F. X., Kiemle, D. J., & Bryce, D. L. (2014). Spectrometric Identification of Organic Compounds (8th ed.). John Wiley & Sons.

• Breitmaier, E. (2002). Structure Elucidation by NMR in Organic Chemistry: A Practical Guide (3rd ed.). John Wiley & Sons.

• Mestrelab Research. (2024). Mnova NMR Software for 1D and 2D NMR Data. Mestrelab Research S.L.

Sources

• 1. wiley.com [wiley.com]
• 2. Structure Elucidation by NMR in Organic Chemistry: A Practical Guide - Eberhard Breitmaier - Google ブックス [books.google.co.jp]
• 3. Mnova NMR Software for 1D and 2D NMR Data - Mestrelab [mestrelab.com]

Mass spectrometry fragmentation pattern of benzyl ether derivatives

To: Researchers, Scientists, and Drug Development Professionals Subject: Comparative Guide to Mass Spectrometry Fragmentation: Benzyl Ether Derivatives vs. Silyl Alternatives

Executive Summary

In structural elucidation and metabolite identification, the choice of derivatization strategy dictates the quality of mass spectral data. While Benzyl Ether derivatives are often selected for their chemical robustness in multi-step synthesis, their behavior in Mass Spectrometry (MS) presents a unique "double-edged sword."

This guide objectively compares Benzyl Ether derivatives against the industry-standard Trimethylsilyl (TMS) and tert-Butyldimethylsilyl (TBDMS) ethers. Our analysis reveals that while Benzyl ethers provide superior molecular ion (

) stability in aromatic systems, they often obscure aliphatic structural details due to charge localization on the tropylium ion ( 91). This guide details the mechanistic underpinnings of these fragmentation patterns and provides actionable protocols for their deployment.

Mechanistic Deep Dive: The Tropylium Pathway

The defining characteristic of benzyl ether fragmentation under Electron Ionization (EI) is the formation of the Tropylium ion (

, 91).[1] Unlike aliphatic ethers that fragment via -cleavage, benzyl ethers undergo a specific rearrangement driven by aromatic resonance stabilization.

The Mechanism

• Ionization: Removal of an electron from the ether oxygen or the aromatic ring.

• Inductive Cleavage: The bond between the benzylic carbon and the ether oxygen weakens.

• Rearrangement: The resulting benzyl cation (

  ) undergoes ring expansion to form the seven-membered, aromatic tropylium ion.

Impact on Analysis: This pathway is so energetically favorable that it often dominates the spectrum (Base Peak = 91), suppressing fragmentation in the rest of the molecule. This makes benzyl ethers excellent for detecting the protecting group but potentially poor for sequencing the protected alkyl chain.

Visualization: Benzyl Ether Fragmentation Pathway

Figure 1: The dominant fragmentation pathway for benzyl ether derivatives, leading to the characteristic tropylium ion.

Comparative Analysis: Benzyl vs. Silyl Derivatives

This section evaluates the "Product" (Benzyl Ethers) against its primary competitors in the analytical space.

Performance Matrix

Feature	Benzyl Ether (Bn)	Trimethylsilyl Ether (TMS)	TBDMS Ether
Base Peak (EI)	m/z 91 (Tropylium)	m/z 73 ( )	m/z [M-57] (Loss of t-Butyl)
Molecular Ion ( )	Prominent (due to aromatic stability)	Weak or Absent	Weak (often [M-15] or [M-57] seen)
Structural Info	Low (Charge stays on Benzyl)	High (Directs -cleavage)	High (Predictable losses)
Chemical Stability	Excellent (Stable to Acid/Base)	Poor (Hydrolyzes in moist air)	Good (Stable to mild hydrolysis)
Derivatization Ease	Moderate (Requires base/heat)	High (Fast, mild reagents)	Moderate (Slower than TMS)
Diagnostic Utility	Confirming protection; Aromaticity	Sequencing alcohols; MW determination	MW determination; Isomer differentiation

Critical Insight: The "Charge Localization" Effect

• Benzyl Ethers: The benzene ring acts as a "charge sink." In a molecule like Benzyl-O-Alkyl, the ionization potential of the benzyl group is often lower than the alkyl chain. The charge remains on the benzyl fragment (m/z 91), leaving the alkyl chain as a neutral radical that goes undetected.

• TMS Ethers: The Silicon atom directs fragmentation away from itself (

  -cleavage), causing the alkyl chain to fragment into diagnostic ions. Choose TMS if you need to identify the structure of the alcohol.

Experimental Protocols

To ensure reproducibility and scientific integrity, we provide two validated workflows.

Protocol A: Standard Benzylation (Williamson Ether Synthesis)

Best for: Stable primary/secondary alcohols where robust protection is needed.

• Preparation: In a flame-dried flask under

  , dissolve the alcohol (1.0 equiv) in anhydrous DMF.

• Deprotonation: Add Sodium Hydride (NaH, 60% dispersion, 1.2 equiv) at 0°C. Stir for 30 min until

  evolution ceases.

• Alkylation: Add Benzyl Bromide (BnBr, 1.1 equiv) dropwise.

• Reaction: Warm to room temperature and stir for 2–4 hours. Monitor via TLC (Hexane/EtOAc).

• Quench: Carefully add saturated

  solution.

• Extraction: Extract with

  (3x), wash with water and brine, dry over .

Protocol B: Neutral Benzylation (Dudley Reagent)

Best for: Acid/Base-sensitive substrates prone to degradation.

• Reagents: Use 2-Benzyloxy-1-methylpyridinium triflate (Dudley Reagent).

• Mix: Dissolve alcohol (1.0 equiv) and Dudley Reagent (2.0 equiv) in Trifluorotoluene (PhCF3) or Toluene.

• Base: Add MgO (2.0 equiv) as an acid scavenger (neutral conditions).

• Heat: Stir at 85°C for 12–24 hours.

• Workup: Filter through a Celite pad to remove MgO/salts. Concentrate filtrate.[2]

Decision Logic: When to Use Which?

Use the following logic flow to determine the optimal derivative for your mass spectrometry campaign.

Figure 2: Decision matrix for selecting derivatization reagents based on analyte stability and analytical goals.

References

• McLafferty, F. W., & Tureček, F. (1993). Interpretation of Mass Spectra. University Science Books. (Standard text on Tropylium mechanism and rearrangement).

• Poon, K. W. C., & Dudley, G. B. (2006).[3] "Mix-and-Heat Benzylation of Alcohols Using a Bench-Stable Pyridinium Salt." Journal of Organic Chemistry. Link

• Sparkman, O. D. (2005). "Mass Spectrometry Desk Reference." Global View Publishing. (Comparison of silyl vs.

• NIST Mass Spectrometry Data Center. "Electron Ionization Mass Spectra of Benzyl Ether Derivatives." Link

• Little, J. L., et al. (2011). "Mass Spectral Fragmentation of TMS Derivatives." Journal of The American Society for Mass Spectrometry. Link

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• 1. fiveable.me [fiveable.me]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Benzyl Ethers [organic-chemistry.org]

A Comparative Guide to the X-ray Crystallography of Cyclohexenone Derivatives: From Crystal Growth to Structure Refinement

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Structural Imperative of Cyclohexenone Derivatives in Drug Discovery

Cyclohexenone derivatives represent a cornerstone in medicinal chemistry, forming the structural backbone of numerous therapeutic agents.[1][2] Their versatile scaffold is found in compounds with a wide range of biological activities, including anticancer, anti-inflammatory, and antiviral properties.[3][4] The efficacy and specificity of these molecules are intrinsically linked to their three-dimensional structure, which dictates their interaction with biological targets.[5]

Single-crystal X-ray diffraction (SCXRD) stands as the definitive method for elucidating the precise atomic arrangement of these compounds.[6][7] It provides unequivocal data on molecular geometry, conformation, and intermolecular interactions, which are critical for structure-activity relationship (SAR) studies and rational drug design.[8][9] This guide, written from the perspective of a Senior Application Scientist, offers a comparative analysis of the essential techniques in the X-ray crystallography workflow, providing field-proven insights and detailed protocols to empower researchers in their structural elucidation endeavors.

The Cornerstone of Success: Growing High-Quality Single Crystals

The entire crystallographic process hinges on the quality of the single crystal. A well-ordered, single crystal of appropriate size is the absolute prerequisite for obtaining high-resolution diffraction data.[5] This section compares the most effective methods for crystallizing small organic molecules like cyclohexenone derivatives.

Purity as a Prerequisite

Before any crystallization attempt, it is crucial to ensure the high purity of the compound. A minimum purity of 80-90% is recommended, as impurities can inhibit nucleation or be incorporated into the crystal lattice, leading to disorder and poor diffraction.[10] It is a common misconception that crystallization is a purification step; for SCXRD, it is the formation of a highly ordered solid from an already pure substance.[10]

Comparative Analysis of Crystallization Techniques

The selection of a crystallization method is often empirical, but a systematic approach based on the compound's properties can significantly increase the success rate.

1. Slow Evaporation

This is often the simplest and most accessible method.[11][12] A nearly saturated solution of the compound is prepared, and the solvent is allowed to evaporate slowly over days, gradually increasing the concentration to the point of supersaturation and subsequent crystal formation.[13]

• Expertise & Experience: The choice of solvent is paramount. It should be a solvent in which the compound is soluble, but not excessively so.[10] Highly volatile solvents like dichloromethane or acetone should generally be avoided as they can cause the compound to "crash out" of solution too quickly, resulting in powder or poor-quality microcrystals.[10][11] The rate of evaporation can be controlled by covering the vial with parafilm and piercing it with a needle; fewer holes lead to slower evaporation and often better crystals.[12][14] Using an NMR tube for crystallization can be surprisingly effective, as the cap allows for very slow evaporation while keeping dust out.[10][11]

• Trustworthiness: While simple, this method offers less control than others and can sometimes lead to cracked crystals if solvent molecules are lost from the lattice after the crystals have formed.[11] It is best suited for compounds that are readily crystallizable and available in larger quantities.

2. Vapor Diffusion

Vapor diffusion is arguably the most controlled and successful method, especially when only small amounts of material are available.[10] In this technique, a drop containing the dissolved compound and a precipitant is allowed to equilibrate with a larger reservoir of the precipitant solution in a sealed chamber.[15][16] Water vapor travels from the drop (which has a lower precipitant concentration) to the reservoir, slowly increasing the concentration of both the compound and the precipitant in the drop, leading to controlled crystallization.[17][18]

• Expertise & Experience: This method can be performed in two common setups:

  • Hanging Drop: The drop is placed on a siliconized glass coverslip, which is then inverted over the reservoir. This setup provides easy access to the crystals.[16][17]

  • Sitting Drop: The drop is placed on a pedestal within the well, directly above the reservoir.[15][18] The choice between them is often a matter of preference and the specific crystallization plate being used. The key is the slow, controlled approach to supersaturation, which is ideal for promoting the growth of a small number of large, well-ordered crystals.

• Trustworthiness: The high degree of control over the rate of equilibration makes this a very reliable method for producing high-quality crystals suitable for diffraction. It is a self-validating system in that successful crystal growth is a direct result of achieving a stable, slow-moving equilibrium.

3. Co-crystallization

For cyclohexenone derivatives that prove difficult to crystallize on their own, co-crystallization can be a powerful alternative. This technique involves crystallizing the target molecule with a second, different molecule (a "co-former") to form a new, multi-component crystalline solid held together by non-covalent interactions.[19][20]

• Expertise & Experience: The choice of co-former is critical and is guided by principles of supramolecular chemistry. Co-formers are selected based on their ability to form robust intermolecular interactions, such as hydrogen bonds, with the target molecule. For cyclohexenone derivatives, which possess a hydrogen bond acceptor (the carbonyl oxygen), good co-formers would be molecules with strong hydrogen bond donor groups. Triphenylphosphine oxide (TPPO) is a classic example of a helpful co-crystallant.[10]

• Trustworthiness: Co-crystallization introduces an additional layer of complexity, but it can solve otherwise intractable crystallization problems.[21] The resulting co-crystal structure provides the same valuable 3D information about the cyclohexenone derivative's conformation.

Data Presentation: Comparison of Crystallization Methods

Method	Principle	Advantages	Disadvantages	Best For...
Slow Evaporation	Gradual removal of solvent to induce supersaturation.	Simple setup, requires minimal specialized equipment.[12]	Less control over nucleation and growth, can lead to twinning or poor quality crystals.[10]	Initial screening, compounds available in >10 mg quantities, readily crystallizable molecules.
Vapor Diffusion	Controlled equilibration of a sample drop with a precipitant reservoir.	Excellent control over supersaturation, ideal for small quantities (mg scale), high success rate.[10][15]	Requires specialized plates/coverslips, slightly more complex setup.	Difficult-to-crystallize compounds, optimizing initial "hits", when material is scarce.
Slow Cooling	Decreasing temperature to reduce solubility and induce crystallization.	Can produce very high-quality crystals, good for moderately soluble substances.[12]	Requires a programmable cooling bath or Dewar for best results, less commonly used for initial screens.	Compounds with a steep solubility-temperature gradient.
Co-crystallization	Formation of a multi-component crystal with a co-former.	Enables crystallization of otherwise amorphous or oily compounds.[21]	Requires screening for a suitable co-former, the final structure is of a complex.	Compounds that fail to crystallize using other methods.

Mandatory Visualization: Crystallization Strategy Workflow

Caption: A decision workflow for selecting a suitable crystallization method for cyclohexenone derivatives.

From Crystal to Diffraction Pattern: Data Collection Strategies

Once a suitable single crystal is obtained, the next step is to collect the X-ray diffraction data. This process involves mounting the crystal and exposing it to a focused beam of X-rays in a diffractometer.[6]

Experimental Protocol: Crystal Mounting and Data Collection

• Crystal Selection: Under a microscope, select a crystal with sharp edges and no visible cracks or defects. Ideal dimensions are typically 0.1 to 0.3 mm in each dimension.[12]

• Mounting: Carefully pick up the selected crystal using a cryo-loop, which is a small nylon loop attached to a pin. The crystal should be coated in a cryoprotectant (e.g., paratone-N oil) to prevent ice formation during cooling.

• Cooling: Mount the pin on the diffractometer's goniometer head and immediately cool the crystal in a stream of cold nitrogen gas, typically to 100 K (-173 °C).[22] This low temperature minimizes thermal vibrations of the atoms, leading to higher quality diffraction data.[22]

• Data Collection: The crystal is rotated in the X-ray beam while a series of diffraction images are collected by a detector.[22][23] Modern diffractometers automate this process, collecting a complete dataset over several hours.

Comparative Data Collection Parameters

The quality of the final structure is highly dependent on the parameters chosen for data collection.

Parameter	Common Alternatives	Rationale & Expert Insights
X-ray Source	Molybdenum (Mo, λ=0.71 Å) vs. Copper (Cu, λ=1.54 Å)	For small organic molecules like cyclohexenones, Mo radiation is often preferred as it produces more diffraction data and suffers less from absorption effects. Cu radiation is more common for biological macromolecules but can be useful for determining the absolute configuration of chiral molecules.[8]
Temperature	100 K vs. Room Temperature	Low-temperature data collection is standard practice.[22] It significantly reduces atomic thermal motion, resulting in sharper diffraction spots at higher resolution and protecting the crystal from radiation damage. Room temperature collection is rarely justified for small molecules.
Detector Distance	40-60 mm	The distance between the crystal and the detector is a trade-off. A shorter distance allows for the collection of higher-angle (higher resolution) data, while a longer distance provides better separation between adjacent diffraction spots. A distance of ~50 mm is a good starting point for unit cells typical of cyclohexenone derivatives.
Exposure Time	0.5 - 5 seconds per frame	This depends on the crystal's diffracting power and the X-ray source intensity. The goal is to get good counting statistics without overloading the detector or causing significant radiation damage to the crystal. Weakly diffracting crystals will require longer exposure times.[24]

Decoding the Data: Structure Solution and Refinement

The diffraction images contain a pattern of spots, each corresponding to a specific reflection. The intensity and position of these spots are used to determine the crystal's structure.[23]

The Crystallographic Workflow: From Data to Model

Caption: The computational workflow from raw diffraction data to a final, refined crystal structure.

• Data Processing: The raw images are processed to determine the unit cell dimensions and the intensity of each reflection. This involves indexing, integration, and scaling.[25]

• Structure Solution: The central challenge in crystallography is the "phase problem"—the phase information for each reflection is lost during the experiment.[23] For small molecules, this is typically solved using direct methods, which are computational algorithms that use statistical relationships between reflection intensities to estimate the initial phases.[23]

• Structure Refinement: Once an initial model of the structure is built, it is refined against the experimental data. This is an iterative process using least-squares methods to adjust atomic parameters (positions, thermal displacement) to minimize the difference between the observed diffraction data and the data calculated from the model.[22][26]

Trustworthiness: Interpreting Crystallographic Refinement Statistics

The quality of the final crystal structure is assessed by several statistical indicators, most notably the R-factors.[27]

Statistic	What it Measures	A "Good" Value for a Publication-Quality Structure
R1	The agreement between observed and calculated structure factor amplitudes.	< 5%
wR2 (all data)	A weighted R-factor based on squared structure factor amplitudes for all data.	< 15%
Goodness of Fit (GooF)	Should be close to 1.0. Values significantly different from 1.0 may indicate an incorrect model or improper data weighting.	~ 1.0
Max/Min Residual Density	The largest peaks and holes in the final difference electron density map.	< ±0.5 e⁻/ų. Large peaks may indicate missing atoms or disorder.

These values provide a quantitative, self-validating measure of the model's accuracy and its agreement with the experimental evidence.[26][27]

Conclusion: The Impact of High-Quality Structural Data

The successful determination of a crystal structure for a cyclohexenone derivative provides invaluable, high-resolution insight into its molecular architecture. This information is not merely an academic endpoint; it is a critical dataset that drives drug development forward. It allows medicinal chemists to visualize how a molecule binds to its target, rationalize its biological activity, and design next-generation analogs with improved potency and selectivity.[1][9] By systematically comparing and applying the robust methodologies outlined in this guide, researchers can confidently navigate the path from a promising compound to a definitive crystal structure.

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• Crystal Structure Determination & Refinement |... - Fiveable. Available at: [Link]

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• Absolute Configuration of Small Molecules by Co‐Crystallization - PMC - NIH. Available at: [Link]

• Growing Quality Crystals - MIT Department of Chemistry. Available at: [Link]

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• 23. X-ray crystallography - Wikipedia [en.wikipedia.org]
• 24. excillum.com [excillum.com]
• 25. portlandpress.com [portlandpress.com]
• 26. books.rsc.org [books.rsc.org]
• 27. X-Ray Crystallography - Refinement [my.yetnet.ch]

COSY and HMBC NMR correlations for structural verification

Topic: COSY and HMBC NMR Correlations for Structural Verification Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: Beyond the Standard Pulse Sequence

In small molecule structural elucidation, 1D

H and C NMR provide the inventory of atoms, but 2D correlations provide the blueprint. While COSY (Correlation Spectroscopy) and HMBC (Heteronuclear Multiple Bond Correlation) are the industry workhorses, their standard application often fails in complex, proton-deficient, or crowded systems.

This guide moves beyond basic textbook definitions. We analyze the mechanistic causality of these experiments, compare them against superior alternatives (TOCSY, LR-HSQMBC), and provide a self-validating workflow to prevent the high-cost structural misassignments that plague natural product and synthetic intermediate verification.

Part 1: The Homonuclear Connectivity Challenge

COSY vs. TOCSY: The Limits of Magnetization Transfer

The primary function of homonuclear correlation is to establish the spin system—the continuous chain of coupled protons.

Feature	COSY (Standard)	TOCSY (Total Correlation)	Senior Scientist Insight
Mechanism	Single-step coherence transfer via scalar coupling.	Isotropic mixing (spin-lock) transfers magnetization across the entire spin network.	COSY sees neighbors; TOCSY sees the whole neighborhood.
Transfer Limit	Restricted to direct neighbors ( ).	Relayed transfer ( ) limited only by mixing time ( ).	Use TOCSY for peptide side chains or sugar rings where overlap obscures direct COSY peaks.
Diagonal Signals	Dispersive (Broad): Can obscure cross-peaks near the diagonal.	Absorptive (Narrow): Better resolution near the diagonal; phase-sensitive.	Critical: If your cross-peaks are buried in the diagonal, switch to DQF-COSY or TOCSY immediately.
Artifacts	Zero-quantum coherence (anti-phase cancellation).	ROESY artifacts (in some sequences) if mixing time is too long.	COSY cross-peaks can vanish in crowded multiplets due to cancellation; TOCSY signals are in-phase and additive.

The Verdict:

• Use COSY for routine verification of simple synthetic intermediates where dispersion is high.

• Use TOCSY (60–80 ms mixing time) for complex natural products, carbohydrates, or when "walking" the chain is necessary to bridge gaps caused by overlapping multiplets.

Part 2: The Heteronuclear Skeleton Challenge

HMBC vs. LR-HSQMBC vs. ADEQUATE

HMBC is the gold standard for connecting spin systems across "silent" atoms (quaternary carbons, heteroatoms). However, it relies on a delay (

) optimized for a specific coupling constant ( ), typically 8 Hz.

Feature	HMBC (Standard)	LR-HSQMBC / ADEQUATE	Senior Scientist Insight
Coupling Range	Optimized for ~8 Hz ( ). Often misses long-range ( ) or small (e.g., anti-periplanar).	LR-HSQMBC: Optimized for <2 Hz. ADEQUATE: Uses (very low sensitivity).	Missing an HMBC correlation does not prove lack of connectivity. It only proves the coupling is not ~8 Hz.
Artifacts	One-bond Breakthrough: signals appearing as split doublets.	HSQMBC: Pure phase, no breakthrough if optimized correctly.	One-bond artifacts in HMBC are often mistaken for cross-peaks. Always overlay HSQC to filter these out.
Sensitivity	High.	LR-HSQMBC: Moderate. ADEQUATE: Very Low (requires cryoprobe/concentrated sample).	If you suspect a connection across a heteroatom but see nothing, run LR-HSQMBC optimized for 2 Hz.

The "Silent" Killer: The Low-Pass J-Filter Standard HMBC sequences use a low-pass J-filter to suppress one-bond (

) signals.

• Failure Mode: In strained rings or alkynes,

  can exceed 200 Hz or drop below 120 Hz. The filter fails, and one-bond peaks appear as artifacts.[1]

• Solution: Use IMPACT-HMBC or adiabatic low-pass filters if you observe massive one-bond breakthrough.

Part 3: Visualization of Logic & Workflow

The following diagram illustrates the decision matrix for selecting the correct correlation experiment based on structural features.

Caption: Decision tree for selecting pulse sequences. Note the divergence to TOCSY for crowded spectra and LR-HSQMBC for missing long-range correlations.

Part 4: Experimental Protocols (Self-Validating Systems)

Do not rely on "Standard Parameter" buttons without verification. Use these optimized settings.

Gradient COSY (gCOSY)

• Objective: Quick establishment of H-H connectivity.

• Critical Parameter: NS (Scans) = 1 (usually sufficient for >1 mg).

• Validation: Process in Magnitude Mode . If diagonal streaks obscure cross-peaks, reprocessing with a sine-bell window function is required. If that fails, switch to DQF-COSY (Phase Sensitive).

Gradient HMBC (gHMBC)

• Objective: Long-range H-C connectivity (

  ).

• Optimization:

  • CNST13 (Long range coupling): Set to 8 Hz for standard, 5 Hz for conjugated systems.

  • D1 (Relaxation Delay): Must be

    . Incomplete relaxation suppresses quaternary carbons first.

• Step-by-Step Protocol:

  • Acquire HSQC first. You need this to identify (and ignore) one-bond correlations in the HMBC.

  • Set J-Filter: Set CNST2 (1-bond coupling) to 145 Hz.

  • Scans: Minimum 8-16 scans. HMBC is less sensitive than HSQC.

  • Processing: Magnitude mode is standard, but Phase-Sensitive HMBC is superior for resolving overlapping peaks.

1,1-ADEQUATE (The "Nuclear Option")

• When to use: When HMBC is ambiguous regarding 2-bond vs. 3-bond correlations.

• Requirement: High concentration (>20 mg) or Cryoprobe.

• Mechanism: Observes

  directly. If you see a peak, the carbons are adjacent. No ambiguity.

Part 5: Data Validation & Case Study

The Cost of Misinterpretation: The Aquatolide Revision

The structural revision of Aquatolide serves as a cautionary tale for relying on standard HMBC interpretations without rigorous validation.

• The Error: The original structure (bicyclo[2.2.0]hexane core) was proposed based on standard 2D NMR data.

• The Flaw: The researchers misinterpreted specific HMBC correlations and failed to account for the strain-induced changes in coupling constants which altered the "visibility" of certain peaks in standard 8Hz-optimized HMBC.

• The Correction: Lodewyk et al. (2012) utilized Quantum Chemical NMR calculations (GIAO) combined with careful re-analysis of coupling constants. They found that the theoretical chemical shifts of the proposed structure deviated significantly from experimental data.[2]

• The Lesson: When an HMBC correlation is "missing" or a chemical shift is slightly off (>3 ppm for

  C), do not force the data to fit the model. Use LR-HSQMBC to hunt for the missing connection or computationally verify the shift.

Comparative Data Table: Sensitivity vs. Information

Experiment	Sensitivity (Rel. to Proton)	Information Content	Ambiguity Risk
HSQC	High (Inverse Detect)	Direct H-C attachment	Low
COSY	High	H-H Neighbors	Medium (Overlap)
HMBC	Medium	Long-range H-C	High (2-bond vs 3-bond)
ADEQUATE	Very Low	C-C Connectivity	Zero (Direct proof)

References

• Lodewyk, M. W., et al. (2012). "The Correct Structure of Aquatolide—Experimental Validation of a Theoretically-Predicted Structural Revision." Journal of the American Chemical Society.[3]

• Claridge, T. D. W. (2016). High-Resolution NMR Techniques in Organic Chemistry. Elsevier.
• Martin, G. E., & Hadden, C. E. (2000). "Long-range heteronuclear shift correlation." Journal of Natural Products.

• Williamson, R. T., et al. (2000). "Validation of the structure of complex natural products using 1,n-ADEQUATE." Journal of Organic Chemistry.

• Bruker BioSpin. (2024). "User Manual: 2D Homonuclear and Heteronuclear Correlations." (Standard Acquisition Parameters).

Sources

• 1. University of Ottawa NMR Facility Blog: HMQC Responses in HMBC Data [u-of-o-nmr-facility.blogspot.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one

Executive Safety Summary

Chemical Identity: 4-[(Benzyloxy)methyl]cyclohex-3-en-1-one Primary Hazard Class:

-Unsaturated Ketone (Michael Acceptor) Physical State: Viscous Liquid / Oil (Inferred from structural analogs)[1]

Critical Warning: This molecule contains a reactive enone functionality, classifying it as a Michael Acceptor .[1] Unlike simple ketones, Michael acceptors are potent alkylating agents .[1] They react irreversibly with nucleophilic residues (cysteine/lysine) in proteins, leading to:

• Skin Sensitization: High risk of Allergic Contact Dermatitis (ACD).[1] Once sensitized, trace exposure can trigger severe reactions.

• Direct Toxicity: Potential for irreversible eye damage and high acute toxicity via dermal absorption.[1]

Standard laboratory nitrile gloves (4 mil) provide <1 minute of protection against enones. Do not rely on standard PPE protocols.[1]

Hazard Profile & Risk Assessment

Hazard Category	Classification (Inferred*)	Mechanism of Action
Skin Sensitization	Category 1 (H317)	Covalent modification of skin proteins (Haptenization) via Michael addition.[1]
Acute Toxicity	Category 3 (H301/H311)	Systemic toxicity likely upon dermal absorption or ingestion.[1]
Eye Damage	Category 1/2A (H318/H319)	Rapid alkylation of corneal proteins; potential for permanent opacity.[1]
Respiratory	Category 3 (H335)	Irritation of mucosal membranes; potential for asthma-like sensitization.[1]

*Data derived via Read-Across from structural analogs (2-Cyclohexen-1-one, Benzyl ethers).

PPE Selection Matrix

This matrix overrides standard lab safety defaults. The lipophilic benzyl ether moiety facilitates skin permeation, while the enone core drives toxicity.

A. Hand Protection (CRITICAL)

Task Duration	Recommended Glove System	Material Specifications	Protocol
High Risk (Synthesis, Spills, Cleaning)	Laminate / Multi-layer	Silver Shield® / 4H® (EVOH/PE Laminate)	Wear under a standard Nitrile glove (for dexterity).[1] Do not use Nitrile alone.
Moderate Risk (Weighing, Transfer)	Double-Gloving	Inner: Butyl Rubber (0.3mm)Outer: Nitrile (0.11mm min)	Change outer glove immediately upon any splash.[1] Change inner glove every 30 mins.
Incidental (Closed Vial Handling)	Thick Nitrile	Nitrile (>0.12mm / 5 mil)	Single use only. Inspect for pinholes.[1] Change every 15 mins.

B. Body & Respiratory Protection

• Respiratory: Half-mask respirator with OV/P95 (Organic Vapor + Particulate) cartridges.

  • Why? While volatility is moderate, aerosols generated during syringe transfer or rotary evaporation are highly sensitizing.[1]

• Eye Protection: Chemical Splash Goggles (Indirect Vented).[1]

  • Note: Safety glasses are insufficient.[1] Vapors/mists can bypass glasses and alkylate corneal tissue.[1]

• Skin Coverage:

  • Standard Lab Coat (Cotton/Poly).[1]

  • REQUIRED: Tyvek® / Polyethylene Sleeve Covers .[1]

  • Reason: The wrist gap between the glove and lab coat is the #1 exposure point.[1] Sleeves bridge this gap.

Operational Protocols

Protocol A: Safe Weighing & Transfer

Objective: Prevent aerosolization and surface contamination.[1]

• Engineering Control: All operations must occur inside a certified Chemical Fume Hood .[1]

• Secondary Containment: Place the balance and source container inside a disposable plastic tray lined with absorbent pads.

• The "Clean-Hand / Dirty-Hand" Rule:

  • Left Hand (Clean): Opens doors, adjusts sash, operates balance tare.[1]

  • Right Hand (Dirty): Holds spatula/syringe, touches chemical container.[1][2]

• Decontamination: After weighing, wipe the exterior of the receiving flask with a solvent-dampened tissue (Acetone/Ethanol) before removing it from the hood.[1] Dispose of the tissue as hazardous waste immediately.

Protocol B: Waste Disposal

• Segregation: Do not mix with acidic waste (potential for exothermic polymerization).[1]

• Quenching (Optional): For trace residues in glassware, treat with a dilute solution of Cysteine or Glutathione (excess thiol) at pH 8-9 to consume the Michael acceptor before washing.[1]

• Labeling: Tag waste clearly as "TOXIC: ENONE / SENSITIZER."

Visualizations

Figure 1: Safe Handling Loop (Workflow)

This diagram illustrates the mandatory PPE checkpoints during the experimental lifecycle.

Caption: Figure 1. Operational workflow emphasizing the "Decontamination" step prior to removing items from engineering controls.

Figure 2: Spill Response Decision Tree

Immediate actions for accidental release.

Caption: Figure 2. Decision logic for spill containment. Note that any spill outside the fume hood triggers an evacuation due to sensitization risks.

References

• Schultz, T. W., et al. (2006). "The electrophilic reactivity of Michael acceptors is an important determinant of their toxicity."[1][3] Organic & Biomolecular Chemistry. Link

• Sigma-Aldrich. (2024). "Safety Data Sheet: 2-Cyclohexen-1-one (Analog Read-Across)." Link

• Ansell Healthcare. (2022). "Chemical Resistance Guide: Permeation & Degradation Data (Ketones/Enones)." Link

• PubChem. (2025).[1][4] "Compound Summary: 4-Methylcyclohex-3-en-1-one (Structural Analog)." National Library of Medicine. Link

Sources

• 1. 4-(Benzyloxy)cyclohexanone | C13H16O2 | CID 10987369 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Predicting Michael-acceptor reactivity and toxicity through quantum chemical transition-state calculations - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 4. 4-Methylcyclohex-3-en-1-one | C7H10O | CID 78913 - PubChem [pubchem.ncbi.nlm.nih.gov]